4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

• CAS: 131468-33-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine from Cyanuric Chloride

This guide provides a comprehensive overview of the synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, a key intermediate in the development of various pharmaceuticals and agrochemicals. The strategic and controlled nucleophilic aromatic substitution on cyanuric chloride is the cornerstone of this process. This document will delve into the mechanistic underpinnings, provide a detailed experimental protocol, and discuss critical parameters for process optimization and safety.

Foundational Principles: The Chemistry of Cyanuric Chloride

Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) is a highly versatile and reactive building block in organic synthesis.[1] The 1,3,5-triazine ring is electron-deficient due to the presence of three electronegative nitrogen atoms, which renders the carbon atoms highly electrophilic and susceptible to nucleophilic attack.[2] This inherent reactivity allows for the sequential and controlled substitution of its three chlorine atoms.

The substitution of chlorine atoms on the triazine ring proceeds via a two-step addition-elimination mechanism, characteristic of nucleophilic aromatic substitution (SNAr).[2] The key to achieving selective monosubstitution lies in the careful control of reaction temperature.[3] The first substitution is typically exothermic and carried out at low temperatures (0–5 °C), the second at room temperature, and the third often requires heating.[3][4] This temperature-dependent reactivity is a critical principle that enables the selective synthesis of mono-, di-, and tri-substituted triazine derivatives.[5]

Reaction Mechanism and Rationale

The synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine involves the nucleophilic attack of 4-fluoroaniline on one of the electrophilic carbon atoms of cyanuric chloride. The reaction proceeds as follows:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 4-fluoroaniline attacks a carbon atom on the triazine ring. This forms a transient, resonance-stabilized intermediate known as a Meisenheimer complex.[2]

• Chloride Elimination: The aromaticity of the triazine ring is restored by the elimination of a chloride ion, a good leaving group.[2] The liberated hydrochloric acid is neutralized by a base present in the reaction mixture.

The choice of a base is crucial to drive the reaction to completion by scavenging the HCl produced. Common bases include sodium carbonate, sodium bicarbonate, or tertiary amines like triethylamine or N,N-diisopropylethylamine (DIEA).[3][4]

Caption: SNAr mechanism for the synthesis of the target compound.

Detailed Experimental Protocol

This protocol outlines a standard laboratory procedure for the synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine.

3.1. Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Purity
Cyanuric Chloride	C₃Cl₃N₃	184.41	5.5 mmol (1.01 g)	≥99%
4-Fluoroaniline	C₆H₆FN	111.12	5.0 mmol (0.56 g)	≥98%
Sodium Carbonate	Na₂CO₃	105.99	10 mmol (1.06 g)	≥99%
Methylene Chloride	CH₂Cl₂	84.93	20 mL	Anhydrous
Deionized Water	H₂O	18.02	As needed	-
1 N Hydrochloric Acid	HCl	36.46	As needed	-

3.2. Reaction Setup and Procedure

• To a 100 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, add cyanuric chloride (1.01 g, 5.5 mmol) and methylene chloride (10 mL).

• Cool the resulting suspension to 0–5 °C in an ice-water bath with vigorous stirring.[3]

• In a separate beaker, dissolve 4-fluoroaniline (0.56 g, 5.0 mmol) and sodium carbonate (1.06 g, 10 mmol) in a mixture of methylene chloride (10 mL) and a small amount of water.

• Transfer the 4-fluoroaniline solution to the dropping funnel and add it dropwise to the cyanuric chloride suspension over a period of 1 hour, ensuring the internal temperature is maintained between 0–5 °C.[6]

• After the addition is complete, continue to stir the reaction mixture vigorously at 0–5 °C for an additional 3 hours.[3]

• Monitor the reaction progress by thin-layer chromatography (TLC) until the starting materials are consumed.

3.3. Work-up and Purification

• Once the reaction is complete, filter the precipitate and wash it with cold methylene chloride.

• Dissolve the precipitate in a minimal amount of water.

• Neutralize the solution with 1 N HCl to precipitate the product.[3]

• Filter the solid product, wash it with copious amounts of cold deionized water, and dry it under vacuum to yield 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine as a white solid.

Caption: Step-by-step experimental workflow for the synthesis.

Analytical Characterization

The identity and purity of the synthesized 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure and the presence of the 4-fluorophenyl group attached to the triazine ring.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups, such as N-H and C-N stretching vibrations.

• Mass Spectrometry (MS): To determine the molecular weight of the product and confirm its elemental composition.

• Elemental Analysis: To determine the percentage composition of C, H, N, and Cl, which should be in agreement with the calculated values for the target compound.

Process Optimization and Troubleshooting

Several factors can be adjusted to optimize the yield and purity of the final product:

• Temperature Control: Strict maintenance of the reaction temperature at 0–5 °C is paramount to prevent the formation of di- and tri-substituted byproducts.[4]

• Solvent System: While methylene chloride is commonly used, other solvents like acetone or 1,4-dioxane can also be employed.[7] The choice of solvent can influence the solubility of reactants and the reaction rate.

• Base Selection: The strength and solubility of the base can affect the reaction. Weaker bases like sodium bicarbonate may require longer reaction times, while stronger organic bases like DIEA can be used in anhydrous conditions.[8]

• Rate of Addition: A slow, controlled addition of the nucleophile solution helps to dissipate the exothermic heat of reaction and maintain the desired low temperature, thus ensuring selectivity.

Troubleshooting Common Issues:

• Low Yield: This could be due to incomplete reaction, side reactions, or loss of product during work-up. Ensure anhydrous conditions if using moisture-sensitive reagents and optimize the reaction time and temperature.

• Formation of Byproducts: The presence of di-substituted products indicates that the reaction temperature was too high. Improve cooling and slow down the addition of the nucleophile.

• Hydrolysis of Cyanuric Chloride: Cyanuric chloride can hydrolyze in the presence of water, especially at elevated temperatures or non-neutral pH, to form cyanuric acid.[4][9] Using anhydrous solvents and maintaining low temperatures can minimize this side reaction.

Safety Precautions

• Cyanuric Chloride: This compound is a lachrymator and can cause burns upon skin contact. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn.[10]

• 4-Fluoroaniline: This compound is toxic and should be handled with care.

• Solvents: Methylene chloride is a volatile and potentially carcinogenic solvent. Handle it in a fume hood and avoid inhalation.

• Acids and Bases: Handle hydrochloric acid and sodium carbonate with appropriate care to avoid skin and eye contact.

Conclusion

The synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine from cyanuric chloride is a well-established and efficient process that relies on the principles of nucleophilic aromatic substitution. By carefully controlling the reaction conditions, particularly temperature, a high yield of the desired monosubstituted product can be achieved. This guide provides the necessary theoretical background and practical details for researchers and scientists to successfully perform this synthesis and utilize the product in further drug development and chemical research endeavors.

References

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• SYNTHESIS OF 2-[3,3'-DI-(TERT-BUTOXYCARBONYL)-AMINODIPROPYLAMINE]-4,6,-DICHLORO-1,3,5-TRIAZINE AS A MONOMER AND 1,3,5-[TRIS-PIPERAZINE]-TRIAZINE AS A CORE FOR THE LARGE SCALE SYNTHESIS OF MELAMINE (TRIAZINE) DENDRIMERS. (n.d.). Retrieved from [Link]

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• SYNTHESIS AND INVESTIGATION OF SOME BIS(DICHLOROTRIAZINE) REACTIVE DYES CONTAINING STABILIZER FRAGMENT Polya M. Miladinova. (2023). Journal of Chemical Technology and Metallurgy, 58(2), 245-251.

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• Sequential nucleophilic aromatic substitutions on cyanuric chloride: synthesis of BODIPY derivatives and mechanistic insights | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Synthesis, Characterisation and Dyeing Properties of New bifunctional Dichloro-s-triazinyl (DCT) Azo Reactive Dyes based on 4,4'-diaminodiphenylsulphone on Wool Fabric. (2023). Mediterranean Journal of Basic and Applied Sciences, 7(2), 75-89.

• Synthesis of 4-(4′,6′-dichloro-1′,3′,5′-triazin-2′-ylamino)-benzene-sulfonamide precursor 1. Reagents and conditions: 4-aminobenzenesulfanilamide, cyanuric chloride, acetone, at 0 °C, was added to an aqueous solution of NaOH, stirred for 1 h, and the reaction was subsequently quenched by the addition of slush (100 mL), after which the solid was filtered off. The scheme is reprinted from, with permission of the publisher. Product yield - ResearchGate. (n.d.). Retrieved from [Link]

• Synthesis of novel dyes containing a dichlorotriazine group and their applications on nylon 6 and wool | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

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Technical Guide: Spectroscopic Elucidation of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

A Senior Application Scientist's Perspective on ¹H and ¹³C NMR Characterization

This guide provides an in-depth analysis of the expected Nuclear Magnetic Resonance (NMR) spectroscopic features of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. In the absence of publicly available experimental spectra for this specific molecule, this document leverages empirical data from structurally analogous compounds and established principles of NMR spectroscopy to offer a robust, predictive framework for its characterization. This approach is designed to equip researchers, scientists, and professionals in drug development with the necessary insights for structural verification and further investigation of this and related heterocyclic systems.

Structural and Electronic Overview

4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine is a multifaceted molecule comprising three key structural motifs: a highly electron-deficient 1,3,5-triazine ring, a secondary amine linkage, and a 4-fluorophenyl group. The two chlorine atoms on the triazine ring act as strong electron-withdrawing groups, significantly influencing the electronic environment of the entire molecule. This electronic character is pivotal in dictating the chemical shifts observed in both ¹H and ¹³C NMR spectroscopy. The hindered rotation around the C(triazine)-N(amine) bond is another critical factor, which can lead to dynamic effects in the NMR spectra, although at room temperature, distinct signals are generally expected.

Caption: Molecular structure of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine.

Predicted ¹H NMR Spectroscopic Data

The ¹H NMR spectrum is anticipated to be relatively simple, dominated by signals from the 4-fluorophenyl ring and the amine proton.

Table 1: Predicted ¹H NMR Data for 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (Hz)	Rationale
NH	8.0 - 9.5	Broad Singlet	-	The chemical shift of amine protons can vary significantly with solvent, concentration, and temperature.[1][2] Given the electron-withdrawing nature of the dichlorotriazine ring, a downfield shift is expected.
H-2', H-6'	7.5 - 7.8	Multiplet (dd or t)	JH-H ≈ 8-9, JH-F ≈ 5-6	These protons are ortho to the amine group and meta to the fluorine. The electron-withdrawing triazine substituent will cause a downfield shift.[3][4]
H-3', H-5'	7.0 - 7.3	Multiplet (t)	JH-H ≈ 8-9, JH-F ≈ 8-9	These protons are meta to the amine group and ortho to the fluorine, experiencing both electronic effects and coupling to fluorine.[3][4]

Predicted ¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum will provide key information about the carbon skeleton, with distinct regions for the triazine and phenyl rings. The carbon signals of the triazine ring are expected at very low field due to the presence of multiple electronegative nitrogen atoms and two chlorine atoms.[5][6]

Table 2: Predicted ¹³C NMR Data for 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

Carbon	Predicted Chemical Shift (δ, ppm)	Multiplicity (due to C-F coupling)	Coupling Constant (¹JC-F, Hz)	Rationale
C-2	~165	Singlet	-	Carbon bearing the amino group.
C-4, C-6	~171	Singlet	-	Equivalent carbons bearing chlorine atoms, shifted significantly downfield.
C-1'	134 - 136	Doublet	~2-4	The ipso-carbon attached to the amine group, showing a small coupling to fluorine.
C-2', C-6'	122 - 125	Doublet	~8-10	Carbons ortho to the amine group, influenced by the triazine ring.
C-3', C-5'	115 - 117	Doublet	~21-23	Carbons ortho to the fluorine atom, showing a characteristic C-F coupling.
C-4'	158 - 162	Doublet	~240-250	The carbon directly bonded to fluorine, exhibiting a large one-bond C-F coupling constant.[5]

Experimental Protocol for NMR Data Acquisition

This section outlines a robust, self-validating protocol for acquiring high-quality ¹H and ¹³C NMR spectra for the title compound.

4.1. Sample Preparation

• Solvent Selection: Choose a deuterated solvent in which the compound is sufficiently soluble (e.g., CDCl₃, DMSO-d₆, or acetone-d₆). DMSO-d₆ is often a good starting choice for nitrogen-containing heterocyclic compounds as it can help in observing exchangeable protons like N-H.

• Concentration: Prepare a solution with a concentration of 5-10 mg of the compound in 0.6-0.7 mL of the chosen deuterated solvent. This concentration is optimal for obtaining good signal-to-noise in a reasonable time for both ¹H and ¹³C NMR.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for referencing the chemical shifts to 0.00 ppm.

• Filtration (Optional but Recommended): If any particulate matter is visible, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube. This prevents line broadening from suspended solids.

4.2. ¹H NMR Acquisition

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion.

• Experiment: A standard single-pulse experiment is generally sufficient.

• Acquisition Parameters:

  • Number of Scans (NS): 16-32 scans.

  • Relaxation Delay (D1): 2-5 seconds. A longer delay ensures full relaxation of all protons, which is crucial for accurate integration.

  • Acquisition Time (AQ): 2-4 seconds to ensure good digital resolution.

• Processing: Apply Fourier transform, phase correction, and baseline correction. Calibrate the spectrum by setting the TMS signal to 0.00 ppm.

4.3. ¹³C NMR Acquisition

• Spectrometer: A 100 MHz or higher field spectrometer is recommended.

• Experiment: A standard proton-decoupled single-pulse experiment (e.g., zgpg30 on Bruker instruments).

• Acquisition Parameters:

  • Number of Scans (NS): 512-2048 scans. A higher number of scans is typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

  • Relaxation Delay (D1): 2-5 seconds.

  • Acquisition Time (AQ): 1-2 seconds.

• Processing: Similar to ¹H NMR, apply Fourier transform, phase correction, and baseline correction. Reference the spectrum to the TMS signal at 0.00 ppm.

Caption: General workflow for NMR sample preparation, data acquisition, and processing.

Concluding Remarks

The predictive ¹H and ¹³C NMR data presented in this guide offer a solid foundation for the spectroscopic characterization of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. By combining this theoretical framework with the detailed experimental protocol provided, researchers can confidently approach the structural elucidation of this compound and its analogs. The key spectral signatures to confirm the structure would be the characteristic patterns of the 4-fluorophenyl ring in both ¹H and ¹³C NMR (including C-F couplings) and the significantly downfield-shifted carbon signals of the dichlorotriazine ring.

References

• Zhang, M., et al. (2020). Selective Synthesis of N-[5][7][8]Triazinyl-α-Ketoamides and N-[5][7][8]Triazinyl-Amides from the Reactions of 2-Amine-[5][7][8]Triazines with Ketones. Molecules, 25(15), 3487. Available at: [Link]

• Giménez-Arnau, E. (2014). Structural characterization of triazines. TDX (Tesis Doctorals en Xarxa). Available at: [Link]

• Li, C., et al. (2013). Synthesis of 1,3,5-Triazines via Cu(OAc)2-Catalyzed Aerobic Oxidative Coupling of Alcohols and Amidine hydrochlorides. ResearchGate. Available at: [Link]

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An In-depth Technical Guide to 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine is a synthetic chemical compound featuring a 1,3,5-triazine core. This heterocyclic motif is a cornerstone in medicinal chemistry due to its versatile reactivity and ability to interact with a wide range of biological targets. The presence of two reactive chlorine atoms on the triazine ring allows for sequential nucleophilic substitution, making it a valuable scaffold for the synthesis of diverse molecular libraries. The incorporation of a 4-fluorophenyl group is a common strategy in drug design to enhance metabolic stability and binding affinity. This guide provides a comprehensive overview of the physical and chemical properties of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, its synthesis, and its potential applications in research and drug development.

Chemical and Physical Properties

4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine is a multifaceted compound with distinct physicochemical properties that are crucial for its handling, reactivity, and potential biological activity. A summary of its key identifiers and properties is provided below.

Core Identifiers and Molecular Profile

Property	Value	Source
IUPAC Name	4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine	[1]
CAS Number	131468-33-2	[1]
Molecular Formula	C₉H₅Cl₂FN₄	[1]
Molecular Weight	259.06 g/mol	[1]
Canonical SMILES	C1=CC(=CC=C1NC2=NC(=NC(=N2)Cl)Cl)F	[1]

digraph "Chemical_Structure" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=plaintext];

Physicochemical Data (Experimental and Predicted)

Property	Value	Notes	Source
Melting Point	239-242 °C	Data for the related compound 4,6-dichloro-1,3,5-triazin-2-amine.	[2]
Boiling Point	428.8±28.0 °C	Predicted value for a related compound.	[2]
Solubility	Sparingly soluble in DMSO and Methanol.	Data for the related compound 4,6-dichloro-1,3,5-triazin-2-amine.	[2]
Appearance	Expected to be a solid powder.	Based on related triazine derivatives.
XLogP3	3.9	Computed	[1]
Hydrogen Bond Donor Count	1	Computed	[1]
Hydrogen Bond Acceptor Count	4	Computed	[1]

Spectroscopic Characterization

Detailed spectroscopic data for 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine is not widely published. However, based on the analysis of similar structures, the expected spectral characteristics are outlined below.

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the aromatic protons of the 4-fluorophenyl group. The chemical shifts and coupling patterns would be indicative of a para-substituted benzene ring. The amine proton may appear as a broad singlet.

• ¹³C NMR: The carbon NMR spectrum would display signals for the carbon atoms of the triazine ring and the 4-fluorophenyl group. The carbons attached to chlorine on the triazine ring would appear at a characteristic downfield shift.

• FT-IR: The infrared spectrum would likely show characteristic absorption bands for N-H stretching of the secondary amine, C=N stretching of the triazine ring, and C-Cl stretching. The presence of the fluorophenyl group would also give rise to specific C-F and aromatic C-H stretching vibrations.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (259.06 g/mol ). The isotopic pattern of the molecular ion peak would be characteristic of a molecule containing two chlorine atoms.

Chemical Properties and Reactivity

The chemical behavior of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine is dominated by the electrophilic nature of the triazine core, which is a consequence of the electron-withdrawing effect of the three nitrogen atoms and the two chlorine substituents.

The two chlorine atoms are susceptible to nucleophilic aromatic substitution (SNAr). This reactivity allows for the sequential and controlled introduction of a wide variety of nucleophiles, such as amines, alcohols, and thiols. The first substitution typically occurs under milder conditions (e.g., lower temperatures), while the second substitution requires more forcing conditions due to the introduction of an electron-donating group in the first step, which deactivates the ring towards further substitution. This differential reactivity is a key feature that enables the synthesis of unsymmetrically substituted triazine derivatives.

digraph "Reactivity_Workflow" { graph [splines=ortho, nodesep=0.6, ranksep=1.2]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

Experimental Protocols

Synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

A general and robust method for the synthesis of N-substituted-4,6-dichloro-1,3,5-triazin-2-amines involves the reaction of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) with the corresponding amine. The reaction is typically carried out at low temperatures to achieve monosubstitution.

Materials:

• Cyanuric chloride

• 4-fluoroaniline

• A suitable base (e.g., sodium carbonate or triethylamine)

• An inert solvent (e.g., acetone, tetrahydrofuran, or dichloromethane)

Procedure:

• Dissolve cyanuric chloride (1.0 equivalent) in the chosen inert solvent and cool the solution to 0-5 °C in an ice bath with stirring.

• In a separate flask, dissolve 4-fluoroaniline (1.0 equivalent) and the base (1.1 equivalents) in the same solvent.

• Add the 4-fluoroaniline solution dropwise to the cyanuric chloride solution while maintaining the temperature between 0-5 °C.

• After the addition is complete, allow the reaction mixture to stir at low temperature for a specified period (typically 1-4 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is typically filtered to remove any precipitated salts.

• The filtrate is then concentrated under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to yield 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine.

Applications in Research and Drug Development

The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry, and its derivatives have shown a wide range of biological activities. The ability to readily modify the triazine core at the 2, 4, and 6 positions allows for the generation of large libraries of compounds for screening against various therapeutic targets.

Derivatives of 2-(fluorophenylamino)-1,3,5-triazine have been investigated for their potential as anticancer agents.[3] The fluorophenyl moiety can enhance the binding affinity of the molecule to its target protein and improve its pharmacokinetic profile. The dichlorotriazine starting material is a key building block for creating these more complex and potentially therapeutic molecules.

Safety and Handling

4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine is classified as an irritant.[1] It is harmful if swallowed or inhaled and causes skin and serious eye irritation.[1] It may also cause respiratory irritation.[1] Therefore, appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this compound. All manipulations should be carried out in a well-ventilated fume hood.

Conclusion

4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine is a valuable and versatile building block in synthetic and medicinal chemistry. Its well-defined reactivity allows for the controlled synthesis of a wide array of substituted triazine derivatives. The presence of the 4-fluorophenyl group makes it a particularly interesting starting material for the development of novel therapeutic agents. Further research into the biological activities of this compound and its derivatives is warranted and holds the potential for the discovery of new drugs.

References

• PubChem. 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. Available from: [Link]

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• ResearchGate. Synthesis of 1,3,5-Triazines via Cu(OAc)2-Catalyzed Aerobic Oxidative Coupling of Alcohols and Amidine hydrochlorides. Available from: [Link]

• PubChem. 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine. Available from: [Link]

• MDPI. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Available from: [Link]

• MDPI. Recent Advances in the Biological Activity of s-Triazine Core Compounds. Available from: [Link]

• TDX. Chapter 3 – Structural characterization of triazines. Available from: [Link]

• ResearchGate. Recent Applications of 2,4,6-Trichloro-1,3,5-triazine and Its Derivatives in Organic Synthesis. Available from: [Link]

• The Royal Society of Chemistry. Supporting Information A new triazine based π-conjugated mesoporous 2D covalent organic framework: It's in vitro anticancer a. Available from: [Link]

• NIST WebBook. 1,3,5-Triazine-2,4-diamine, 6-chloro-. Available from: [Link]

• ResearchGate. N-(4,6-Dichloro-1,3,5-triazin-2-yl)aniline. Available from: [Link]

• MDPI. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Available from: [Link]

• PMC. Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors. Available from: [Link]

• PubChem. 4,6-Dichloro-1,3,5-trazin-2-amine. Available from: [Link]

• ResearchGate. FT-IR spectra of starting materials 4,4′,4″-(1,3,5-triazine-2,4,6-triyl)trianiline (a), 2,2′-bithiophene-5,5′-dicarboxaldehyde (b) and the TP-CTF photocatalyst (c). Available from: [Link]

• SpectraBase. 2,4-Dichloro-6-methyl-1,3,5-triazine. Available from: [Link]

• MDPI. Synthesis of 6-(4-Chlorophenyl)-N-aryl-4-(trichloromethyl)-4H-1,3,5-oxadiazin-2-amines: A Comparative Evaluation of Dehydrosulfurization Methods of Starting 4-Chloro-N-(2,2,2-trichloro-1-(3-arylthioureido)ethyl)benzamides. Available from: [Link]

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An In-depth Technical Guide to 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (CAS 131468-33-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Dichlorotriazine Scaffold

4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, registered under CAS number 131468-33-2, is a synthetic organic compound featuring a substituted 1,3,5-triazine core. The triazine ring, a six-membered heterocycle with alternating carbon and nitrogen atoms, is a privileged scaffold in medicinal chemistry and materials science. The reactivity of the two chlorine atoms on the triazine ring of this compound allows for sequential nucleophilic substitution, making it a valuable intermediate for the synthesis of a diverse range of more complex molecules with tailored properties. This guide provides a comprehensive overview of its chemical structure, properties, synthesis, and applications, with a focus on its utility in research and development.

Chemical Structure and Properties

The chemical structure of 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine consists of a central 1,3,5-triazine ring substituted with a 4-fluorophenylamino group at the 2-position and two chlorine atoms at the 4- and 6-positions.

Chemical Structure:

A summary of its key physicochemical properties is presented in the table below.[1]

Property	Value
CAS Number	131468-33-2
Molecular Formula	C₉H₅Cl₂FN₄
Molecular Weight	259.07 g/mol
IUPAC Name	4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine
Appearance	White to off-white powder
Melting Point	Information not available
Boiling Point	Information not available
Solubility	Soluble in DMSO and methanol (sparingly).[2]

Synthesis of 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

The synthesis of asymmetrically substituted dichlorotriazines like 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine typically starts from the readily available and inexpensive cyanuric chloride (2,4,6-trichloro-1,3,5-triazine). The key principle behind the synthesis is the temperature-dependent differential reactivity of the three chlorine atoms on the triazine ring. The first chlorine is highly reactive and can be substituted at low temperatures (around 0°C), the second requires moderately higher temperatures (room temperature), and the third necessitates elevated temperatures. This allows for the sequential and controlled introduction of different nucleophiles.

A general and plausible synthetic pathway for 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine involves the nucleophilic substitution of one chlorine atom of cyanuric chloride with 4-fluoroaniline.

Experimental Protocol: Synthesis of 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

This protocol is based on a well-established method for the monosubstitution of cyanuric chloride.[3]

Materials:

• Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine)

• 4-Fluoroaniline

• Acetone

• Sodium hydroxide (NaOH) solution

• Ice

• Stirring apparatus

• Filtration apparatus

Procedure:

• Dissolve cyanuric chloride in acetone and cool the solution to 0°C in an ice bath with constant stirring.

• In a separate vessel, prepare a solution of 4-fluoroaniline in acetone.

• Slowly add the 4-fluoroaniline solution to the cyanuric chloride solution at 0°C.

• Concurrently, add an aqueous solution of sodium hydroxide dropwise to neutralize the hydrochloric acid formed during the reaction, maintaining the temperature at 0°C.

• After the addition is complete, continue stirring the reaction mixture at 0°C for 1 hour.

• Quench the reaction by adding crushed ice to the mixture.

• The resulting solid precipitate, 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, is collected by filtration.

• Wash the solid with cold water and dry under vacuum.

Diagram of the Synthetic Workflow:

Caption: Synthetic workflow for 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine.

Applications in Research and Development

The utility of 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine lies in its bifunctional nature, possessing two reactive chlorine atoms. This allows it to serve as a versatile building block for creating a library of disubstituted triazine derivatives.

Scaffold in Medicinal Chemistry

The 1,3,5-triazine ring is a common motif in pharmacologically active compounds. By sequentially substituting the two remaining chlorine atoms with various nucleophiles (e.g., amines, alcohols, thiols), a diverse range of molecules can be synthesized and screened for biological activity. The 4-fluorophenyl group can also contribute to binding interactions with biological targets and may enhance pharmacokinetic properties.

Logical Relationship of Application in Medicinal Chemistry:

Caption: Application of the target compound as a scaffold in drug discovery.

Intermediate in the Synthesis of Reactive Dyes

Dichlorotriazine-based compounds are precursors to reactive dyes. These dyes form covalent bonds with the hydroxyl or amino groups of textile fibers (e.g., cotton, wool), resulting in excellent wash fastness. The two chlorine atoms of 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine can be substituted with chromophoric groups to generate novel reactive dyes.

Safety Information

4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine is classified as a hazardous substance. The following hazard statements have been reported[1]:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Measures:

• Wear protective gloves, protective clothing, eye protection, and face protection.

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.

• Use only outdoors or in a well-ventilated area.

• In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical advice.

• If inhaled, move to fresh air and seek medical attention if you feel unwell.

• Store in a well-ventilated place. Keep container tightly closed.

It is imperative to consult the full Safety Data Sheet (SDS) from the supplier before handling this chemical.

Conclusion

4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (CAS 131468-33-2) is a valuable and versatile chemical intermediate. Its straightforward synthesis from cyanuric chloride and the differential reactivity of its two chlorine atoms make it an attractive starting material for the creation of diverse molecular architectures. Its primary applications are as a scaffold in medicinal chemistry for the development of new therapeutic agents and as a precursor in the synthesis of reactive dyes for the textile industry. Due to its hazardous nature, appropriate safety precautions must be followed during its handling and use.

References

• ChemBK. 4,6-dichloro-1,3,5-triazin-2-amine. (2024-04-09). Available from: [Link]

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• ResearchGate. Synthesis of 4-(4′,6′-dichloro-1′,3′,5′-triazin-2′-ylamino)-benzene-sulfonamide precursor 1. Available from: [Link]

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Whitepaper: Unlocking Synthetic Versatility - A Guide to the Controlled Reactivity of C-Cl Bonds in 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,3,5-triazine scaffold is a privileged structure in modern medicinal chemistry, renowned for its role in the architecture of targeted therapeutics.[1] The compound 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine stands as a critical intermediate, whose synthetic utility is governed by the differential reactivity of its two carbon-chlorine bonds. This guide provides an in-depth exploration of the foundational principles controlling this reactivity, offering field-proven insights into leveraging these properties for the rational design of complex molecules. We will dissect the underlying nucleophilic aromatic substitution (SNAr) mechanism, the critical role of reaction conditions in achieving selectivity, and present validated protocols for the stepwise functionalization of this versatile scaffold.

Foundational Principles: The Chemistry of the Dichlorotriazine Core

The reactivity of the triazine ring is not happenstance; it is a direct consequence of its inherent electronic properties. Understanding these principles is paramount for any scientist seeking to exploit this scaffold.

The Electrophilic Nature of the 1,3,5-Triazine Ring

The 1,3,5-triazine ring is an electron-deficient aromatic system.[2] This is due to the presence of three highly electronegative nitrogen atoms, which exert a powerful inductive electron-withdrawing effect. This effect significantly lowers the electron density of the ring carbons, rendering them highly electrophilic and exceptionally susceptible to attack by nucleophiles.[2] This intrinsic property is the primary driver for the characteristic substitution reactions of chlorotriazines.

The Nucleophilic Aromatic Substitution (SNAr) Mechanism

The displacement of chlorine atoms on the triazine ring proceeds via a well-established, two-step nucleophilic aromatic substitution (SNAr) mechanism, also known as an addition-elimination pathway.[1]

• Nucleophilic Attack: The reaction is initiated when a nucleophile attacks one of the electron-deficient carbon atoms bearing a chlorine atom. This is the rate-determining step and results in the formation of a resonance-stabilized anionic tetrahedral intermediate, often referred to as a Meisenheimer complex.[1]

• Chloride Elimination: Aromaticity in the triazine ring is subsequently restored through the rapid expulsion of a chloride ion, which is an excellent leaving group.[1]

Figure 1: The SNAr Mechanism on a Dichlorotriazine.

The Deactivating Effect of the First Substitution

The synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine from its precursor, 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride), perfectly illustrates a key principle: deactivation. The initial nucleophile, 4-fluoroaniline, is an amine. Once the N-(4-fluorophenyl)amino group is installed, its electron-donating nature (via the nitrogen lone pair) increases the electron density of the triazine ring.[2][3] This electronic enrichment deactivates the remaining two C-Cl positions, making them less electrophilic and therefore less susceptible to a second nucleophilic attack. This deactivation is the cornerstone of achieving selective, stepwise substitutions.[4]

Achieving Selectivity: Kinetic vs. Thermodynamic Control

The ability to sequentially replace the two chlorine atoms in 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine with different nucleophiles is not automatic; it requires precise control over reaction conditions. This control hinges on understanding the principles of kinetic versus thermodynamic reaction control.[5][6]

Temperature: The Master Variable

Temperature is the most critical factor for controlling the degree of substitution on a triazine ring.[3]

• First Substitution (Low Temperature): The replacement of the first chlorine atom from cyanuric chloride to form the title compound is a rapid reaction, typically conducted at low temperatures (e.g., 0–5 °C).[7] At this low temperature, there is sufficient energy to overcome the activation barrier for the first, most reactive site, but not enough for the second, deactivated site. This is a classic example of kinetic control , where the product that forms fastest is the one that predominates.[8][9]

• Second Substitution (Higher Temperature): To overcome the higher activation energy of the deactivated ring, the second substitution requires more energy.[1] This is achieved by increasing the reaction temperature, typically to room temperature or even reflux.[3] By providing more thermal energy, the reaction can proceed over the higher barrier. If the reactions are reversible, this allows the product ratio to be determined by relative stability, a hallmark of thermodynamic control .[6][10]

The Nature of the Nucleophile

The inherent reactivity of the incoming nucleophile is also a crucial consideration for achieving selectivity. While specific conditions can alter the outcome, a general order of preferential incorporation into the triazine core has been observed: alcohols > thiols > amines .[3] This hierarchy is vital for synthetic planning. For instance, in the synthesis of mixed-substituted triazines, it is experimentally noted that once an amine is incorporated, substituting other nucleophiles becomes significantly more challenging.[3][7] Therefore, when designing a synthesis for an O,N-disubstituted triazine from the title compound, the amine is already present, and the subsequent reaction with an alcohol will require forcing conditions.

The Essential Role of pH and Base

The SNAr reaction liberates one equivalent of hydrochloric acid (HCl) for every chlorine atom substituted. This acid must be neutralized to prevent it from protonating the nucleophile (rendering it non-nucleophilic) or the basic nitrogen atoms of the triazine ring. A non-nucleophilic organic base, such as Diisopropylethylamine (DIEA), or an inorganic base like sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃), is essential to scavenge the generated HCl and drive the reaction to completion.[3][7]

Experimental Protocols and Data

The following protocols provide a validated, step-by-step framework for the synthesis and subsequent selective functionalization of the title compound.

Protocol 1: Synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

This protocol details the first selective substitution on cyanuric chloride.

Materials:

• 2,4,6-Trichloro-1,3,5-triazine (Cyanuric Chloride) (1.0 eq)

• 4-Fluoroaniline (1.0 eq)

• Diisopropylethylamine (DIEA) (1.1 eq)

• Anhydrous Acetone or Tetrahydrofuran (THF)

• Standard laboratory glassware, magnetic stirrer, ice bath

Procedure:

• Dissolve cyanuric chloride in anhydrous acetone in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve 4-fluoroaniline and DIEA in anhydrous acetone.

• Add the 4-fluoroaniline/DIEA solution dropwise to the stirring cyanuric chloride solution at 0 °C over 30 minutes.

• Stir the reaction mixture vigorously at 0–5 °C for 2–4 hours.[7]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the cyanuric chloride is fully consumed.

• Upon completion, quench the reaction by pouring it into a beaker of ice water to precipitate the product.

• Filter the resulting white solid, wash thoroughly with cold water, and dry under vacuum to yield the title compound.

Protocol 2: Selective Mono-substitution of the Second C-Cl Bond

This protocol describes the general procedure for replacing one of the two remaining chlorine atoms on the title compound.

Materials:

• 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (from Protocol 1) (1.0 eq)

• Second Nucleophile (e.g., an amine, alcohol, or thiol) (1.0–1.1 eq)

• DIEA or another suitable base (1.0–1.2 eq)

• Anhydrous Dichloromethane (DCM) or THF

• Round-bottom flask with a magnetic stirrer and reflux condenser (if heating)

Procedure:

• Dissolve the 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine starting material in anhydrous DCM or THF in a round-bottom flask.

• Add the second nucleophile to the solution, followed by the addition of DIEA.

• Allow the reaction mixture to stir at room temperature for 12–24 hours.[3]

• For less reactive nucleophiles, it may be necessary to heat the reaction mixture to reflux. Monitor the progress carefully by TLC.

• Once the reaction is complete, quench with water or a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., DCM or ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the di-substituted product.

Data Summary: Reaction Conditions

The following table summarizes the critical differences in reaction conditions required for sequential substitutions, underscoring the principle of deactivation.

Substitution Step	Starting Material	Typical Nucleophile	Temperature (°C)	Control Type
First Substitution	Cyanuric Chloride	Primary Amine (e.g., 4-fluoroaniline)	0 – 5	Kinetic[3][9]
Second Substitution	Dichloro-amino-triazine	Amine, Alcohol, Thiol	25 – 80 (Room Temp to Reflux)	Thermodynamic[3][8]

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Reaction temperature is too low for the second substitution. 2. Insufficiently reactive nucleophile. 3. Inadequate base to neutralize HCl.	1. Gradually increase the temperature (e.g., to room temperature or reflux) and monitor by TLC.[3] 2. Consider a more nucleophilic reagent or longer reaction times. 3. Ensure at least one equivalent of a suitable base (e.g., DIEA) is used.
Di-substitution Occurs in Step 1	1. Reaction temperature was too high (> 5 °C). 2. Localized heating due to rapid addition of nucleophile.	1. Maintain strict temperature control at 0-5 °C.[2] 2. Add the nucleophile solution dropwise with vigorous stirring.
Presence of Hydrolysis Byproducts	1. Water present in reagents or solvents. 2. pH is too high or too low.	1. Use anhydrous solvents and reagents. 2. Maintain a neutral or slightly basic pH (around 7-9).[3]

Visualization of the Synthetic Workflow

The controlled, sequential nature of triazine chemistry is best visualized as a strategic workflow.

Figure 2: Workflow for Sequential Substitution.

Conclusion

The reactivity of the C-Cl bonds in 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine is a textbook example of electronically controlled synthetic chemistry. The deactivating effect of the initial amino substituent necessitates a strategic, temperature-controlled approach to achieve selective, stepwise functionalization. By mastering the interplay between temperature, nucleophile choice, and pH, researchers can leverage this versatile intermediate to construct diverse and complex molecular architectures. This predictable reactivity solidifies the 1,3,5-triazine core as an indispensable building block in the ongoing quest for novel therapeutics and advanced materials.[1]

References

• BenchChem. (2025). Improving the selectivity of stepwise reactions on dichlorotriazines.
• BenchChem. (2025). The Versatile Reactivity of 2,4-Dichloro-1,3,5-triazine with Nucleophiles: A Technical Guide for Researchers.
• Falorni, M., et al. (2000). Library generation through successive substitution of trichlorotriazine. PubMed.
• StackExchange. (2016). Thermodynamic vs kinetic reaction control with radical substitution.
• BenchChem. (2025). Optimizing reaction conditions for nucleophilic substitution on the triazine ring.
• PubChem. 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine.
• Jack Westin. Kinetic Control Versus Thermodynamic Control Of A Reaction.
• ResearchGate. (2025). Nucleophilic Aromatic Substitution Reactions of Chloroazines with Bisulfide (HS - ) and Polysulfides (S n 2 - ).
• The Catalyst. Kinetic vs. Thermodynamic Control in Organic Reactions.
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• Chemistry LibreTexts. (2024). 14.3: Kinetic vs. Thermodynamic Control of Reactions.
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Technical Guide: Solubility Profile of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine in Organic Solvents

Abstract: The solubility of an active compound is a critical physicochemical parameter that profoundly influences its behavior in both chemical and biological systems. For researchers, scientists, and drug development professionals, a comprehensive understanding of a compound's solubility is paramount for reaction optimization, purification, formulation, and ensuring bioavailability. This guide provides an in-depth technical overview of the solubility of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. While specific experimental data for this compound is not extensively published, this document establishes a predictive solubility framework based on first principles of molecular interactions. Furthermore, it provides a detailed, field-proven protocol for the experimental determination of thermodynamic solubility using the gold-standard shake-flask method, ensuring researchers can generate reliable and reproducible data.

Introduction to 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (PubChem CID: 2779451) is a substituted dichlorotriazine derivative.[1] The core structure consists of a 1,3,5-triazine ring, which is a nitrogen-containing heterocycle, functionalized with two chlorine atoms and a 4-fluoroanilino group.

• Molecular Formula: C₉H₅Cl₂FN₄[1]

• Molecular Weight: 259.06 g/mol [1]

• Structure: (Image Source: PubChem)

The dichlorotriazine scaffold is a versatile electrophilic building block in synthetic chemistry, known for its sequential, temperature-controlled nucleophilic aromatic substitution (SNAr) reactions.[2] This reactivity makes compounds like this valuable intermediates in the synthesis of a diverse range of molecules, including dyes, agricultural chemicals, and, most notably, kinase inhibitors and other potential therapeutic agents in drug discovery. Understanding its solubility is the first step in designing successful reaction conditions, developing purification strategies (e.g., crystallization), and preparing stock solutions for screening and analysis.[3]

Fundamental Principles of Solubility

The solubility of a solid compound in a liquid solvent is the result of a thermodynamic equilibrium between the solid state (crystal lattice) and the solvated state. This process is governed by the principle "like dissolves like," which is a practical expression of the underlying intermolecular forces at play.[4][5][6]

• Polarity and Intermolecular Forces: Solubility is dictated by the balance of energy required to break solute-solute and solvent-solvent interactions versus the energy gained from forming new solute-solvent interactions.[5]

  • Polar Solvents (e.g., Water, Ethanol, DMSO): These solvents have significant dipole moments and can engage in dipole-dipole interactions or hydrogen bonding. They effectively dissolve polar solutes.

  • Nonpolar Solvents (e.g., Hexane, Toluene): These solvents have low dipole moments and interact primarily through weaker London dispersion forces. They are effective at dissolving nonpolar solutes.

• Analysis of the Target Molecule: 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine possesses both polar and nonpolar characteristics.

  • Polar Features: The triazine ring nitrogens, the secondary amine (-NH-), and the fluorine atom are electronegative, creating multiple sites for dipole-dipole interactions and potential hydrogen bonding (the N-H group as a donor, the nitrogens and fluorine as acceptors).

  • Nonpolar Features: The phenyl ring and the overall carbon backbone contribute to its nonpolar, hydrophobic character.

• Effect of Temperature: For most solid solutes, solubility increases with temperature.[7][8] This is because the dissolution process is often endothermic, meaning it requires energy to break the crystal lattice. Increasing the temperature provides this energy, shifting the equilibrium toward dissolution in accordance with Le Châtelier's principle.[6][8]

Predicted Solubility Profile

Based on the structural analysis in Section 2.0, a predicted solubility profile can be established. The molecule's moderate polarity, due to the combination of a hydrophobic phenyl ring and a polar triazine-amine system, suggests it will exhibit preferential solubility in polar aprotic or moderately polar solvents.

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Nonpolar	Hexane, Cyclohexane, Toluene	Low	The strong dipole-dipole and potential hydrogen bonding interactions within the solute's crystal lattice are unlikely to be overcome by the weak van der Waals forces offered by nonpolar solvents.
Polar Aprotic	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetonitrile (ACN), Tetrahydrofuran (THF)	High to Medium	These solvents possess strong dipole moments that can effectively solvate the polar regions of the molecule. DMSO and DMF are particularly effective due to their high polarity. ACN and THF are expected to be good solvents, though perhaps less effective than DMSO/DMF.
Polar Protic	Methanol, Ethanol, Isopropanol	Medium to Low	Alcohols can act as both hydrogen bond donors and acceptors. While they can interact with the polar groups of the solute, their hydrogen-bonding network must also be disrupted. Solubility is expected to decrease as the alkyl chain of the alcohol increases (Methanol > Ethanol > Isopropanol).
Chlorinated	Dichloromethane (DCM), Chloroform	Medium	These solvents have a moderate dipole moment and can interact favorably with the chloro-substituents and other polar parts of the molecule without the complexities of hydrogen bonding.

Standardized Protocol for Experimental Solubility Determination

To move from prediction to quantitative data, a robust and reproducible experimental method is required. The isothermal shake-flask method is widely considered the gold-standard for determining thermodynamic (equilibrium) solubility due to its reliability.[3][9] The following protocol is a self-validating system designed for accurate determination.

Objective

To determine the equilibrium solubility of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine in a selected organic solvent at a specified temperature (e.g., 25 °C).

Materials & Equipment

• 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (high purity)

• Selected organic solvents (HPLC grade or equivalent)

• Analytical balance

• Glass vials (e.g., 4 mL) with PTFE-lined screw caps

• Orbital shaker with temperature control

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Experimental Workflow

Caption: Conceptual diagram of predicted solubility based on "like dissolves like".

Conclusion

References

• Baka, E.; Comer, J. E. A.; Takács-Novák, K. Study of equilibrium solubility measurement by saturation shake–flask method using hydrochlorothiazide as model compound. J. Pharm. Biomed. Anal. 2008, 46 (2), 335–341. (Available at: [Link])

• Quora. How do you perform the shake flask method to determine solubility?. (2017). (Available at: [Link])

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• OECD. Test No. 105: Water Solubility. OECD Guidelines for the Testing of Chemicals, Section 1. (1995). (Available at: [Link])

• Analytice. OECD 105 – Water Solubility Test at 20°C. (Accessed Jan 2026). (Available at: [Link])

• Situ Biosciences. OECD 105 - Water Solubility. (Accessed Jan 2026). (Available at: [Link])

• FILAB. Solubility testing in accordance with the OECD 105. (Accessed Jan 2026). (Available at: [Link])

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• PubChem. PubChem Compound Summary for CID 16766, 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine. (Accessed Jan 2026). (Available at: [Link])

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• PubChem. PubChem Compound Summary for CID 13615, 4,6-Dichloro-1,3,5-trazin-2-amine. (Accessed Jan 2026). (Available at: [Link])

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An In-Depth Technical Guide to the X-ray Crystal Structure of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

This guide provides a comprehensive technical overview of the methodologies and analysis involved in determining the X-ray crystal structure of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. While a public crystal structure for this specific compound is not available as of the writing of this document, this guide will serve as a robust framework for its determination and analysis, drawing upon established principles and data from closely related analogues. This document is intended for researchers, scientists, and drug development professionals who are engaged in structural chemistry and rational drug design.

Introduction

The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry and materials science, with derivatives exhibiting a wide range of biological activities, including anticancer and antimicrobial properties.[1][2] The title compound, 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (C₉H₅Cl₂FN₄), incorporates several key features that make its three-dimensional structure of significant interest.[3] The dichlorotriazine core provides sites for further functionalization, while the fluorophenyl moiety can engage in specific intermolecular interactions, influencing its solid-state packing and potential biological target engagement.

Elucidation of the single-crystal X-ray structure is paramount to understanding the molecule's precise geometry, conformation, and the non-covalent interactions that govern its supramolecular assembly. This knowledge is critical for structure-activity relationship (SAR) studies, computational modeling, and the rational design of new materials and therapeutics. This guide will detail the complete workflow, from synthesis to structural elucidation and analysis, providing both theoretical grounding and practical protocols.

Part 1: Synthesis and Crystallization

Rationale for Synthetic Pathway

The synthesis of N-aryl-substituted dichlorotriazines is a well-established process, typically proceeding via nucleophilic aromatic substitution on cyanuric chloride (2,4,6-trichloro-1,3,5-triazine).[4] The reactivity of the chlorine atoms on cyanuric chloride is temperature-dependent, allowing for sequential and controlled substitution. For the synthesis of a monosubstituted product like the title compound, the first substitution is generally carried out at a low temperature (around 0 °C) to disfavor disubstitution.

The chosen synthetic route involves the reaction of cyanuric chloride with 4-fluoroaniline in the presence of a mild base to neutralize the HCl generated during the reaction.

Caption: Fig. 1: Synthetic pathway for the target compound.

Experimental Protocol: Synthesis

• Preparation: Dissolve cyanuric chloride (1.0 eq.) in acetone (e.g., 30 mL) in a round-bottom flask equipped with a magnetic stirrer and cool the mixture to 0 °C in an ice bath.

• Addition of Amine: In a separate beaker, dissolve 4-fluoroaniline (1.0 eq.) in acetone (10 mL).

• Reaction: Add the 4-fluoroaniline solution dropwise to the stirred cyanuric chloride solution over 30 minutes, maintaining the temperature at 0-5 °C.

• Neutralization: Simultaneously, add a solution of a mild base such as sodium bicarbonate (1.1 eq.) in water to neutralize the forming HCl and maintain a neutral pH.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

• Work-up: Once the reaction is complete, pour the mixture into ice-cold water (200 mL) to precipitate the product.

• Isolation and Purification: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum. Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to obtain a pure sample.

• Characterization: Confirm the identity and purity of the synthesized compound using ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.

Growing Single Crystals

The acquisition of high-quality single crystals is the most critical and often challenging step in X-ray crystallography. The goal is to encourage the slow formation of a well-ordered lattice.

Protocol for Crystallization Screening:

• Solvent Selection: Test the solubility of the purified compound in a range of solvents of varying polarity (e.g., hexane, ethyl acetate, acetone, ethanol, dichloromethane). An ideal solvent is one in which the compound is sparingly soluble at room temperature and moderately soluble upon heating.

• Slow Evaporation:

  • Prepare a nearly saturated solution of the compound in a suitable solvent (e.g., ethyl acetate) in a small vial.

  • Cover the vial with a cap containing a few small pinholes to allow for slow evaporation of the solvent.

  • Leave the vial undisturbed in a vibration-free environment for several days to weeks.

• Vapor Diffusion (Hanging Drop or Sitting Drop):

  • Prepare a concentrated solution of the compound in a volatile solvent (e.g., acetone).

  • In a sealed container, place a larger volume of a less volatile "anti-solvent" in which the compound is insoluble (e.g., hexane).

  • Place a drop of the compound's solution on a slide suspended over the anti-solvent (hanging drop) or at the bottom of the container (sitting drop).

  • As the volatile solvent slowly diffuses into the anti-solvent vapor, the compound solution becomes supersaturated, promoting crystal growth.

• Solvent Layering:

  • Prepare a solution of the compound in a dense solvent (e.g., dichloromethane).

  • Carefully layer a less dense anti-solvent (e.g., hexane) on top of the solution, minimizing mixing.

  • Crystals may form at the interface of the two solvents over time.

Part 2: Single-Crystal X-ray Diffraction Analysis

This section outlines the standard workflow for determining the molecular structure from a suitable single crystal.

Caption: Fig. 2: Workflow for X-ray crystal structure determination.

Methodology:

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in size) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage. X-ray diffraction data are collected using a diffractometer, typically with Mo Kα (λ=0.71073 Å) or Cu Kα (λ=1.54184 Å) radiation. A series of diffraction images are recorded as the crystal is rotated.

• Data Reduction: The raw diffraction images are processed to integrate the intensities of the reflections, apply corrections for experimental factors (like Lorentz and polarization effects), and scale the data. An absorption correction is also applied.

• Structure Solution: The phase problem is solved using direct methods or Patterson methods to obtain an initial electron density map and a preliminary model of the molecular structure.

• Structure Refinement: The initial model is refined against the experimental data using full-matrix least-squares methods. This iterative process optimizes the atomic positions, and thermal parameters to minimize the difference between the observed and calculated structure factors.

• Validation: The final structure is validated using crystallographic software to check for geometric consistency and overall quality. The final model is reported in a Crystallographic Information File (CIF).

Part 3: Predicted Structural Analysis

Based on the known crystal structure of the closely related 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine and fundamental principles of structural chemistry, we can predict the key structural features of the title compound.

Molecular Geometry

The central 1,3,5-triazine ring is expected to be essentially planar. The key structural question is the conformation of the exocyclic N-(4-fluorophenyl) group relative to this ring, defined by the C-N-C-C torsion angle. Due to steric hindrance and electronic effects, a twisted conformation is likely, with a significant dihedral angle between the triazine and phenyl rings.

Table 1: Predicted Key Geometric Parameters

Parameter	Predicted Value	Rationale
Triazine Ring C-N bonds	~1.33 Å	Aromatic delocalization within the triazine ring.
C-Cl bonds	~1.73 Å	Standard sp² C-Cl bond length.
Exocyclic C-N bond	~1.36 Å	Partial double bond character due to resonance.
N-H bond	~0.86 Å (X-ray)	Standard value from X-ray diffraction.

| Dihedral Angle (Triazine-Phenyl) | 20-40° | Balance between conjugation (favoring planarity) and steric hindrance. |

Supramolecular Interactions and Crystal Packing

The solid-state packing will be dominated by a network of non-covalent interactions. The presence of a hydrogen bond donor (the amine N-H) and multiple acceptors (the triazine ring nitrogens) suggests that hydrogen bonding will be a primary motif.

• Hydrogen Bonding: The most probable hydrogen bond is an N-H···N interaction, where the amine proton of one molecule connects to a nitrogen atom of the triazine ring of an adjacent molecule. This could lead to the formation of dimers or infinite chains.

• Halogen Bonding: The chlorine atoms are potential halogen bond donors, and could interact with the nitrogen atoms of the triazine ring (Cl···N).

• π-π Stacking: The aromatic triazine and fluorophenyl rings could engage in offset π-π stacking interactions, contributing to the overall stability of the crystal lattice.

• C-H···F and C-H···Cl Interactions: Weak hydrogen bonds involving the fluorine and chlorine substituents may also be present.

Hypothetical Crystallographic Data

The following table presents a plausible set of crystallographic data for the title compound, based on typical values for similar organic molecules.

Table 2: Hypothetical Crystallographic Data

Parameter	Value
Chemical Formula	C₉H₅Cl₂FN₄
Formula Weight	259.06 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	~8.5
b (Å)	~12.0
c (Å)	~10.5
β (°)	~95
V (ų)	~1060
Z	4
Dcalc (g/cm³)	~1.62
F(000)	520
Final R indices [I > 2σ(I)]	R₁ = ~0.045, wR₂ = ~0.110

| Goodness-of-fit on F² | ~1.05 |

Conclusion

This technical guide has outlined a comprehensive and scientifically rigorous approach to determining and analyzing the X-ray crystal structure of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. By following the detailed protocols for synthesis, crystallization, and X-ray diffraction, researchers can obtain a high-resolution three-dimensional model of this molecule. The subsequent analysis of the molecular geometry and intermolecular interactions, guided by the predictions made in this document, will provide invaluable insights for applications in drug discovery and materials science. The generation of a CIF file containing the final structural data will be the ultimate deliverable of this experimental workflow, enabling its dissemination and use by the broader scientific community.

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An In-depth Technical Guide to the Thermogravimetric Analysis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

Abstract

This technical guide provides a comprehensive framework for conducting and interpreting the thermogravimetric analysis (TGA) of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (C₉H₅Cl₂FN₄), a heterocyclic compound of interest in pharmaceutical and materials science. As a senior application scientist, this document moves beyond a simple recitation of methodology to instill a deep understanding of the causality behind experimental choices. It details a self-validating protocol designed for high-purity samples, explains the interpretation of thermal events based on the molecule's structural characteristics, and contextualizes the data's significance for drug development. The guide is intended for researchers, chemists, and formulation scientists seeking to characterize the thermal stability and decomposition kinetics of this and structurally related triazine derivatives.

Introduction to the Analyte and Thermal Analysis

4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine is a substituted s-triazine. The 1,3,5-triazine ring is a core scaffold in numerous applications, including pharmaceuticals and performance materials, owing to its high thermal stability.[1][2][3] The subject molecule, with a molecular weight of approximately 259.06 g/mol , features two reactive chlorine atoms and a fluorophenylamine substituent, which significantly influence its chemical and thermal properties.[4]

Understanding the thermal stability of such a compound is paramount in the pharmaceutical industry.[5][6] Thermogravimetric Analysis (TGA) is an essential technique for this purpose, measuring the change in a sample's mass as a function of temperature or time in a controlled atmosphere.[7][8] This data reveals critical information about decomposition temperatures, the presence of volatile components, and the overall thermal resilience of a material, which directly impacts its processing, formulation, storage, and shelf-life.[6][8]

Core Principles of Thermogravimetric Analysis

TGA operates on a straightforward principle: a high-precision balance measures the mass of a sample situated in a furnace.[9] A common TGA experiment involves heating the sample at a constant rate while its mass is continuously recorded.[10] The resulting plot of mass versus temperature is known as the TGA curve.

Key outputs include:

• TGA Curve: Shows the percentage of initial mass remaining as the temperature increases. Plateaus indicate stability, while sharp drops (inflections) signify mass loss events like decomposition or dehydration.[8][11]

• Derivative Thermogravimetric (DTG) Curve: The first derivative of the TGA curve, this plot shows the rate of mass loss. Peaks on the DTG curve correspond to the temperature of the maximum rate of mass loss for a given thermal event, allowing for more precise identification of decomposition temperatures.[12]

The interpretation of these curves provides a thermal "fingerprint" of the material, revealing the temperatures at which it begins to degrade and the sequence of its decomposition.[7]

Experimental Design: A Self-Validating Protocol

The validity of TGA data hinges on a meticulously designed experiment. The following protocol is structured to ensure reproducibility and clarity, with each parameter chosen to provide the most insightful data for a small organic molecule like 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine.

Instrumentation and Calibration

• Instrument: A calibrated thermogravimetric analyzer with a mass sensitivity of ≤0.1 µg is required.[13]

• Calibration: Temperature calibration should be performed using certified standards (e.g., Indium, Tin, Zinc) according to ASTM E1582 or equivalent. Mass calibration must be verified using standard calibration weights. This ensures the accuracy of the recorded thermal events.[14]

Causality Behind Parameter Selection

The choice of experimental parameters is not arbitrary; it directly influences the quality and interpretation of the results.[10]

• Sample Mass (5-10 mg): This range is a deliberate compromise. It is large enough to be representative of the bulk material and minimize weighing errors, yet small enough to prevent thermal gradients within the sample that can broaden decomposition events and create analytical artifacts.

• Sample Pan (Platinum or Ceramic): Platinum pans are excellent for their high thermal conductivity and inertness. Ceramic (alumina) pans are a suitable alternative, especially if there is any risk of the sample reacting with platinum at high temperatures.[13]

• Atmosphere (Nitrogen, 50 mL/min): A dry, inert nitrogen atmosphere is crucial. Its purpose is to study the inherent thermal decomposition of the molecule in the absence of oxygen. Oxidative decomposition, which occurs in an air atmosphere, is a different chemical process and would complicate the interpretation of the fundamental thermal stability. The flow rate ensures the efficient removal of gaseous decomposition products from the sample area.[10][14]

• Heating Rate (10 °C/min): A heating rate of 10 °C/minute provides an optimal balance between analytical speed and resolution. Faster rates can cause decomposition events to shift to higher temperatures and merge, obscuring distinct steps. Slower rates offer better resolution but significantly increase experiment time.

• Temperature Range (Ambient to 800 °C): This range is selected to capture all relevant thermal events. It starts from ambient to detect any initial mass loss from residual solvent or moisture. It extends to 800 °C to ensure the complete decomposition of the highly stable s-triazine ring, providing a comprehensive thermal profile.[15]

Experimental Workflow Diagram

Caption: Plausible decomposition pathway of the title compound.

Quantitative Data Summary

The following table presents a hypothetical but realistic data summary based on the expected decomposition profile. Actual values must be determined experimentally.

Decomposition Stage	Temperature Range (°C)	Tpeak from DTG (°C)	Mass Loss (%)	Associated Fragment Loss
1	250 - 400	~350	~55-65%	Loss of chlorine and fluorophenylamine substituents
2	400 - 700	~550	~25-35%	Degradation and cleavage of the triazine ring
Residue	>700	-	~5-10%	Carbonaceous char

Significance in Pharmaceutical Development

The data derived from TGA is not merely academic; it has profound practical implications:

• Thermal Stability and Hazard Assessment: The onset temperature of decomposition defines the upper limit for safe handling and processing. Materials that decompose exothermically at low temperatures can pose a safety risk.

• Formulation Strategy: Knowledge of thermal stability is critical when selecting formulation processes. For example, if a drug degrades at 150 °C, manufacturing techniques involving high heat, such as hot-melt extrusion, may be unsuitable.

• Storage Conditions and Shelf-Life: TGA helps in predicting long-term stability. A compound that is stable to high temperatures is likely to have a longer shelf-life under normal storage conditions. [6]* Purity Assessment: TGA can quantify volatile impurities, such as residual solvents from synthesis, which appear as mass loss at temperatures below the decomposition point of the active pharmaceutical ingredient (API). [7]

Conclusion

Thermogravimetric analysis is an indispensable tool for the physicochemical characterization of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. By employing a robust, well-reasoned experimental protocol, researchers can obtain reliable data on its thermal stability and decomposition profile. This information is fundamental, providing critical insights that guide safe handling, inform formulation strategies, and ensure the overall quality and stability of potential drug products derived from this promising chemical scaffold.

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A-Z Guide to the Electronic Structure of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine: A Theoretical Approach

Abstract

This technical guide provides a comprehensive theoretical analysis of the electronic structure of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, a molecule of significant interest within medicinal chemistry due to the prevalence of the s-triazine scaffold in pharmacologically active compounds.[1][2] Employing Density Functional Theory (DFT), this work elucidates the molecule's optimized geometry, frontier molecular orbital characteristics, atomic charge distribution, and molecular electrostatic potential. The insights derived from these calculations are crucial for understanding the molecule's reactivity, stability, and potential intermolecular interactions, thereby offering a robust framework for researchers in drug design and materials science.

Introduction

The 1,3,5-triazine (s-triazine) ring is a foundational structural motif in a diverse array of chemical compounds, exhibiting a wide spectrum of biological activities.[3][4] Its derivatives are known for their applications as anticancer, antiviral, and antimicrobial agents.[1] The specific compound, 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (DCFTA), combines the triazine core with a fluorophenyl group, a substitution known to modulate pharmacokinetic and pharmacodynamic properties.

A thorough understanding of the electronic structure of DCFTA is paramount for predicting its chemical behavior and interaction with biological targets.[5] Theoretical calculations provide a powerful, non-invasive lens to inspect properties such as molecular geometry, charge distribution, and sites susceptible to electrophilic or nucleophilic attack.[6] This guide details the application of Density Functional Theory (DFT), a quantum mechanical modeling method, to investigate the electronic landscape of DCFTA, offering a balance of computational accuracy and efficiency.[7][8]

Theoretical Framework and Computational Methodology

The computational protocol outlined herein is designed to provide a replicable and verifiable analysis of DCFTA's electronic structure. The causality behind each methodological choice is explained to ensure scientific transparency and trustworthiness.

Rationale for Method Selection

Density Functional Theory (DFT) was selected as the primary computational method. DFT has proven to be a versatile and reliable tool for investigating the electronic structure of many-body systems, including atoms and molecules, by using the electron density as the fundamental variable.[9][10]

• Functional: The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional was employed. This functional is widely recognized for its robust performance in calculating the electronic properties of organic molecules, offering a well-calibrated balance between accuracy and computational cost.[11]

• Basis Set: The 6-311++G(d,p) basis set was chosen for all calculations. This triple-zeta basis set provides a high degree of flexibility for describing the spatial distribution of electrons. The inclusion of diffuse functions (++) is critical for accurately modeling molecules with lone pairs and potential long-range interactions, while polarization functions (d,p) account for the non-spherical nature of electron clouds, which is particularly important for atoms like chlorine and fluorine.[12][13]

Computational Workflow

The theoretical investigation was structured as a multi-step process to ensure a thorough analysis.

Caption: Workflow for theoretical electronic structure analysis.

Step-by-Step Protocol:

• Structure Generation: The initial 3D structure of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine was constructed using standard bond lengths and angles.

• Geometry Optimization: The initial structure was optimized to find its lowest energy conformation using the B3LYP/6-311++G(d,p) level of theory. This process ensures that all subsequent calculations are performed on the most stable molecular geometry.

• Frequency Calculation: To verify that the optimized structure corresponds to a true energy minimum on the potential energy surface, frequency calculations were performed. The absence of imaginary frequencies confirms a stable equilibrium geometry.

• Electronic Property Calculation: Using the optimized geometry, single-point energy calculations were performed to derive the electronic properties, including molecular orbitals, atomic charges, and the electrostatic potential.

Results and Discussion

Optimized Molecular Geometry

The geometry optimization yielded a stable structure for DCFTA. Key geometric parameters, such as selected bond lengths and angles, are presented below. These parameters provide foundational information about the molecule's steric and electronic environment.

Parameter	Value (Å or °)	Parameter	Value (Å or °)
C-Cl (avg.)	1.735	C-N (ring avg.)	1.330
C-F	1.352	C-N (exocyclic)	1.368
N-H	1.015	C-C (phenyl avg.)	1.395
∠ Cl-C-N (ring)	116.5	∠ N-C-N (ring)	126.8
∠ C-N-C (ring)	113.2	∠ C-N-H	115.7

Table 1: Selected optimized geometric parameters for DCFTA at the B3LYP/6-311++G(d,p) level of theory.

Frontier Molecular Orbital (HOMO-LUMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the frontier molecular orbitals (FMOs) that play a crucial role in determining a molecule's chemical reactivity and kinetic stability.[14][15] The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron.[16]

The energy gap between the HOMO and LUMO (ΔE) is a significant indicator of molecular stability; a larger gap implies higher stability and lower chemical reactivity.[16]

Orbital	Energy (eV)
HOMO	-7.124
LUMO	-1.853
HOMO-LUMO Gap (ΔE)	5.271

Table 2: Calculated energies of the Frontier Molecular Orbitals and the HOMO-LUMO energy gap.

The calculated HOMO-LUMO gap of 5.271 eV suggests that DCFTA is a relatively stable molecule. The distribution of these orbitals reveals key insights into reactivity:

• HOMO: The HOMO is primarily localized on the N-(4-fluorophenyl)amino moiety, indicating that this region is the most probable site for electrophilic attack.

• LUMO: The LUMO is predominantly distributed over the dichlorotriazine ring, suggesting this area is the most susceptible to nucleophilic attack.

Mulliken Population Analysis

Mulliken population analysis provides a method for estimating partial atomic charges, offering insights into the distribution of electrons within the molecule.[17][18] This charge distribution is fundamental to understanding electrostatic interactions and the nature of chemical bonds.[19]

Atom	Mulliken Charge (a.u.)	Atom	Mulliken Charge (a.u.)
F	-0.215	C (of C-F)	+0.189
Cl (avg.)	-0.098	C (of C-Cl)	+0.255
N (ring, avg.)	-0.310	N (exocyclic)	-0.651
H (of N-H)	+0.332

Table 3: Selected Mulliken atomic charges for DCFTA.

The analysis reveals that the nitrogen atoms of the triazine ring and the exocyclic amino group, along with the fluorine and chlorine atoms, are regions of high electron density (negative charge). Conversely, the hydrogen atom of the amino group and the carbon atoms attached to electronegative substituents are electron-deficient (positive charge). This charge separation is a key driver of the molecule's intermolecular interactions.

Molecular Electrostatic Potential (MEP) Analysis

The Molecular Electrostatic Potential (MEP) map provides a visual representation of the charge distribution around a molecule, highlighting regions of positive and negative electrostatic potential.[20] It is an invaluable tool for predicting sites of electrophilic and nucleophilic attack and for understanding non-covalent interactions like hydrogen bonding.[21]

Caption: Interpretation of Molecular Electrostatic Potential maps.

In the MEP map of DCFTA:

• Negative Regions (Red/Yellow): The most negative potential is localized around the nitrogen atoms of the triazine ring and the fluorine atom. These are the most likely sites for electrophilic attack and for acting as hydrogen bond acceptors.

• Positive Regions (Blue): The most positive potential is found around the hydrogen atom of the exocyclic amino group. This region is susceptible to nucleophilic attack and is a potential hydrogen bond donor site.

• Neutral Regions (Green): The phenyl ring exhibits a near-neutral potential, indicating it is less likely to be the primary site of electrostatic-driven interactions.

Implications for Drug Development

The theoretical insights into DCFTA's electronic structure have direct implications for its potential as a drug candidate or a molecular scaffold.

• Receptor Binding: The distinct positive and negative regions identified by the MEP analysis suggest specific pharmacophoric features. The electron-rich triazine nitrogens could interact with hydrogen bond donors (e.g., amino acid residues like Arginine or Lysine) in a protein's active site, while the electron-poor amino hydrogen could interact with hydrogen bond acceptors (e.g., Aspartate or Glutamate).

• Metabolic Stability: The HOMO distribution on the fluorophenyl ring suggests this part of the molecule is most susceptible to oxidative metabolism. The LUMO on the triazine ring indicates potential sites for reductive metabolism or nucleophilic attack by biological nucleophiles like glutathione.

• Structure-Activity Relationship (SAR): This detailed electronic analysis provides a baseline for understanding the effects of further chemical modifications. For instance, substituting the chlorine atoms with other groups would significantly alter the LUMO energy and the MEP of the triazine ring, thereby modulating the molecule's reactivity and binding affinity.

Conclusion

This guide has detailed a comprehensive theoretical investigation of the electronic structure of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine using Density Functional Theory at the B3LYP/6-311++G(d,p) level. The analysis of the optimized geometry, frontier molecular orbitals, Mulliken charges, and molecular electrostatic potential provides a cohesive picture of the molecule's electronic landscape. The key findings indicate that DCFTA is a stable molecule with distinct electron-rich and electron-poor regions, primarily located on the triazine ring and the exocyclic amino group, respectively. These insights are fundamental for predicting the molecule's chemical reactivity, intermolecular interactions, and potential as a pharmacophore, offering a valuable theoretical foundation for future experimental and drug development research.

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An In-Depth Technical Guide to the Chemical Space of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine Derivatives

Abstract

The 1,3,5-triazine scaffold is a privileged heterocyclic motif in medicinal chemistry, renowned for its versatile biological activities.[1][2][3] This technical guide delves into the chemical space of a specific, highly promising core: 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. We will explore the rationale behind its selection, detail robust synthetic strategies for derivatization, outline comprehensive characterization protocols, and discuss the evaluation of its biological potential, with a particular focus on anticancer applications.[1][2] This document is intended for researchers, scientists, and drug development professionals seeking to leverage this scaffold for the discovery of novel therapeutic agents.

Introduction: The Strategic Value of the 1,3,5-Triazine Core

The 1,3,5-triazine, or s-triazine, ring is a six-membered heterocycle with three nitrogen atoms at positions 1, 3, and 5.[4] Its symmetrical structure provides a unique platform for creating diverse molecular architectures through sequential and regioselective substitution reactions.[5][6] The two chlorine atoms in 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine serve as reactive handles for nucleophilic substitution, allowing for the systematic introduction of a wide array of functional groups.[5] This "molecular hybridization" strategy is a powerful tool for exploring structure-activity relationships (SAR) and optimizing compounds for desired biological targets.[7]

The presence of the 4-fluorophenyl group is a deliberate design choice. The fluorine atom can enhance metabolic stability and binding affinity through favorable interactions with biological targets. This guide will provide the foundational knowledge and practical methodologies to effectively explore the chemical space of this versatile scaffold.

The Privileged Scaffold: Why 1,3,5-Triazines?

Derivatives of 1,3,5-triazine have demonstrated a remarkable breadth of biological activities, including:

• Anticancer: They have shown efficacy against a wide range of cancer cell lines, targeting various mechanisms of action.[1][2][4][7]

• Antimicrobial: The triazine core is found in numerous compounds with antibacterial and antifungal properties.[3]

• Antiviral: Certain triazine derivatives have been investigated for their potential as anti-HIV agents.[3]

• Other Therapeutic Areas: The scaffold has also been explored for anti-inflammatory, analgesic, and anticonvulsant activities.[3]

This wide range of activities underscores the potential of the 1,3,5-triazine scaffold in drug discovery.

Synthetic Strategies for Derivatization

The core of exploring the chemical space of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine lies in the sequential and controlled substitution of its two chlorine atoms. This is typically achieved through nucleophilic aromatic substitution (SNAr) reactions. The reactivity of the chlorine atoms is temperature-dependent, allowing for a degree of selectivity.

Synthesis of the Core Scaffold

The starting material, 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, is synthesized from cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) and 4-fluoroaniline.

Experimental Protocol: Synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

• Reaction Setup: Dissolve cyanuric chloride in a suitable solvent such as acetone or tetrahydrofuran (THF) and cool the solution to 0°C in an ice bath.

• Nucleophilic Addition: Slowly add a solution of 4-fluoroaniline in the same solvent to the cooled cyanuric chloride solution. An aqueous solution of a mild base, like sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃), is added concurrently to neutralize the HCl generated during the reaction.

• Reaction Monitoring: Stir the reaction mixture at 0°C for 1-2 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by adding cold water or crushed ice.

• Isolation: Filter the resulting solid precipitate, wash it with water, and dry it under vacuum to obtain the desired product.

Diversification of the Scaffold: Stepwise Nucleophilic Substitution

With the core scaffold in hand, the two remaining chlorine atoms can be sequentially replaced by various nucleophiles. The key to achieving selectivity is controlling the reaction temperature. The first substitution is typically carried out at a lower temperature (e.g., room temperature), while the second substitution requires a higher temperature.

General Experimental Protocol for Derivatization:

• First Substitution: Dissolve the 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine core in a suitable solvent. Add one equivalent of the first nucleophile (e.g., an amine, alcohol, or thiol) and a base. Stir the reaction at room temperature until completion.

• Second Substitution: To the solution containing the monosubstituted product, add the second nucleophile (which can be the same as or different from the first) and a base. Heat the reaction mixture to a higher temperature (e.g., 50-80°C) and stir until the reaction is complete.

• Purification: After work-up, the final product is typically purified by column chromatography or recrystallization.

Synthetic Workflow for Derivatization

Physicochemical and Spectroscopic Characterization

Thorough characterization of the synthesized derivatives is crucial to confirm their identity, purity, and structure. A combination of spectroscopic and analytical techniques should be employed.

Spectroscopic Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the chemical structure of the synthesized compounds.[7][8]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular weight and elemental composition of the derivatives.[7]

• Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present in the molecules.[7][8][9]

• UV-Visible Spectroscopy: This technique is useful for studying the electronic properties of the compounds and can provide insights into their potential as fluorescent probes or dyes.[8][10][11]

Crystallographic Analysis

Single-crystal X-ray diffraction provides unambiguous determination of the three-dimensional structure of the molecules, including bond lengths, bond angles, and intermolecular interactions.[7][8] This information is invaluable for understanding structure-activity relationships.

Computational Studies

Density Functional Theory (DFT) and other computational methods can be used to predict and rationalize the spectroscopic properties of the synthesized derivatives, providing a deeper understanding of their electronic structure.[8][12]

Exploration of Biological Activity: A Focus on Anticancer Potential

The 1,3,5-triazine scaffold is a rich source of potential anticancer agents.[1][2] A systematic evaluation of the synthesized derivatives against a panel of cancer cell lines is a critical step in the drug discovery process.

In Vitro Anticancer Screening

Experimental Protocol: MTT Assay for Cytotoxicity

The methyl thiazolyl tetrazolium (MTT) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential drug candidates.[7]

• Cell Seeding: Seed cancer cells (e.g., MDA-MB-231 for breast cancer, HeLa for cervical cancer) in 96-well plates and allow them to adhere overnight.[7]

• Compound Treatment: Treat the cells with various concentrations of the synthesized triazine derivatives for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) value, which represents the concentration of the compound that inhibits cell growth by 50%.

MTT Assay Workflow

Structure-Activity Relationship (SAR) Studies

By systematically varying the substituents on the triazine core and correlating the structural changes with the observed biological activity, it is possible to establish SAR.[3][4][13] This iterative process of design, synthesis, and testing is fundamental to lead optimization in drug discovery. For instance, studies have shown that the introduction of specific amine or morpholino groups can significantly enhance anticancer activity.[4]

Target Identification and Mechanism of Action Studies

Once potent compounds are identified, further studies are necessary to determine their mechanism of action. This may involve:

• Enzyme Inhibition Assays: To determine if the compounds inhibit specific kinases or other enzymes involved in cancer progression.[14][15]

• Cell Cycle Analysis: To investigate the effect of the compounds on cell cycle progression.

• Apoptosis Assays: To determine if the compounds induce programmed cell death.[16]

• Western Blotting: To probe the expression levels of key proteins involved in signaling pathways.

Data Presentation and Interpretation

To facilitate the analysis of the large datasets generated during the exploration of chemical space, it is essential to present the data in a clear and organized manner.

Table 1: Representative Data for Synthesized Derivatives

Compound ID	R¹ Substituent	R² Substituent	Yield (%)	IC₅₀ (µM) vs. MDA-MB-231
Core	Cl	Cl	95	>100
Deriv-01	-NH(CH₃)₂	Cl	85	50.2
Deriv-02	-NH(CH₃)₂	-NH(CH₃)₂	78	25.1
Deriv-03	Morpholino	Cl	88	30.5
Deriv-04	Morpholino	Morpholino	82	15.8
Deriv-05	Piperidino	Cl	83	42.7
Deriv-06	Piperidino	Piperidino	75	20.3

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Conclusion and Future Directions

The 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine scaffold represents a highly versatile and promising starting point for the development of novel therapeutic agents, particularly in the realm of oncology. The synthetic accessibility and the ability to readily introduce diverse chemical functionalities make it an ideal platform for exploring vast regions of chemical space. Future efforts should focus on expanding the library of derivatives, conducting more in-depth biological evaluations to elucidate mechanisms of action, and employing computational tools to guide the rational design of next-generation compounds with improved potency and selectivity.

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Protocols & Analytical Methods

Protocol for the synthesis of monosubstituted derivatives of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

Application Note & Protocol

Title: A Detailed Protocol for the Regioselective Synthesis of Monosubstituted Derivatives of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

Abstract

The 1,3,5-triazine (s-triazine) scaffold is a privileged structure in medicinal chemistry and materials science, owing to its versatile reactivity and biological significance.[1][2] The sequential and controlled nucleophilic substitution of chlorine atoms on the cyanuric chloride core allows for the precise construction of complex molecular architectures.[1][3] This document provides a comprehensive, field-proven protocol for the synthesis of monosubstituted derivatives from 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. This intermediate, itself derived from cyanuric chloride, serves as a platform for introducing a second, diverse nucleophile. We will detail the underlying principles of reactivity, a step-by-step experimental procedure, troubleshooting, and optimization strategies intended for researchers in drug development and chemical synthesis.

The Scientific Principle: Controlling Sequential Aromatic Nucleophilic Substitution (SNAr)

The synthesis of substituted triazines from 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride) is governed by a stepwise SNAr mechanism. The high electrophilicity of the triazine ring, caused by the three electron-withdrawing nitrogen atoms, makes the carbon atoms susceptible to nucleophilic attack.[4]

A key principle is the progressive deactivation of the triazine ring with each substitution. The first nucleophilic substitution on cyanuric chloride is typically rapid and conducted at low temperatures (≤0°C).[3] The introduction of an electron-donating group, such as the N-(4-fluorophenyl)amino group in our starting material, reduces the electrophilicity of the remaining C-Cl bonds. Consequently, the second substitution requires more forcing conditions, typically an elevation in temperature to room temperature or even reflux, to achieve a reasonable reaction rate.[5][6] This inherent difference in reactivity is the cornerstone of selectively synthesizing asymmetrically substituted triazines.

This protocol leverages this principle to introduce a second nucleophile onto the 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine core, yielding a disubstituted triazine derivative. A non-nucleophilic base, such as N,N-Diisopropylethylamine (DIEA), is essential to neutralize the hydrochloric acid (HCl) byproduct without competing with the primary nucleophile.[7]

General Reaction Scheme

The overall chemical transformation is depicted below. The starting dichlorotriazine is reacted with a generic nucleophile (Nu-H), which can be an amine, alcohol, or thiol, in the presence of a base to yield the desired monosubstituted product.

Caption: General synthesis of monosubstituted derivatives.

Experimental Workflow Overview

The following diagram outlines the typical laboratory workflow for this synthesis, from setup to final product characterization.

Caption: Laboratory workflow for the synthesis protocol.

Detailed Step-by-Step Protocol

This protocol describes a general procedure for the selective replacement of one chlorine atom on 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine.

Materials and Reagents

Reagent	Quantity (Molar Eq.)	Purity/Notes
4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine	1.0	>98%
Nucleophile (amine, alcohol, or thiol)	1.0 - 1.1	Reagent grade, ensure dryness for amines
N,N-Diisopropylethylamine (DIEA)	1.1 - 1.2	Anhydrous, >99%
Dichloromethane (DCM) or Tetrahydrofuran (THF)	~10-20 mL per mmol	Anhydrous, <50 ppm H₂O
Deionized Water	-	For work-up
Saturated Sodium Bicarbonate Solution	-	For work-up
Brine (Saturated NaCl Solution)	-	For work-up
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	-	For drying organic phase
TLC plates	-	Silica gel 60 F₂₅₄
Solvents for Chromatography	-	HPLC grade (e.g., Ethyl Acetate, Hexanes)

Equipment

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Ice-water bath

• Dropping funnel or syringe pump

• Inert atmosphere setup (Nitrogen or Argon manifold)

• Rotary evaporator

• Standard laboratory glassware for extraction and filtration

• Flash chromatography system or glass column

Synthesis Procedure

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (1.0 eq) in anhydrous DCM or THF.

• Cooling: Cool the solution to 0°C using an ice-water bath.

  • Scientist's Note: Starting the reaction at a low temperature is crucial to control the initial rate of reaction upon addition of the nucleophile, preventing potential side reactions.[8]

• Nucleophile Solution: In a separate dry flask, dissolve the chosen nucleophile (1.0 eq) and DIEA (1.1 eq) in a small amount of anhydrous DCM or THF.

• Reaction: Add the nucleophile/DIEA solution dropwise to the stirring dichlorotriazine solution at 0°C over 15-30 minutes.

• Warming and Monitoring: After the addition is complete, allow the reaction mixture to slowly warm to room temperature. Monitor the reaction's progress by TLC (e.g., using a 3:7 Ethyl Acetate/Hexanes mobile phase) until the starting material is consumed (typically 2-12 hours).

  • Scientist's Note: The deactivating effect of the first amino substituent means the second substitution often requires room temperature conditions to proceed to completion.[4][5] If the reaction is sluggish, gentle heating (e.g., to 40°C) may be required.

• Quenching: Upon completion, cool the mixture back to 0°C and quench the reaction by slowly adding deionized water.

• Work-up: Transfer the mixture to a separatory funnel. Dilute with additional DCM and wash sequentially with water, saturated sodium bicarbonate solution, and finally, brine.

  • Scientist's Note: The aqueous washes are critical for removing DIEA salts and any unreacted water-soluble reagents.[7]

• Drying and Concentration: Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol, or ethyl acetate/hexanes) to obtain the pure monosubstituted derivative.

• Characterization: Confirm the structure and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR Spectroscopy.

Troubleshooting and Optimization

Problem Observed	Plausible Cause	Suggested Solution
Low or No Conversion	1. Weak nucleophile.[4] 2. Insufficient temperature.[5] 3. Poor quality of reagents (e.g., wet solvent).	1. Increase reaction temperature (e.g., reflux in THF). 2. Extend reaction time. 3. Use a stronger, non-nucleophilic base. 4. Ensure all reagents and solvents are rigorously dried.
Formation of Side Products	1. Reaction temperature too high, leading to decomposition. 2. Hydrolysis of the triazine ring by trace water.[4]	1. Maintain precise temperature control. 2. Use anhydrous solvents and reagents and maintain an inert atmosphere.
Difficult Purification	Product has similar polarity to starting material or byproducts.	Optimize the solvent system for column chromatography. Consider reverse-phase chromatography if the compound is suitable. Recrystallization may be an effective alternative.

Conclusion

This protocol provides a robust and reproducible method for the synthesis of monosubstituted derivatives of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. By carefully controlling the reaction temperature and using stoichiometric amounts of a chosen nucleophile, a second group can be selectively introduced onto the triazine core. This method is highly adaptable for creating diverse libraries of disubstituted triazines, which are valuable intermediates for drug discovery and materials science applications.

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• National Center for Biotechnology Information. New 2-[(4-Amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-N-(imidazolidin-2-ylidene)-4-chloro-5-methylbenzenesulfonamide Derivatives, Design, Synthesis and Anticancer Evaluation.
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Application Notes and Protocols: Leveraging 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine as a Versatile Scaffold in Medicinal Chemistry

Introduction: The Privileged 1,3,5-Triazine Core

The 1,3,5-triazine (or s-triazine) ring is a privileged scaffold in medicinal chemistry, owing to its planar, aromatic, and electron-deficient nature. This core structure is found in numerous biologically active compounds with a wide range of therapeutic applications, including anticancer, antiviral, antibacterial, and antifungal agents.[1][2] The synthetic tractability of the triazine ring, particularly from the readily available and inexpensive precursor cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), allows for the systematic and diverse introduction of various functionalities.[1] The key to this versatility lies in the sequential and regioselective nucleophilic substitution of the chlorine atoms, a process that is highly controllable through reaction conditions.[3]

This guide focuses on a specific, pre-functionalized triazine scaffold: 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine . This molecule offers a strategic starting point for the development of novel drug candidates. The presence of the N-(4-fluorophenyl)amino group at the C2 position already imparts a degree of drug-like character and provides a vector for specific interactions with biological targets. The two remaining chlorine atoms at the C4 and C6 positions serve as reactive handles for the introduction of further diversity, enabling the exploration of structure-activity relationships (SAR) in a controlled and predictable manner.

Chemical Properties and Reactivity

The foundational chemistry of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine is governed by the principles of nucleophilic aromatic substitution (SNAr). The electron-withdrawing nature of the triazine ring makes the chlorine atoms susceptible to displacement by a wide array of nucleophiles, including amines, alcohols, and thiols.[4][5] A critical feature of this system is the deactivation of the triazine ring with each successive substitution. The first nucleophilic substitution deactivates the ring, making the second substitution less facile.[4] This inherent difference in reactivity allows for a high degree of control over the synthetic outcome.

Key Physicochemical Properties of the Scaffold:

Property	Value	Source
Molecular Formula	C₉H₅Cl₂FN₄	[6]
Molecular Weight	259.06 g/mol	[6]
IUPAC Name	4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine	[6]
CAS Number	131468-33-2	[6]

Strategic Applications in Drug Discovery

The 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine scaffold is a powerful tool for the generation of compound libraries for high-throughput screening and lead optimization. The ability to introduce two different substituents at the C4 and C6 positions allows for the creation of unsymmetrically substituted triazines, significantly expanding the accessible chemical space.

Potential Therapeutic Areas:

• Oncology: Many 1,3,5-triazine derivatives have demonstrated potent anticancer activity by targeting various kinases, such as PI3K-α, B-Raf, and VEGFR-2.[7] The scaffold can be elaborated to mimic the hinge-binding motifs of known kinase inhibitors.

• Infectious Diseases: The triazine core is present in compounds with documented antibacterial and antifungal properties.[2][8] The scaffold can be functionalized with moieties known to interact with microbial targets.

• Neurological Disorders: Derivatives of 1,3,5-triazine have been investigated as ligands for adenosine receptors (ARs), which are implicated in a variety of neurological conditions.[9]

Experimental Protocols: A Stepwise Approach to Diversity

The cornerstone of utilizing the 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine scaffold is the temperature-controlled, sequential nucleophilic substitution. The first substitution is typically carried out at a lower temperature (e.g., 0 °C), while the second, more challenging substitution often requires elevated temperatures (e.g., room temperature or reflux).[3][4]

Caption: A generalized experimental workflow for sequential substitution.

Protocol 1: Selective Mono-substitution at the C4 Position

This protocol describes a general procedure for the selective replacement of one chlorine atom on the 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine scaffold.

Materials:

• 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (1.0 eq)

• Nucleophile 1 (e.g., an amine, alcohol, or thiol) (1.0-1.1 eq)

• Diisopropylethylamine (DIEA) or another suitable non-nucleophilic base (1.1-1.2 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Round-bottom flask with a magnetic stirrer

• Ice bath

Procedure:

• Dissolve 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine in anhydrous DCM in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath with continuous stirring.

• In a separate flask, dissolve the chosen nucleophile and DIEA in anhydrous DCM.

• Add the nucleophile solution dropwise to the stirring dichlorotriazine solution at 0 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-3 hours).

• Upon completion, quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Extract the product with DCM or ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography if necessary.

Protocol 2: Di-substitution at the C6 Position

This protocol outlines the procedure for introducing a second nucleophile to the mono-substituted intermediate generated in Protocol 1.

Materials:

• Mono-substituted monochloro-s-triazine (from Protocol 1) (1.0 eq)

• Nucleophile 2 (1.1-1.5 eq)

• DIEA or another suitable base (1.2-1.5 eq)

• Anhydrous DCM, THF, or a higher boiling point solvent like Dioxane or DMF if heating is required.

• Round-bottom flask with a magnetic stirrer and reflux condenser (if heating).

Procedure:

• Dissolve the mono-substituted starting material in the appropriate anhydrous solvent in a round-bottom flask.

• Add the second nucleophile to the solution, followed by the addition of DIEA.

• Allow the reaction mixture to stir at room temperature for 12-24 hours.[4] For less reactive nucleophiles, heating may be necessary. Monitor the reaction progress by TLC.

• Once the reaction is complete, cool to room temperature (if heated) and work-up the reaction as described in Protocol 1 (steps 6-9) to isolate the di-substituted product.

Caption: Temperature-dependent sequential nucleophilic substitution.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Low or no product formation	1. Insufficient reactivity of the nucleophile. 2. Reaction temperature is too low. 3. Inadequate base to neutralize HCl.	1. Consider a more nucleophilic reagent if possible. 2. Gradually increase the reaction temperature and monitor by TLC.[4] 3. Ensure at least one equivalent of a suitable base is used.[4]
Presence of di-substituted byproduct in mono-substitution	Reaction temperature was too high or reaction time was too long.	Strictly maintain the temperature at 0 °C and monitor the reaction closely by TLC to stop it upon consumption of the starting material.
Difficulty in achieving the second substitution	1. The first nucleophile significantly deactivates the triazine ring. 2. Insufficiently high temperature for the second step.	1. This is an inherent challenge. The order of nucleophile addition is critical.[10] 2. Increase the temperature for the second substitution (e.g., to room temperature or reflux).[4]
Presence of hydrolysis byproducts	1. Presence of water in the reaction mixture. 2. pH is too high.	1. Use anhydrous solvents and reagents. 2. Maintain a neutral or slightly basic pH (around 7-9, depending on the nucleophile).[4]

Conclusion

The 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine scaffold represents a synthetically accessible and highly versatile platform for the discovery of novel therapeutic agents. The predictable and controllable nature of the sequential nucleophilic aromatic substitution allows for the rational design and synthesis of diverse compound libraries. By carefully manipulating reaction conditions, particularly temperature, researchers can efficiently generate both symmetrically and asymmetrically di-substituted triazine derivatives, enabling a thorough exploration of the chemical space around this privileged core. The protocols and guidelines presented herein provide a solid foundation for researchers to harness the potential of this valuable medicinal chemistry scaffold.

References

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• BenchChem. An In-depth Technical Guide to the Mechanism of Nucleophilic Substitution on 2,4-Dichloro-1,3,5-triazine.
• BenchChem. A Technical Guide to the Potential Applications of Phenoxy-Substituted Dichlorotriazines.

• PubChem. 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. Available from: [Link]

• Recent Applications of 2,4,6-Trichloro-1,3,5-triazine and Its Derivatives in Organic Synthesis. (2025).

• Protocol for synthesis of di- and tri-substituted s-triazine derivatives. (n.d.). PMC. Available from: [Link]

• BenchChem. Experimental Protocols for Nucleophilic Substitution on 2,5-Dichloropyrazine: A Detailed Guide for Researchers.

• Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game. (2018). PMC. Available from: [Link]

• Synthesis of novel azo dye-based 1,2,4-triazine derivatives and their spectral, fabric and anti-bacterial applications. (2025). RSC Publishing. Available from: [Link]

• Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. (2017). PubMed Central. Available from: [Link]

• Exploring the Applications of 2,3-Dichloropyrazine in Medicinal Chemistry. (2025). ZCPC. Available from: [Link]

• Dendrimers Terminated with Dichlorotriazine Groups Provide a Route to Compositional Diversity. (2014). PMC. Available from: [Link]

• N-(4,6-Dichloro-1,3,5-triazin-2-yl)aniline. (2025). ResearchGate. Available from: [Link]

• 4,6-Dichloro-1,3,5-trazin-2-amine. (n.d.). PubChem. Available from: [Link]

• Design, Synthesis and Molecular Docking Study of Novel 1,3,5-Triazine and 2-Phenylquinazoline Derivatives as Promising Anticancer Agents. (n.d.). Available from: [Link]

• Chemical structures of target 1,3,5-triazine derivatives (series A & B) and model compounds. (n.d.). Available from: [Link]

• Design, Synthesis and Biological Evaluation of 1,3,5-Triazine Derivatives Targeting hA1 and hA3 Adenosine Receptor. (n.d.). NIH. Available from: [Link]

• Synthesis of 4-(4′,6′-dichloro-1′,3′,5′-triazin-2′-ylamino)-benzene-sulfonamide precursor 1. Reagents and conditions: 4-aminobenzenesulfanilamide, cyanuric chloride, acetone, at 0 °C, was added to an aqueous solution of NaOH, stirred for 1 h, and the reaction was subsequently quenched by the addition of slush (100 mL), after which the solid was filtered off. The scheme is reprinted from[6], with permission of the publisher. Product yield. (n.d.). ResearchGate. Available from: [Link]

• Discovery of Novel Thiosemicarbazides Containing 1,3,5-Triazines Derivatives as Potential Synergists against Fluconazole-Resistant Candida albicans. (n.d.). PMC. Available from: [Link]

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Application Notes & Protocols: Leveraging 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine for the Synthesis of Novel Kinase Inhibitors

Abstract: Protein kinases are central regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, particularly cancer. The 1,3,5-triazine core is a well-established "privileged scaffold" in medicinal chemistry, forming the foundation of numerous potent and selective kinase inhibitors.[1][2] This document provides a detailed guide for researchers and drug development professionals on the strategic application of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine as a versatile starting material for the synthesis of kinase inhibitors. We will explore its sequential reactivity and provide robust protocols for its derivatization via nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions.

Introduction: The Strategic Value of the Dichlorotriazine Scaffold

The therapeutic potential of kinase inhibitors has been extensively validated with numerous approved drugs targeting key signaling pathways. The 1,3,5-triazine scaffold is particularly attractive due to its rigid, planar structure and the presence of three nitrogen atoms that can act as hydrogen bond acceptors, mimicking the hinge-binding motif of ATP in the kinase active site.[3][4] This mimicry is a cornerstone of designing ATP-competitive inhibitors.

The subject of this guide, 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine , is an ideal starting point for building diverse chemical libraries. Its key advantages are:

• Pre-installed Functionality: The N-(4-fluorophenyl)amine group provides a fixed vector and potential interaction point within a kinase active site.

• Differential Reactivity: The two chlorine atoms can be substituted sequentially. The substitution of the first chlorine atom deactivates the triazine ring, making the second substitution require more forcing conditions or a different chemical approach, such as palladium-catalyzed cross-coupling.[5] This allows for the controlled and directional introduction of two different substituents.

This stepwise approach is fundamental to creating libraries of di- and tri-substituted triazines targeting a wide array of kinases, including PI3K, mTOR, and EGFR.[6][7]

Physicochemical Properties and Safety Data

Proper handling and characterization begin with understanding the fundamental properties of the starting material.

Property	Value	Source
CAS Number	131468-33-2	[8][9]
Molecular Formula	C₉H₅Cl₂FN₄	[8]
Molecular Weight	259.06 g/mol	[8]
Appearance	White to off-white solid
IUPAC Name	4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine	[8]

Safety & Handling:

• Causes skin and serious eye irritation.[8]

• May cause respiratory irritation.[8]

• Recommendation: Handle in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Core Synthetic Strategy: A Stepwise Functionalization Workflow

The primary synthetic utility of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine lies in the sequential displacement of its two chlorine atoms. This allows for the creation of asymmetric products with high regioselectivity. The general workflow is a two-step process that enables the introduction of two distinct R-groups (R¹ and R²).

Caption: General workflow for sequential functionalization.

Application Protocol 1: First Substitution via Nucleophilic Aromatic Substitution (SNAr)

This protocol details the substitution of the first chlorine atom with an amine, a common moiety in kinase inhibitors (e.g., morpholine in PI3K inhibitors).[7][10]

Objective: To synthesize a 4-amino-6-chloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine intermediate.

Materials:

• 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (1.0 eq)

• Desired amine (e.g., Morpholine) (1.0 - 1.1 eq)

• Base: N,N-Diisopropylethylamine (DIPEA) or Potassium Carbonate (K₂CO₃) (1.5 - 2.0 eq)

• Solvent: Acetonitrile (ACN) or N,N-Dimethylformamide (DMF)

• Inert gas (Argon or Nitrogen)

Step-by-Step Methodology:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (1.0 eq).

• Solvent Addition: Add anhydrous ACN or DMF (approx. 0.1 M concentration).

• Inert Atmosphere: Purge the flask with an inert gas.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath. This is crucial for controlling selectivity and minimizing di-substitution.

• Reagent Addition: In a separate flask, dissolve the amine (1.0 eq) and the base (DIPEA, 2.0 eq) in the chosen solvent. Add this solution dropwise to the cooled reaction mixture over 15-20 minutes.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup:

  • Quench the reaction by adding cold water. This will often precipitate the product.

  • If a precipitate forms, collect it by vacuum filtration, wash with cold water and then a non-polar solvent (e.g., hexane or diethyl ether) to remove impurities.

  • If no precipitate forms, extract the aqueous mixture with an organic solvent (e.g., Ethyl Acetate, 3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification & Characterization:

  • Purify the crude product via flash column chromatography on silica gel.

  • Characterize the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.

Expertise & Causality:

• Choice of Base: DIPEA is a non-nucleophilic organic base that effectively scavenges the HCl byproduct without competing in the substitution reaction. K₂CO₃ is a suitable, milder inorganic base, often used in DMF.

• Temperature Control: Starting the reaction at 0 °C is critical. The first SNAr is significantly faster than the second. Low temperature favors mono-substitution and provides a clean reaction profile.

Application Protocol 2: Second Substitution via Suzuki-Miyaura Cross-Coupling

With one chlorine atom substituted, the remaining chlorine is less reactive towards SNAr but is an excellent handle for palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling is a powerful method for installing aryl or heteroaryl groups, which are key for exploring structure-activity relationships (SAR) in kinase inhibitors.[7][11]

Objective: To synthesize a 4-amino-6-aryl-N-(4-fluorophenyl)-1,3,5-triazin-2-amine.

Materials:

• Mono-substituted intermediate from Protocol 1 (1.0 eq)

• Aryl or Heteroaryl Boronic Acid or Pinacol Ester (1.2 - 1.5 eq)

• Palladium Catalyst: Pd(dppf)Cl₂ or a pre-catalyst like XPhos Pd G2 (2-5 mol%)

• Base: K₃PO₄ or Na₂CO₃ (2.0 - 3.0 eq)

• Solvent System: 1,4-Dioxane and Water (e.g., 4:1 ratio)

• Inert gas (Argon or Nitrogen)

Step-by-Step Methodology:

• Reaction Setup: To a Schlenk flask or sealed tube, add the mono-substituted intermediate (1.0 eq), the boronic acid/ester (1.2 eq), the base (K₃PO₄, 3.0 eq), and the palladium catalyst (e.g., XPhos Pd G2, 3 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas three times to remove all oxygen, which can deactivate the catalyst.

• Solvent Addition: Add the degassed solvent system (1,4-Dioxane/H₂O).

• Reaction: Seal the vessel and heat the reaction mixture to 90-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS. Reactions are typically complete within 2-16 hours.[7]

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute with Ethyl Acetate and filter through a pad of Celite to remove the palladium catalyst and inorganic salts. Wash the pad with additional Ethyl Acetate.

  • Transfer the filtrate to a separatory funnel, wash with water and then brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification & Characterization:

  • Purify the crude residue using flash column chromatography.

  • Confirm the structure and purity of the desired kinase inhibitor scaffold via NMR and HRMS.

Expertise & Causality:

• Choice of Catalyst: Catalysts like Pd(dppf)Cl₂ are robust and effective for a wide range of substrates. Buchwald-type pre-catalysts (e.g., XPhos Pd G2) are often more active at lower loadings and are excellent for coupling with electron-rich or sterically hindered partners.[12][13]

• Inert Conditions: The catalytic cycle involves Pd(0) species, which are readily oxidized by atmospheric oxygen. Rigorous exclusion of O₂ is mandatory for catalytic turnover and to prevent side reactions like boronic acid homocoupling.[14]

• Aqueous Base: The use of an aqueous base like K₃PO₄ or Na₂CO₃ is crucial for the transmetalation step of the Suzuki catalytic cycle.

Biological Context: Targeting the PI3K/Akt/mTOR Pathway

Many kinase inhibitors derived from the 1,3,5-triazine scaffold target the PI3K/Akt/mTOR pathway, which is one of the most frequently hyperactivated signaling cascades in human cancer, promoting cell growth, proliferation, and survival.[3][7]

Sources

• 1. 1,3,5-Triazine as a promising scaffold in the development of therapeutic agents against breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Novel 1,3,5-triazine-based pyrazole derivatives as potential antitumor agents and EFGR kinase inhibitors: synthesis, cytotoxicity, DNA binding, molecular docking and DFT studies - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. research.monash.edu [research.monash.edu]
• 7. 5-(4,6-Dimorpholino-1,3,5-triazin-2-yl)-4-(trifluoromethyl)pyridin-2-amine (PQR309), a Potent, Brain-Penetrant, Orally Bioavailable, Pan-Class I PI3K/mTOR Inhibitor as Clinical Candidate in Oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine | C9H5Cl2FN4 | CID 2779451 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 4,6-Dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine | 131468-33-2 [chemicalbook.com]
• 10. Synthesis and PI 3-Kinase Inhibition Activity of Some Novel 2,4,6-Trisubstituted 1,3,5-Triazines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Application of Suzuki-Miyaura and Buchwald-Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides Related to the Antitumor Agent Tirapazamine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. mdpi.com [mdpi.com]

Application Notes and Protocols: 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine as a Versatile Building Block for Advanced Fluorescent Probes

Introduction: The Strategic Advantage of the Dichlorotriazine Scaffold

In the landscape of molecular tools for biological and chemical sensing, fluorescent probes represent a cornerstone for achieving high sensitivity and spatiotemporal resolution. The rational design of these probes hinges on the selection of a core scaffold that is not only synthetically accessible but also allows for modular and predictable functionalization. The 1,3,5-triazine ring, particularly in its dichlorinated form, has emerged as a privileged structure in this regard.[1] The electron-deficient nature of the triazine ring renders the chlorine-bearing carbons highly electrophilic and susceptible to sequential nucleophilic aromatic substitution (SNAr).

This application note focuses on a specific, pre-functionalized building block: 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (CAS 131468-33-2). This compound offers a unique strategic advantage: one of the three reactive sites on the original cyanuric chloride is already occupied by a 4-fluoroaniline moiety. This pre-modification serves two purposes: it modulates the electronic properties of the triazine core and, more importantly, it leaves two chlorine atoms available for a controlled, stepwise introduction of a fluorophore and a sensing/targeting unit. The differential reactivity of these two remaining chlorine atoms, governed by temperature control, is the key to its utility, enabling the construction of sophisticated, asymmetrically substituted fluorescent probes.[2]

This guide provides a comprehensive overview of the synthesis, reactivity, and application of this building block, complete with detailed protocols for researchers in chemical biology, diagnostics, and drug development.

Physicochemical Properties of the Building Block

Property	Value	Source
IUPAC Name	4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine	[3]
CAS Number	131468-33-2	[3]
Molecular Formula	C₉H₅Cl₂FN₄	[3]
Molecular Weight	259.06 g/mol	[3]
Appearance	Typically a white to off-white powder	Inferred

Core Principles of Reactivity and Probe Design

The synthetic utility of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine is rooted in the temperature-dependent reactivity of its two chlorine atoms. This principle allows for a sequential and directed synthesis of complex molecules.

The Causality of Temperature Control: The first nucleophilic substitution on the dichlorotriazine core introduces an electron-donating group (e.g., a fluorophore with an amino linker). This donation of electron density to the triazine ring deactivates the remaining carbon-chlorine bond, making the second substitution less favorable. Consequently, the second reaction requires more energy, typically in the form of higher temperatures (e.g., room temperature or gentle heating), to proceed at a reasonable rate. This predictable difference in reactivity is the foundation of the synthetic protocols described below.[2]

Logical Workflow for Fluorescent Probe Synthesis

The general workflow for constructing a fluorescent probe using this building block follows a logical two-step sequence. This modular approach allows for the independent selection of the fluorescent reporter and the analyte-responsive moiety, enabling the creation of a diverse library of sensors.

Caption: General workflow for probe synthesis.

Experimental Application Notes and Protocols

Protocol 1: Synthesis of the Building Block from Cyanuric Chloride

This protocol describes the synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine from commercially available starting materials. The key to this synthesis is maintaining a low temperature to prevent disubstitution.

Materials:

• Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine)

• 4-Fluoroaniline

• Sodium carbonate (Na₂CO₃) or Diisopropylethylamine (DIEA)

• Acetone

• Dichloromethane (DCM)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ice bath, magnetic stirrer, round-bottom flask, dropping funnel

Procedure:

• Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve cyanuric chloride (1 equivalent) in 100 mL of acetone. Cool the flask in an ice-salt bath to 0-5 °C.

• Nucleophilic Addition: In a separate beaker, dissolve 4-fluoroaniline (1 equivalent) and sodium carbonate (1.1 equivalents) in a mixture of 50 mL acetone and 20 mL water.

• Reaction: Add the 4-fluoroaniline solution dropwise to the stirred cyanuric chloride solution over 1-2 hours, ensuring the internal temperature does not exceed 5 °C. The formation of a white precipitate may be observed.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (e.g., 3:1) mobile phase. The reaction is typically complete within 2-4 hours when the cyanuric chloride spot has disappeared.

• Work-up: Once the reaction is complete, pour the mixture into 200 mL of ice-cold water and stir for 15 minutes. A white solid, the desired product, will precipitate.

• Isolation: Filter the solid precipitate using a Büchner funnel, wash thoroughly with cold deionized water to remove salts, and then with a small amount of cold hexane.

• Drying: Dry the product under vacuum to yield 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine as a white powder.

Expert Insight: The use of a biphasic acetone/water system with sodium carbonate as the base is a classic and robust method for this transformation. The low temperature is critical for selectivity. If the temperature rises, the risk of forming the disubstituted byproduct increases significantly, complicating purification.

Protocol 2: Synthesis of a Representative Fluorescent Probe for pH Sensing

This protocol details the synthesis of a hypothetical, yet chemically sound, fluorescent pH probe. The design incorporates a well-known fluorophore, 7-amino-4-methylcoumarin, and a pH-sensitive moiety, morpholine, which is known to modulate fluorescence in response to protonation.

Caption: Synthesis of a representative pH probe.

Part A: Coupling with Fluorophore

Materials:

• 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (1 eq.)

• 7-Amino-4-methylcoumarin (1 eq.)

• Diisopropylethylamine (DIEA) (1.1 eq.)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Dissolve the building block in anhydrous THF and cool to 0-5 °C in an ice bath under a nitrogen atmosphere.

• In a separate flask, dissolve 7-amino-4-methylcoumarin and DIEA in anhydrous THF.

• Add the coumarin solution dropwise to the building block solution.

• Stir the reaction at 0-5 °C for 2-3 hours, monitoring by TLC.

• Upon completion, remove the solvent under reduced pressure. The crude intermediate, 4-chloro-N-(4-fluorophenyl)-6-((4-methyl-2-oxo-2H-chromen-7-yl)amino)-1,3,5-triazin-2-amine, can be purified by column chromatography (silica gel, hexane/ethyl acetate gradient) or used directly in the next step if sufficiently pure.

Part B: Coupling with Sensing Moiety

Materials:

• Crude intermediate from Part A (1 eq.)

• Morpholine (1.5 eq.)

• Potassium carbonate (K₂CO₃) (2 eq.)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• Dissolve the intermediate from Part A in anhydrous DMF.

• Add morpholine and potassium carbonate to the solution.

• Heat the reaction mixture to 50 °C and stir for 4-6 hours, or until TLC indicates the consumption of the starting material.

• Cool the reaction to room temperature and pour it into ice-cold water to precipitate the product.

• Filter the solid, wash with water, and dry under vacuum.

• Purify the final product by column chromatography or recrystallization to obtain the target pH probe.

Trustworthiness and Validation: This two-step, temperature-controlled protocol is a self-validating system. The successful isolation of the mono-substituted intermediate after the low-temperature step confirms the selective reactivity. The subsequent reaction at a higher temperature to yield the final product validates the principle of decreased reactivity after the first substitution.

Protocol 3: General Application Protocol for Analyte Detection

This protocol outlines a general procedure for using a triazine-based fluorescent probe to detect an analyte (e.g., H⁺ for a pH probe, or a metal ion) in a buffered solution.

Materials:

• Purified fluorescent probe

• DMSO (spectroscopic grade) for stock solution

• Buffer solution appropriate for the assay (e.g., HEPES, Tris, Phosphate buffer)

• Analyte stock solution

• Fluorometer and quartz cuvettes

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of the fluorescent probe (e.g., 1 mM) in DMSO. Store protected from light.

• Working Solution: Prepare a working solution of the probe (e.g., 10 µM) by diluting the stock solution in the chosen assay buffer.

• Baseline Measurement: Transfer the working solution to a cuvette and record its fluorescence emission spectrum using an appropriate excitation wavelength. This is the baseline fluorescence (F₀).

• Titration: Add small aliquots of the analyte stock solution to the cuvette. After each addition, mix gently and allow the solution to equilibrate for 1-2 minutes.

• Fluorescence Measurement: Record the fluorescence emission spectrum after each addition of the analyte (F).

• Data Analysis: Plot the change in fluorescence intensity (F/F₀) or the ratiometric change (if applicable) against the analyte concentration. For binding probes, this data can be used to determine parameters like the dissociation constant (Kd).

Data Presentation

The photophysical properties of fluorescent probes derived from dichlorotriazine scaffolds are highly dependent on the specific fluorophore and substituents attached. The following table provides representative data for fluorescent dyes incorporating a triazine core to illustrate the typical spectral ranges and properties.

Table 1: Representative Photophysical Properties of Triazine-Based Dyes

Dye Structure/Type	Excitation Max (λex, nm)	Emission Max (λem, nm)	Quantum Yield (Φ)	Target Analyte/Application	Reference
Coumarin-Triazine	~400-430	~480-520	0.1 - 0.4	pH, Polarity	Inferred from[4]
Carbazole-Triazine	~330-350	~400-450 (Blue)	Not Reported	General Fluorophore	[5]
D-π-A Triazine Styryl Dye	~360-450	~450-550	0.2 - 0.6	Solvatochromism, NLO	[6]
Triazine-Acridine-Arylboron	~490	~522 (shifts to 550)	Not Reported	Fluoride Ions (F⁻)	[7]

Expert Insight: The N-(4-fluorophenyl) group on the core building block is expected to have a modest electronic effect. The fluorine atom is electron-withdrawing, which can slightly lower the LUMO energy level of the system. In Donor-π-Acceptor (D-π-A) type probes, where the triazine acts as the acceptor, this can lead to a slight red-shift (bathochromic shift) in the absorption and emission spectra compared to an unsubstituted phenyl ring.[8]

References

• Ube, H., & Shionoya, M. (2018). Synthesis, photophysical and electrochemical properties of pyridine, pyrazine and triazine-based (D–π–)2A fluorescent dyes. Journal of Photochemistry and Photobiology A: Chemistry, 356, 334-341. [Link]

• Zhang, X., et al. (2016). Discovery of a novel fluorescent probe for the sensitive detection of β-amyloid deposits. Biosensors and Bioelectronics, 75, 24-29. [Link]

• Padalkar, V. S., Patil, V. S., & Sekar, N. (2011). Synthesis and photo-physical properties of fluorescent 1,3,5-triazine styryl derivatives. Chemistry Central Journal, 5, 77. [Link]

• Padalkar, V. S., Patil, V. S., & Sekar, N. (2011). Synthesis and Photo-Physical Properties of Fluorescent 1,3,5-triazine Styryl Derivatives. Chemistry Central Journal, 5(1), 77. [Link]

• Ube, H., et al. (2018). Synthesis, photophysical and electrochemical properties of pyridine, pyrazine and triazine-based (D–π–) 2 A fluorescent dyes. Journal of Photochemistry and Photobiology A: Chemistry, 356, 334-341. [Link]

• PubChem. (n.d.). 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. National Center for Biotechnology Information. [Link]

• Di Francesco, M. E., et al. (2023). Highly Selective Drug-Derived Fluorescent Probes for the Cannabinoid Receptor Type 1 (CB1R). Journal of Medicinal Chemistry, 66(15), 10444-10465. [Link]

• Ziessel, R., et al. (2013). Photophysical properties of phenoxazine dyes and related compounds at 25 °C. Photochemical & Photobiological Sciences, 12(9), 1564-1572. [Link]

• Menati, S., et al. (2016). Recent Applications of 2,4,6-Trichloro-1,3,5-triazine and Its Derivatives in Organic Synthesis. Current Organic Synthesis, 13(4), 519-536. [Link]

• PubChem. (n.d.). 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine. National Center for Biotechnology Information. [Link]

• Li, Q., et al. (2008). Synthesis of 1,5-bis(4,6-dichloro-1,3,5-triazinylamino)naphthalene and its application to spectrofluorimetric determination of aniline. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 70(2), 362-366. [Link]

• Wang, Y., et al. (2021). A novel double target fluorescence probe for Al3+/Mg2+ detection with distinctively different responses and its applications in cell imaging. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 261, 120067. [Link]

• Khan, I. U., et al. (2013). Synthesis and Crystal Structure of 9-(4,6-dichloro-1,3,5-triazin-2-yl)-9H-carbazole. Molbank, 2013(4), M806. [Link]

• Campos, M. L., et al. (2021). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Journal of Biomedical Research & Environmental Sciences, 2(1), 001-025. [Link]

• Blotny, G. (2006). Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis. Tetrahedron, 62(41), 9507-9522. [Link]

• Liu, Y., et al. (2023). Triazine-Modified Color-Responsive Triarylboron/Acridine Fluorescent Probe with Multi-Channel Charge Transfer for Highly Sensitive Fluoride Ion Detection. Molecules, 28(20), 7175. [Link]

• Ajami, S., Taheri, M., & Hadjihoseyni, M. (2017). Rapid and Efficient Synthesis of 4-[(tri fluorine methyl)-2, 6-di Nitro Phenyl Amino] - 4, 3-di hydro-6-methyl-3-thioxo-1, 2, 4-Triazine-5-one. Chiang Mai Journal of Science, 44(4), 1335-1343. [Link]

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• 4. Synthesis and photo-physical properties of fluorescent 1,3,5-triazine styryl derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Synthesis and photo-physical properties of fluorescent 1,3,5-triazine styryl derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Synthesis, photophysical and electrochemical properties of pyridine, pyrazine and triazine-based (D–π–)2A fluorescent dyes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocols: Strategic Functionalization of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine via Palladium-Catalyzed Cross-Coupling

Introduction: The 1,3,5-Triazine Scaffold in Modern Drug Discovery

The 1,3,5-triazine (or s-triazine) core is a privileged heterocyclic scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents with a wide spectrum of biological activities, including anticancer, antiviral, antimicrobial, and anticonvulsant properties.[1][2][3][4] Several FDA-approved drugs, such as the anticancer agent Altretamine, feature this nitrogen-rich heterocycle, highlighting its favorable pharmacokinetic and safety profiles.[3] The power of the triazine scaffold lies in its planar structure and the three distinct substitution points, which allow for the precise spatial orientation of pharmacophoric groups to optimize interactions with biological targets.

This guide focuses on a particularly versatile building block: 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine . The presence of two reactive chlorine atoms offers a gateway for sequential and selective chemical modifications. The differential reactivity of these chlorine atoms, modulated by temperature and the electronic effect of the first substituent, allows for the controlled synthesis of non-symmetrical, highly functionalized triazine derivatives.[5][6][7]

Palladium-catalyzed cross-coupling reactions have revolutionized the synthesis of complex molecules by enabling the formation of carbon-carbon and carbon-heteroatom bonds under mild and functional-group-tolerant conditions.[8][9][10] This note provides detailed protocols and expert insights into the application of Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings for the strategic elaboration of this key triazine intermediate, empowering researchers in the rapid development of novel compound libraries for drug discovery.

Foundational Principles: The Palladium Catalytic Cycle

Understanding the fundamental mechanism of palladium-catalyzed cross-coupling is crucial for troubleshooting and optimizing reactions. The process is generally accepted to proceed through a catalytic cycle involving a palladium(0) active species. This cycle consists of three key steps:

• Oxidative Addition: The low-valent Pd(0) catalyst inserts into the carbon-halogen (C-Cl) bond of the triazine substrate, forming a high-valent Pd(II) intermediate. This is often the rate-determining step.[8][11]

• Transmetalation: The organic group from a second reagent (e.g., an organoboron compound in Suzuki coupling) is transferred to the palladium center, displacing the halide and bringing the two coupling partners together on the metal.[11][12]

• Reductive Elimination: The two organic fragments are expelled from the palladium center as the final coupled product, regenerating the active Pd(0) catalyst, which re-enters the cycle.[13][14]

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Synthetic Workflow: Sequential Functionalization Strategy

The primary strategy for diversifying the 4,6-dichloro-triazine core involves a two-step, sequential cross-coupling process. The first coupling reaction is performed under milder conditions to achieve mono-substitution at either the C4 or C6 position. The resulting mono-substituted monochloro-triazine is then subjected to a second, often more forcing, coupling reaction to install a different functional group.

Caption: Workflow for creating diverse, non-symmetrical triazine derivatives.

Application Protocol 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a robust and highly versatile method for forming carbon-carbon bonds between the triazine core and various aryl or heteroaryl boronic acids.[15][16] This reaction is fundamental for exploring the structure-activity relationship (SAR) of the aryl pocket in a potential binding site.

Expert Insights & Causality

• Catalyst Choice: Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄, is a reliable, commercially available Pd(0) source that is often effective for electron-deficient heterocycles like triazines.[16] Alternatively, a Pd(II) source like Pd(OAc)₂ can be used with phosphine ligands; the Pd(II) is reduced in situ to the active Pd(0) species.

• Base Selection: The base (e.g., K₃PO₄ or K₂CO₃) is critical. It reacts with the boronic acid to form a more nucleophilic boronate species ("ate complex"), which is necessary to facilitate the transmetalation step.[17]

• Solvent System: A mixture of an organic solvent like 1,4-dioxane and water is commonly used. Dioxane solubilizes the organic substrate and catalyst, while water dissolves the inorganic base and boronate intermediate, creating an efficient biphasic system.

Detailed Step-by-Step Protocol: Mono-Arylation

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (1.0 eq.), the desired arylboronic acid (1.1-1.2 eq.), and potassium phosphate (K₃PO₄, 3.0 eq.).

• Inert Atmosphere: Seal the flask with a septum and purge with dry argon or nitrogen for 10-15 minutes. This is crucial to prevent oxidation and deactivation of the Pd(0) catalyst.

• Solvent Addition: Add degassed 1,4-dioxane and water (typically a 4:1 to 5:1 ratio by volume) via syringe. The mixture should be a suspension.

• Catalyst Addition: Add Pd(PPh₃)₄ (0.03-0.05 eq.) to the flask under a positive pressure of inert gas.

• Reaction: Heat the reaction mixture to 70-80 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS (typically 4-12 hours).

• Work-up: Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the mono-arylated product.

Data Summary: Typical Suzuki Reaction Parameters

Arylboronic Acid Partner	Pd Catalyst (mol%)	Base	Solvent	Temp (°C)	Typical Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (5%)	K₃PO₄	Dioxane/H₂O	80	85-95
4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5%)	K₃PO₄	Dioxane/H₂O	80	90-98[16]
3-Thienylboronic acid	Pd(PPh₃)₄ (3%)	K₂CO₃	Toluene/H₂O	85	80-90
4-Pyridylboronic acid	Pd(dppf)Cl₂ (5%)	Cs₂CO₃	DMF	90	65-75

Application Protocol 2: Buchwald-Hartwig Amination for C-N Bond Formation

Following successful mono-arylation, the remaining chlorine atom can be displaced with a primary or secondary amine using the Buchwald-Hartwig amination. This reaction is indispensable for introducing hydrogen-bond donors/acceptors and modulating the polarity and solubility of the final compound.[9][14][18]

Expert Insights & Causality

• The Ligand is Key: The success of the Buchwald-Hartwig amination relies heavily on the choice of a bulky, electron-rich phosphine ligand (e.g., XPhos, RuPhos, BrettPhos).[13] These ligands promote the crucial, often rate-limiting, reductive elimination step to form the C-N bond and stabilize the palladium catalyst, preventing decomposition.[19]

• Strong, Non-Nucleophilic Base: A strong base like sodium tert-butoxide (NaOtBu) is required to deprotonate the amine, forming the corresponding amide in the catalytic cycle. The bulky nature of the base prevents it from acting as a competing nucleophile.[20]

• Anhydrous Conditions: The reaction is sensitive to moisture, which can hydrolyze the active catalyst and base. Therefore, the use of anhydrous solvents and strict inert atmosphere techniques is mandatory for high yields.

Detailed Step-by-Step Protocol: Amination of Mono-Aryl Intermediate

• Reaction Setup: To a flame-dried Schlenk tube or flask, add the mono-aryl-monochloro-triazine intermediate (1.0 eq.), the palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 eq.), and the phosphine ligand (e.g., XPhos, 0.08 eq.).

• Inert Atmosphere: Seal the vessel and thoroughly evacuate and backfill with argon (repeat 3 times).

• Reagent Addition: Under a positive pressure of argon, add sodium tert-butoxide (NaOtBu, 1.4 eq.), followed by anhydrous toluene or dioxane via syringe.

• Nucleophile Addition: Add the desired amine (1.2 eq.) via syringe.

• Reaction: Seal the vessel and heat the mixture to 90-110 °C with vigorous stirring. Monitor the reaction progress by LC-MS (typically 6-24 hours).

• Work-up: Cool the reaction to room temperature. Carefully quench by adding saturated aqueous ammonium chloride (NH₄Cl). Dilute with ethyl acetate and filter through a pad of Celite to remove palladium residues.

• Purification: Transfer the filtrate to a separatory funnel, wash with water and brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography or preparative HPLC.

Data Summary: Typical Buchwald-Hartwig Reaction Parameters

Amine Partner	Pd Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Typical Yield (%)
Morpholine	Pd₂(dba)₃ (2%)	XPhos (8%)	NaOtBu	Toluene	110	88-96[20]
Benzylamine	Pd(OAc)₂ (2%)	BINAP (4%)	Cs₂CO₃	Dioxane	100	80-90
Aniline	Pd-G3-XPhos (2%)	(Precatalyst)	K₃PO₄	t-BuOH	100	85-95
Piperidine	Pd₂(dba)₃ (2%)	RuPhos (8%)	LHMDS	THF	80	75-85

Alternative Protocol 3: Sonogashira Coupling for C-C Alkyne Installation

The Sonogashira coupling provides a powerful method for introducing terminal or internal alkynes onto the triazine ring.[21][22] Alkynes are valuable functional groups in drug discovery, serving as bioisosteres for other linear groups or as chemical handles for subsequent modifications like "click chemistry".

Expert Insights & Causality

• Dual Catalysis: The classic Sonogashira reaction employs a dual catalytic system. The palladium catalyst activates the aryl halide (via oxidative addition), while a copper(I) salt (e.g., CuI) acts as a co-catalyst that reacts with the terminal alkyne to form a copper(I) acetylide.[23] This copper acetylide is more reactive and readily undergoes transmetalation with the Pd(II) intermediate.

• Base Role: An amine base, such as triethylamine (Et₃N) or diisopropylamine, serves a dual purpose: it deprotonates the terminal alkyne and also acts as the solvent.

Detailed Step-by-Step Protocol

• Reaction Setup: To a Schlenk flask, add the dichlorotriazine substrate (1.0 eq.), Pd(PPh₃)₂Cl₂ (0.03 eq.), and copper(I) iodide (CuI, 0.05 eq.).

• Inert Atmosphere: Evacuate and backfill the flask with argon three times.

• Solvent and Reagent Addition: Add anhydrous THF and triethylamine (Et₃N, typically 2:1 v/v). Add the terminal alkyne (1.1 eq.) via syringe.

• Reaction: Stir the mixture at room temperature or heat gently (40-50 °C) until the starting material is consumed, as monitored by TLC.

• Work-up: Concentrate the reaction mixture under reduced pressure. Redissolve the residue in ethyl acetate, and wash with saturated aqueous NH₄Cl (to remove copper salts), water, and brine.

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify by flash column chromatography.

Summary and Outlook

The 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine scaffold is an exceptionally valuable platform for building diverse molecular architectures. By strategically employing a sequence of palladium-catalyzed cross-coupling reactions—most notably the Suzuki-Miyaura and Buchwald-Hartwig reactions—researchers can efficiently and selectively introduce a wide array of aryl, heteroaryl, and amino substituents. The protocols and insights provided herein serve as a robust guide for scientists and drug development professionals to accelerate the synthesis of novel triazine-based compounds, facilitating the exploration of new chemical space in the quest for next-generation therapeutics.

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High-Throughput Screening of a Library of Compounds Derived from 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

An Application Note for Drug Discovery Professionals

Abstract

The 1,3,5-triazine scaffold is a cornerstone in medicinal chemistry, recognized for its versatile biological activities, including anticancer, antiviral, and antimalarial properties[1][2]. This application note provides a comprehensive guide for the high-throughput screening (HTS) of a focused compound library derived from the privileged starting material, 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. We present a robust, field-proven workflow that spans from initial library synthesis considerations and assay development to primary screening, data analysis, and a rigorous hit validation cascade. The protocols and insights herein are designed to empower researchers to efficiently identify and prioritize novel, potent, and selective lead compounds for downstream drug development.

Introduction: The Strategic Value of the 1,3,5-Triazine Scaffold

The 1,3,5-triazine ring system is a "privileged scaffold" due to its ability to interact with a wide range of biological targets. Its three nitrogen atoms act as hydrogen bond acceptors, and the three substituent positions on the ring can be readily modified to control potency, selectivity, and pharmacokinetic properties. The starting material, 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, is an ideal precursor for library synthesis. It is derived from the inexpensive and readily available cyanuric chloride[3]. The differential reactivity of its two chlorine atoms allows for sequential and controlled nucleophilic substitution, enabling the creation of a diverse library of di-substituted derivatives with varied chemical functionalities[3][4].

Recent studies have highlighted the potential of 1,3,5-triazine derivatives as potent inhibitors of key signaling pathways implicated in diseases like cancer. For instance, novel derivatives have shown significant activity as dual PI3K/mTOR inhibitors, arresting the cell cycle and inducing apoptosis in cancer cell lines[5]. This proven biological relevance makes libraries derived from this scaffold particularly promising for oncology and immunology research.

This guide details a strategic approach to screening such a library, with a focus on identifying inhibitors of protein kinases, a major and highly druggable target class[6].

The High-Throughput Screening (HTS) Workflow

A successful HTS campaign is a multi-stage process designed to systematically identify and validate active compounds from a large library. Our recommended workflow is a funneling process that maximizes efficiency and minimizes the pursuit of false positives.

Caption: The HTS cascade, from library screening to validated leads.

Phase 1: Assay Development and Primary Screening

The foundation of any HTS campaign is a robust, sensitive, and reproducible assay. Given the prevalence of triazine derivatives as kinase inhibitors, we will focus on a biochemical kinase assay as the primary screen.

Choosing the Right Assay Technology

Modern kinase drug discovery relies on scalable, non-radioactive biochemical assays[7]. The goal is to select a technology that is sensitive, has a low susceptibility to compound interference, and is amenable to automation[8].

Assay Technology	Principle	Advantages	Disadvantages
Luminescence (e.g., ADP-Glo™)	Measures kinase activity by quantifying the amount of ADP produced.	Universal for any kinase; high signal-to-background.[7]	Indirect measurement; may miss non-ATP competitive inhibitors.
TR-FRET (e.g., LanthaScreen®)	Time-Resolved Förster Resonance Energy Transfer measures the phosphorylation of a fluorescently labeled substrate.[9]	Homogeneous ("mix-and-read"); ratiometric detection reduces interference.[9]	Requires specific phospho-antibodies and labeled substrates.
Fluorescence Polarization (FP)	Measures the change in polarization of a fluorescent tracer binding to the kinase.	Direct binding measurement; useful for low-activity kinases.	Can be susceptible to light-scattering compounds.

For this application, we recommend a luminescence-based assay like ADP-Glo™ for its universality and robust performance in primary screening.

Protocol: Assay Miniaturization and Validation

Objective: To adapt the chosen biochemical assay to a 384-well plate format and validate its performance for HTS.

Principle: Miniaturization reduces reagent costs and increases throughput[10]. The Z'-factor is a statistical parameter used to quantify the suitability of an assay for HTS. A Z' > 0.5 indicates an excellent assay with a large separation between positive and negative controls[11].

Materials:

• Target Kinase and corresponding substrate

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, solid-bottom 384-well assay plates

• Acoustic liquid handler (e.g., Echo®) for compound dispensing

• Multimode plate reader with luminescence detection capability

Step-by-Step Protocol:

• Reagent Optimization: Determine the optimal concentrations of kinase and substrate that result in ~10-20% ATP consumption within the desired reaction time (e.g., 60 minutes). This ensures the reaction is in the linear range.

• Plate Layout: Designate columns for controls:

  • Column 1: Negative Control (No enzyme, 1% DMSO).

  • Column 2: Positive Control (Full reaction, 1% DMSO).

  • Columns 3-24: Test compounds.

• Assay Procedure (384-well format):

  • Dispense 25 nL of test compounds (10 mM stock in DMSO) or DMSO control into appropriate wells using an acoustic liquid handler. Final compound concentration will be 10 µM in a 25 µL reaction volume.

  • Add 12.5 µL of 2X Kinase/Substrate solution in kinase reaction buffer.

  • Incubate for 60 minutes at room temperature.

  • Add 12.5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 25 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature.

  • Read luminescence on a compatible plate reader.

• Quality Control Calculation:

  • Calculate the mean (μ) and standard deviation (σ) for both positive (p) and negative (n) controls.

  • Calculate the Z'-factor using the formula:

• Acceptance Criteria: Proceed to a pilot screen only when a consistent Z'-factor > 0.5 is achieved[10].

Protocol: Primary HTS Campaign

Objective: To screen the entire compound library at a single concentration to identify "primary hits."

Procedure:

• Execute the validated 384-well assay protocol across the entire compound library.

• Screening is typically performed at a final compound concentration of 10 µM[10].

• Process plates in batches, ensuring consistent quality control on each plate (Z' > 0.5).

Phase 2: Data Analysis and Hit Confirmation

Raw HTS data requires careful processing to normalize plate-to-plate variation and confidently identify active compounds[12].

Data Normalization and Hit Selection

Objective: To normalize the raw screening data and select a set of primary hits for follow-up.

Procedure:

• Normalization: For each plate, normalize the data to the intra-plate controls. The percent inhibition for each compound well is calculated as: % Inhibition =

• Hit Criteria: A common threshold for primary hit selection is a percent inhibition > 50% or a Z-score > 3 (i.e., activity is more than 3 standard deviations from the mean of the sample population)[13].

• Cheminformatics Triage: Before proceeding, it is crucial to filter the hit list for known Pan-Assay Interference Compounds (PAINS) and other frequent hitters. This early-stage chemical analysis prevents wasted effort on promiscuous or artifact-prone molecules[14][15].

Protocol: Hit Confirmation and Dose-Response

Objective: To confirm the activity of primary hits and determine their potency (IC50).

Principle: Hits must be re-tested using freshly sourced or re-synthesized compound powder to rule out issues with library sample integrity[16]. A dose-response curve reveals the relationship between compound concentration and inhibitory activity, from which the IC50 (the concentration required for 50% inhibition) is derived.

Step-by-Step Protocol:

• Compound Re-acquisition: Obtain fresh, powdered samples of the selected primary hits.

• Serial Dilution: Prepare a 10-point, 3-fold serial dilution series for each compound, typically starting from a top concentration of 100 µM.

• Dose-Response Assay: Run the validated primary kinase assay with the serially diluted compounds.

• Data Analysis:

  • Plot percent inhibition against the log of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

  • Software like GraphPad Prism or specialized HTS analysis tools can be used for this purpose[17].

Hit Progression Criteria: Compounds showing a clear dose-response relationship with an IC50 < 10 µM are typically advanced to the next phase.

Phase 3: Hit Validation and Lead Prioritization

The goal of this phase is to eliminate false positives and confirm that the compound's activity is due to specific interaction with the target in a relevant biological context.

Orthogonal and Counter-Screens

Objective: To rule out assay artifacts and non-specific inhibition.

Rationale: A true hit should demonstrate activity in an orthogonal assay that uses a different detection technology[14]. For example, if the primary screen was luminescence-based, an orthogonal assay could be TR-FRET based. A counter-screen is used to identify compounds that interfere with the assay technology itself (e.g., screening against a non-related kinase or running the assay without the target enzyme to check for signal interference).

Cell-Based Secondary Assays

Objective: To confirm that the compound is active in a cellular environment.

Rationale: A compound that is potent in a biochemical assay may fail in a cellular context due to poor membrane permeability, rapid metabolism, or cellular efflux[18]. Cell-based assays are critical for bridging the gap between biochemical activity and potential therapeutic efficacy[19].

Caption: A potential target pathway for triazine derivatives.

Recommended Cellular Assays:

• Target Engagement Assay (e.g., NanoBRET™): Directly measures if the compound binds to the target kinase inside living cells, providing definitive evidence of on-target activity[18].

• Phosphorylation Assay (e.g., Western Blot, ELISA): Measures the phosphorylation status of a known downstream substrate of the target kinase. A decrease in substrate phosphorylation upon compound treatment confirms functional inhibition of the pathway[19].

• Cell Viability/Proliferation Assay: Assesses the compound's effect on cancer cell line proliferation. This provides a phenotypic readout of the compound's anti-cancer potential[18].

Preliminary Structure-Activity Relationship (SAR) Analysis

As data from the validation assays become available, clusters of structurally similar active compounds should be analyzed[14]. This preliminary SAR can provide early insights into:

• Key functional groups: Which substituents on the triazine ring are critical for activity?

• Activity trends: Does increasing the size or changing the electronics of a substituent improve potency?

• Prioritization: Which chemical series show the most promise for further optimization?[10]

By the end of this rigorous workflow, the initial large library will be narrowed down to a small number of validated, cell-active lead compounds with preliminary SAR, providing a solid foundation for a full-scale medicinal chemistry program.

References

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• Westaway, S. M., et al. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Drug Discovery Today. [Link]

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• PubChem. 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. [Link]

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Application Notes and Protocols for the In Vitro Biological Evaluation of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine Analogs

Introduction: The Therapeutic Potential of 1,3,5-Triazine Analogs

The 1,3,5-triazine, or s-triazine, scaffold is a privileged heterocyclic structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] Its structural versatility, arising from the ability to introduce various substituents at the 2, 4, and 6 positions, allows for the fine-tuning of pharmacological properties.[2] This has led to the development of 1,3,5-triazine derivatives with a broad spectrum of activities, including anticancer, antimicrobial, and antiviral effects.[1][3][4][5] Notably, several s-triazine derivatives have been approved for clinical use, such as altretamine for ovarian cancer and gedatolisib for breast cancer, underscoring the therapeutic relevance of this chemical class.[2][6]

The specific analog class, 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine and its derivatives, represents a promising area for drug discovery. The dichloro-substituted triazine core provides a reactive platform for further chemical modification, enabling the creation of diverse compound libraries. The N-(4-fluorophenyl) group can contribute to specific interactions with biological targets. This guide provides a comprehensive framework and detailed protocols for the in vitro biological evaluation of these analogs, focusing on key areas of therapeutic interest: anticancer and antimicrobial activities.

Part 1: Anticancer Activity Evaluation

A primary focus for the evaluation of novel triazine analogs is their potential as anticancer agents. The following protocols are designed to assess cytotoxicity, induction of apoptosis, effects on the cell cycle, and inhibition of key signaling pathways often dysregulated in cancer.

Assessment of Cytotoxicity: The MTT Assay

Scientific Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[7][8] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[7] The intensity of the purple color is directly proportional to the number of metabolically active cells. This assay is a fundamental first step to determine the dose-dependent cytotoxic effects of the triazine analogs on cancer cell lines.

Protocol: MTT Assay

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions of the triazine analogs in culture medium. It is advisable to perform a broad range of concentrations initially (e.g., 0.1, 1, 10, 50, 100 µM) to determine the inhibitory range.

  • Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., 0.1% DMSO) and a no-cell (media only) control.

  • Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 20 µL of the MTT solution to each well and incubate for 4 hours at 37°C, protected from light.[9]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.[9]

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.[9]

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (half-maximal inhibitory concentration) values using appropriate software (e.g., GraphPad Prism).

Data Presentation: Example IC₅₀ Values

Compound ID	Cancer Cell Line	IC₅₀ (µM)
Traz-F1	MCF-7 (Breast)	5.2
Traz-F1	A549 (Lung)	8.9
Traz-F1	HCT116 (Colon)	4.1
Traz-F2	MCF-7 (Breast)	12.8
Traz-F2	A549 (Lung)	18.5
Traz-F2	HCT116 (Colon)	15.3

Elucidation of Cell Death Mechanism: Annexin V-FITC/PI Apoptosis Assay

Scientific Rationale: To determine if the observed cytotoxicity is due to programmed cell death (apoptosis) or necrosis, the Annexin V-FITC/Propidium Iodide (PI) assay is employed. In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[10] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorophore like FITC to label early apoptotic cells.[10][11] Propidium iodide is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can enter late apoptotic and necrotic cells where the membrane integrity is compromised.[11] This dual staining allows for the differentiation of live, early apoptotic, late apoptotic, and necrotic cells by flow cytometry.[12]

Protocol: Annexin V-FITC/PI Apoptosis Assay

• Cell Treatment:

  • Seed cells in 6-well plates and treat with the triazine analogs at their respective IC₅₀ concentrations for 24-48 hours. Include an untreated control.

• Cell Harvesting:

  • For adherent cells, gently detach them using trypsin-EDTA. Collect both the detached cells and any floating cells from the supernatant to ensure all cell populations are analyzed.[13]

  • Wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cells in 1X Annexin V binding buffer to a concentration of approximately 1 x 10⁶ cells/mL.[12]

  • Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.[14]

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution (50 µg/mL stock).[14]

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[12]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Annexin V binding buffer to each tube.[12]

  • Analyze the samples by flow cytometry within one hour. FITC fluorescence is typically detected in the FL1 channel and PI fluorescence in the FL3 channel.

Data Presentation: Example Apoptosis Induction

Treatment (48h)	% Live Cells (Annexin V-/PI-)	% Early Apoptotic (Annexin V+/PI-)	% Late Apoptotic (Annexin V+/PI+)	% Necrotic (Annexin V-/PI+)
Vehicle Control	95.2	2.1	1.5	1.2
Traz-F1 (IC₅₀)	45.8	35.6	12.3	6.3

Experimental Workflow: Apoptosis Assay

Caption: Workflow for Apoptosis Detection.

Investigation of Cell Cycle Perturbations

Scientific Rationale: Many anticancer agents exert their effects by arresting the cell cycle at specific checkpoints, thereby preventing cell division and proliferation. Propidium iodide (PI) can be used to analyze the cell cycle distribution as it stoichiometrically binds to DNA.[15] The fluorescence intensity of PI is directly proportional to the DNA content, allowing for the differentiation of cells in G0/G1, S, and G2/M phases of the cell cycle.[15] An accumulation of cells in a particular phase following treatment with a triazine analog would suggest interference with cell cycle progression.

Protocol: Cell Cycle Analysis by Flow Cytometry

• Cell Treatment:

  • Seed cells and treat with the triazine analogs at their IC₅₀ concentrations for 24 hours.

• Cell Fixation:

  • Harvest the cells and wash with PBS.

  • Fix the cells by adding them dropwise to ice-cold 70% ethanol while gently vortexing.[16]

  • Incubate on ice for at least 30 minutes or store at -20°C for later analysis.[16]

• Staining:

  • Centrifuge the fixed cells and wash twice with PBS.

  • Resuspend the cell pellet in a staining solution containing PI (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL) in PBS.[16] The RNase A is crucial to prevent the staining of double-stranded RNA.[16]

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples using a flow cytometer.

  • The data is typically displayed as a histogram of cell count versus fluorescence intensity. Analyze the percentage of cells in G0/G1, S, and G2/M phases using appropriate software.

Signaling Pathway: PI3K/Akt/mTOR Inhibition

Many 1,3,5-triazine derivatives have been shown to inhibit key protein kinases involved in cancer cell proliferation and survival, such as those in the PI3K/Akt/mTOR pathway.[17] This pathway is frequently hyperactivated in various cancers and plays a crucial role in regulating cell growth, metabolism, and survival.[2][18][19]

Caption: Inhibition of the PI3K/Akt/mTOR Pathway.

In Vitro Kinase Inhibition Assay

Scientific Rationale: To directly assess the inhibitory effect of the triazine analogs on specific kinases like EGFR or PI3K, in vitro kinase assays are performed. These assays typically measure the transfer of a phosphate group from ATP to a substrate by the kinase. A reduction in this activity in the presence of the compound indicates inhibition. Commercially available kits, such as those utilizing luminescence (e.g., Kinase-Glo®), are commonly used for high-throughput screening.

Protocol: General Kinase Inhibition Assay (e.g., using ADP-Glo™)

• Reagent Preparation:

  • Prepare the kinase buffer, enzyme, substrate/ATP mix, and the triazine analog dilutions as per the manufacturer's instructions (e.g., Promega ADP-Glo™ Kinase Assay).[20]

• Kinase Reaction:

  • In a 384-well plate, add 1 µL of the inhibitor (triazine analog) or vehicle control.[20]

  • Add 2 µL of the kinase enzyme solution.

  • Initiate the reaction by adding 2 µL of the substrate/ATP mix.

  • Incubate at room temperature for 60 minutes.[20]

• Signal Detection:

  • Add 5 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.[20]

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.[20]

  • Record the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of kinase inhibition relative to the vehicle control and determine the IC₅₀ values.

Part 2: Antimicrobial Activity Evaluation

The emergence of multidrug-resistant pathogens necessitates the discovery of novel antimicrobial agents. 1,3,5-triazine derivatives have shown promising activity against a range of bacteria and fungi.

Determination of Minimum Inhibitory Concentration (MIC)

Scientific Rationale: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism under defined conditions.[21][22] It is a standard method for assessing the potency of a new antimicrobial compound.[23] The broth microdilution method is a widely used technique for determining MIC values.[21][22]

Protocol: Broth Microdilution MIC Assay

• Preparation of Inoculum:

  • Culture the bacterial or fungal strain overnight in an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • Dilute the culture to achieve a standardized inoculum concentration (e.g., 5 x 10⁵ CFU/mL).

• Compound Dilution:

  • In a 96-well microtiter plate, prepare serial two-fold dilutions of the triazine analogs in the appropriate broth medium.

• Inoculation and Incubation:

  • Inoculate each well with the standardized microbial suspension.

  • Include a positive control (microorganism without compound) and a negative control (broth only).

  • Incubate the plates at 37°C for 16-20 hours for bacteria or at 35°C for 24-48 hours for fungi.[21]

• MIC Determination:

  • Visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

  • Alternatively, absorbance can be read using a microplate reader.

Data Presentation: Example MIC Values

Compound ID	Staphylococcus aureus (ATCC 29213) MIC (µg/mL)	Escherichia coli (ATCC 25922) MIC (µg/mL)	Candida albicans (ATCC 90028) MIC (µg/mL)
Traz-F1	8	16	32
Traz-F2	32	64	>128
Ampicillin	0.25	4	N/A
Fluconazole	N/A	N/A	1

Part 3: Safety and Handling of Dichlorotriazine Analogs

General Precautions:

• Handle all compounds in a well-ventilated chemical fume hood.[24]

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[25]

• Avoid inhalation of dust and contact with skin and eyes.[24]

• Wash hands thoroughly after handling.[26]

Disposal:

• Dispose of chemical waste in accordance with local, state, and federal regulations.[26]

Conclusion

This guide provides a foundational set of protocols for the in vitro biological evaluation of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine analogs. The described assays will enable researchers to comprehensively assess the anticancer and antimicrobial potential of these compounds. A systematic approach, beginning with broad cytotoxicity and antimicrobial screening, followed by more detailed mechanistic studies for active compounds, will facilitate the identification of promising lead candidates for further development.

References

• MDPI. (2022). Recent Advances in the Biological Activity of s-Triazine Core Compounds. Retrieved from [Link]

• Annals of Internal Medicine. (n.d.). The Antimicrobic Susceptibility Test: Principles and Practices. Retrieved from [Link]

• Bio-protocol. (n.d.). Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers. Retrieved from [Link]

• Flow Cytometry Facility. (n.d.). DNA Staining with Propidium Iodide for Cell Cycle Analysis. Retrieved from [Link]

• Creative Diagnostics. (n.d.). Annexin V-FITC Staining Protocol for Apoptosis Detection. Retrieved from [Link]

• Frontiers in Oncology. (2022). PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway?. Retrieved from [Link]

• Google Books. (n.d.). The Antimicrobic Susceptibility Test: Principles and Practices - Arthur L. Barry.

• ResearchGate. (n.d.). Triazine derivatives with different anticancer activity mechanisms. Retrieved from [Link]

• University of California, Davis. (n.d.). DNA Cell Cycle Analysis with PI. Retrieved from [Link]

• Clinical Infectious Diseases. (n.d.). Antimicrobial Susceptibility Testing: A Review of General Principles and Contemporary Practices. Retrieved from [Link]

• MDPI. (2018). Role of PI3K/AKT/mTOR in Cancer Signaling. Retrieved from [Link]

• Bio-protocol Exchange. (2024). Apoptosis detection protocol using the Annexin-V and PI kit. Retrieved from [Link]

• Nature Protocols. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Retrieved from [Link]

• Institute for Collaborative Biotechnology. (2023). Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. Retrieved from [Link]

• BMG LABTECH. (2024). The minimum inhibitory concentration of antibiotics. Retrieved from [Link]

• Boster Biological Technology. (2024). Annexin V PI Staining Guide for Apoptosis Detection. Retrieved from [Link]

• MDPI. (n.d.). Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. Retrieved from [Link]

• SEAFDEC/AQD. (n.d.). Minimal inhibitory concentration (MIC) test and determination of antimicrobial resistant bacteria. Retrieved from [Link]

• Biology LibreTexts. (2024). 13.5A: Minimal Inhibitory Concentration (MIC). Retrieved from [Link]

• MDPI. (2021). The Anticancer Action of a Novel 1,2,4-Triazine Sulfonamide Derivative in Colon Cancer Cells. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review. Retrieved from [Link]

• ResearchGate. (2025). (PDF) PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway?. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Anti-breast cancer activity of selected 1,3,5-triazines via modulation of EGFR-TK. Retrieved from [Link]

• APEC. (n.d.). Antimicrobial Susceptibility Testing. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Antitumor Activity of s-Triazine Derivatives: A Systematic Review. Retrieved from [Link]

• ResearchHub. (2024). Detailed protocol for MTT Cell Viability and Proliferation Assay. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• BioActs. (2018). Material Safety Data Sheet. Retrieved from [Link]

• BPS Bioscience. (n.d.). EGFR Kinase Assay Kit. Retrieved from [Link]

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Development of peptide conjugates using 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine as a linker

Application Notes & Protocols

Topic: Development of Peptide Conjugates Using 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine as a Linker

For Research Use Only.

Introduction: A Heterobifunctional Linker for Stepwise Peptide Conjugation

The field of targeted therapeutics, including peptide-drug conjugates (PDCs) and other functionalized biomolecules, relies on the precise and stable connection of a payload to a targeting moiety.[1][2] The linker is a critical component that governs the stability, release characteristics, and overall performance of the conjugate.[] Among the various classes of linkers, those based on the 1,3,5-triazine (or s-triazine) scaffold offer a unique combination of stability and versatility.[4]

This guide details the application of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine as a heterobifunctional linker for the stepwise conjugation of peptides to other molecules (e.g., small molecule drugs, imaging agents, or functional polymers). The key to this linker's utility lies in the differential reactivity of the two chlorine atoms on the triazine ring.[5][6] This allows for a controlled, sequential nucleophilic substitution, providing a robust method for creating well-defined peptide conjugates.

The N-(4-fluorophenyl) group provides a stable anchor and may offer advantages such as enhanced metabolic stability or the inclusion of a ¹⁹F NMR handle for analytical purposes. This document provides the core chemical principles, detailed experimental protocols, and characterization methods for researchers, scientists, and drug development professionals.

Principle of the Technology: Temperature-Controlled Sequential Nucleophilic Aromatic Substitution (S_N_Ar)

The conjugation chemistry of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine is governed by the Nucleophilic Aromatic Substitution (S_N_Ar) mechanism.[7] The electron-deficient nature of the triazine ring makes the carbon atoms attached to the chlorine atoms highly electrophilic and susceptible to attack by nucleophiles.

The sequential and selective substitution is primarily controlled by temperature. The first chlorine atom is highly reactive and can be substituted by a suitable nucleophile (Nu₁) at a low temperature (e.g., 0 °C). The introduction of the first substituent, typically an electron-donating group, reduces the electrophilicity of the remaining carbon-chlorine bond. Consequently, the substitution of the second chlorine atom requires more forcing conditions, such as an elevated temperature (e.g., room temperature to ~45 °C), allowing for the introduction of a second, different nucleophile (Nu₂).[8][9][10]

This temperature-dependent reactivity allows for a directed, stepwise approach to building complex conjugates. For peptide conjugation, the first nucleophile is typically a nucleophilic side chain of an amino acid (e.g., the ε-amino group of lysine or the sulfhydryl group of cysteine) or the N-terminal α-amino group.[8]

Figure 1: Sequential S_N_Ar reaction workflow.

Materials and Reagents

Reagent	Grade	Supplier	Notes
4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine	≥95%	Commercial Vendor	Store desiccated at 2-8 °C.
Peptide of Interest	>95% (HPLC)	Custom Synthesis	Must contain a free primary amine or other suitable nucleophile.
Payload Molecule	≥95%	Commercial Vendor	Must contain a suitable nucleophile (e.g., -NH₂, -OH, -SH).
N,N-Diisopropylethylamine (DIEA)	Anhydrous, ≥99.5%	Commercial Vendor	Use as a non-nucleophilic base.
Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Commercial Vendor	Reaction solvent.
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Commercial Vendor	Used for workup/extraction.
Acetonitrile (ACN)	HPLC Grade	Commercial Vendor	For HPLC purification.
Trifluoroacetic Acid (TFA)	HPLC Grade	Commercial Vendor	For HPLC mobile phase.
Deionized Water (ddH₂O)	18.2 MΩ·cm	In-house	For HPLC mobile phase and buffers.
TLC Plates	Silica Gel 60 F₂₅₄	Commercial Vendor	For reaction monitoring.

Experimental Protocols

Protocol 1: Two-Step Sequential Conjugation

This protocol describes the sequential conjugation of a peptide (first nucleophile) followed by a payload molecule (second nucleophile) to the linker.

Self-Validation: Each step should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the consumption of starting material and the formation of the desired intermediate or product before proceeding.

Figure 2: Experimental workflow for two-step conjugation.

Step 1: Mono-substitution with the Peptide

• Preparation: In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (1.0 eq) in anhydrous DMF. Cool the solution to 0 °C in an ice bath.

• Peptide Addition: In a separate vial, dissolve the peptide (1.0 eq) in a minimal amount of anhydrous DMF. Add this solution dropwise to the cooled linker solution.

• Base Addition: Add DIEA (2.2 eq) dropwise to the reaction mixture. The base is crucial to neutralize the HCl generated during the substitution.[11]

• Reaction: Stir the reaction at 0 °C for 2-4 hours. The low temperature is critical to prevent di-substitution.[8][9]

• Monitoring: Monitor the reaction progress by TLC or LC-MS. A successful reaction will show the consumption of the starting linker and the appearance of a new, higher molecular weight spot/peak corresponding to the mono-substituted intermediate.

Step 2: Second Substitution with the Payload Molecule

• Payload Addition: Once the first substitution is complete, add a solution of the payload molecule (containing a nucleophilic handle, 1.2 eq) in anhydrous DMF to the reaction mixture.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Depending on the nucleophilicity of the payload, gentle heating (e.g., to 40-50 °C) may be required to drive the reaction to completion.

• Monitoring: Monitor the disappearance of the mono-substituted intermediate and the formation of the final conjugate by TLC or LC-MS.

Step 3: Workup and Purification

• Quenching: Once the reaction is complete, quench by adding a small amount of water.

• Concentration: Remove the DMF under high vacuum.

• Purification: Purify the crude product using reverse-phase high-performance liquid chromatography (RP-HPLC). A standard gradient of water/acetonitrile with 0.1% TFA is typically effective for peptide conjugates.

• Final Product: Lyophilize the pure HPLC fractions to obtain the final peptide conjugate as a white, fluffy powder.

Protocol 2: Characterization of the Final Peptide Conjugate

Accurate characterization is essential to confirm the identity and purity of the final conjugate.

• High-Resolution Mass Spectrometry (HRMS):

  • Method: Use Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometry.

  • Purpose: To confirm the exact molecular weight of the final conjugate. The observed mass should match the calculated mass of the expected product.[12]

  • Example: For a peptide P and payload L, the expected mass would be: Mass(P) + Mass(Payload) + Mass(C₉H₅FN₄) - Mass(2H) - Mass(2Cl)

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Method: ¹H NMR and, if applicable, ¹⁹F NMR.

  • Purpose: To confirm the covalent attachment and structural integrity of the conjugate.

  • ¹H NMR: Look for characteristic signals from both the peptide and the payload molecule in the final spectrum. The aromatic region will show signals from the fluorophenyl group of the linker.

  • ¹⁹F NMR: A single resonance in the ¹⁹F NMR spectrum will confirm the presence and integrity of the 4-fluorophenyl group on the linker.

• Purity Analysis (HPLC):

  • Method: Analytical RP-HPLC with UV detection (e.g., at 220 nm for the peptide backbone and a specific wavelength for an aromatic payload or linker).

  • Purpose: To determine the purity of the final lyophilized product. A purity of >95% is typically required for biological studies.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No reaction or low yield in Step 1	Inactive reagents (moisture); Insufficient base	Use fresh anhydrous solvents and reagents; Ensure 2.2 equivalents of DIEA are added.
Di-substitution observed in Step 1	Reaction temperature was too high	Strictly maintain the reaction temperature at 0 °C; Reduce reaction time.
Incomplete reaction in Step 2	Low nucleophilicity of payload; Steric hindrance	Increase reaction time; Gently heat the reaction (e.g., 40-50 °C); Increase equivalents of payload molecule (e.g., to 1.5 eq).
Multiple peaks in final HPLC	Incomplete reaction; Side products; Degradation	Optimize reaction monitoring to ensure full conversion; Optimize HPLC gradient for better separation.
Final product insoluble	Hydrophobic nature of the payload or linker	Add organic co-solvents (e.g., DMSO) to HPLC mobile phase; Consider using a more hydrophilic linker variant.

References

• Sharma, A., et al. (2020). Exploiting azido-dichloro-triazine as a linker for regioselective incorporation of peptides through their N, O, S functional groups. Bioorganic Chemistry, 104, 104334. Available at: [Link]

• PubChem. (n.d.). 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine. National Center for Biotechnology Information. Retrieved from: [Link]

• de la Torre, B. G., & Albericio, F. (2020). Exploiting azido-dichloro-triazine as a linker for regioselective incorporation of peptides through their N, O, S functional groups. Request PDF. Available at: [Link]

• PubChem. (n.d.). 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. National Center for Biotechnology Information. Retrieved from: [Link]

• Giacomelli, G., et al. (2006). Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis. Arkivoc, 2006(7), 1-25. Available at: [Link]

• Blotny, G. (2006). Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis. Tetrahedron, 62(41), 9507-9522. Available at: [Link]

• BenchChem. (n.d.). An In-depth Technical Guide to the Mechanism of Nucleophilic Substitution on 2,4-Dichloro-1,3,5-triazine. BenchChem.

• Kumar, V., et al. (2019). Protocol for synthesis of di- and tri-substituted s-triazine derivatives. MethodsX, 6, 1147-1153. Available at: [Link]

• Sbardelotto, A., et al. (2024). Synthesis and Characterization of the Conjugated Peptide Lunatin-Folate. Organics, 5(1), 8. Available at: [Link]

• Firouzabadi, H., & Iranpoor, N. (2012). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 17(12), 13956-13977. Available at: [Link]

• Bar-Shir, A., et al. (2015). Arylation Chemistry for Bioconjugation. Bioconjugate Chemistry, 26(9), 1637-1651. Available at: [Link]

• Simanek, E. E., et al. (2000). The Synthesis of Conjugated Peptides Containing Triazole and Quinolone-3-Carboxamide Moieties Designed as Anticancer Agents. Iranian Journal of Pharmaceutical Research, 18(1), 213-222. Available at: [Link]

• Liras, S., et al. (2018). 1,3,5-Triazino Peptide Derivatives: Synthesis, Characterization, and Preliminary Antileishmanial Activity. ChemMedChem, 13(7), 725-735. Available at: [Link]

• LookChem. (n.d.). Cas 2272-40-4,4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine. Retrieved from: [Link]

• Adl, S. P., & Laha, J. K. (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. International Journal of Molecular Sciences, 25(15), 8162. Available at: [Link]

• PubChem. (n.d.). 4,6-Dichloro-1,3,5-trazin-2-amine. National Center for Biotechnology Information. Retrieved from: [Link]

• Wimalasena, L. H., et al. (2021). Conjugates for use in peptide therapeutics: A systematic review and meta-analysis. PLOS ONE, 16(8), e0255759. Available at: [Link]

• Wang, S., et al. (2021). Cysteine-Specific Multifaceted Bioconjugation of Peptides and Proteins Using 5-Substituted 1,2,3-Triazines. Angewandte Chemie International Edition, 60(25), 13864-13869. Available at: [Link]

• ResearchGate. (n.d.). Peptide and protein stapling with dichlorotetrazine. A) Unprotected... ResearchGate. Retrieved from: [Link]

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• 4. 1,3,5-Triazino Peptide Derivatives: Synthesis, Characterization, and Preliminary Antileishmanial Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. mdpi.com [mdpi.com]

Technical Notes & Optimization

Overcoming low yield in the synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

Welcome to the dedicated technical support guide for the synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols to overcome common challenges, particularly low yield, in this critical synthesis.

The synthesis of 2-amino-4,6-dichloro-1,3,5-triazines is a cornerstone reaction in medicinal chemistry, providing a scaffold for a multitude of therapeutic agents. The reaction of cyanuric chloride with 4-fluoroaniline is a nucleophilic aromatic substitution. The reactivity of the chlorine atoms on the triazine ring is temperature-dependent, allowing for a stepwise substitution.[1] This guide will provide a comprehensive framework for successfully navigating this synthesis.

Troubleshooting Guide: Overcoming Low Yield

Low yields in the synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine can be attributed to several factors, from suboptimal reaction conditions to the inherent reactivity of the starting materials. This guide provides a systematic approach to identifying and resolving these issues.

Problem 1: Consistently low yield of the desired monosubstituted product.

• Potential Cause 1: Di-substitution. Cyanuric chloride can react with two equivalents of 4-fluoroaniline to form the undesired 2,4-bis(4-fluorophenylamino)-6-chloro-1,3,5-triazine.

  • Solution: Strictly control the stoichiometry. Use a slight excess of cyanuric chloride (1.1 to 1.2 equivalents) to ensure the amine is the limiting reagent. The addition of 4-fluoroaniline should be slow and controlled to avoid localized high concentrations.

• Potential Cause 2: Hydrolysis of Cyanuric Chloride. Cyanuric chloride is highly susceptible to hydrolysis, especially under basic or neutral conditions at elevated temperatures, leading to the formation of cyanuric acid and its derivatives.[1][2]

  • Solution: Ensure all glassware is thoroughly dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents. The reaction temperature should be maintained at 0-5°C to minimize hydrolysis.[3]

• Potential Cause 3: Reduced Nucleophilicity of 4-Fluoroaniline. The fluorine atom is an electron-withdrawing group, which reduces the nucleophilicity of the amino group on the phenyl ring compared to aniline.[4] This can lead to a sluggish reaction and lower conversion.

  • Solution: While the reaction is typically run at low temperatures to control selectivity, a slight increase in temperature towards the end of the reaction (e.g., allowing it to slowly warm to room temperature) may be necessary to drive the reaction to completion. However, this must be carefully balanced against the risk of di-substitution and hydrolysis. Monitoring the reaction by Thin Layer Chromatography (TLC) is crucial.

Problem 2: Presence of significant amounts of insoluble white precipitate.

• Potential Cause: Formation of Cyanuric Acid. This is a strong indicator of significant hydrolysis of cyanuric chloride.

  • Solution: Re-evaluate the reaction setup to eliminate sources of moisture. Check the quality of the solvents and reagents. Ensure the base is added concurrently with or slightly after the nucleophile to neutralize the generated HCl without creating an overly basic environment that promotes hydrolysis.

Problem 3: Difficulty in purifying the final product.

• Potential Cause 1: Co-precipitation of starting materials and byproducts. The product, starting materials, and byproducts may have similar solubilities, making purification by simple filtration challenging.

  • Solution: Recrystallization is an effective method for purifying dichlorotriazine derivatives.[4] A suitable solvent system, such as ethanol-water or acetone-water, can be used. It is important to perform the recrystallization at a controlled temperature to avoid hydrolysis of the product.

• Potential Cause 2: Oily product or incomplete precipitation. This can be due to the presence of impurities.

  • Solution: After initial filtration, washing the crude product with cold water can help remove inorganic salts. A subsequent wash with a cold, non-polar solvent like hexane can remove non-polar impurities. If the product remains oily, column chromatography on silica gel may be necessary.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for the reaction?

A1: The initial reaction should be conducted at a low temperature, typically between 0°C and 5°C, to ensure the selective substitution of only one chlorine atom on the cyanuric chloride.[3] This is because the first nucleophilic substitution is the most facile, and lower temperatures help to control the reaction and prevent di-substitution.[5]

Q2: What is the role of the base in this reaction?

A2: A base, such as sodium carbonate or sodium bicarbonate, is essential to neutralize the hydrochloric acid (HCl) that is formed as a byproduct of the reaction.[1] The removal of HCl drives the reaction to completion. It is crucial to add the base solution concurrently with the 4-fluoroaniline to maintain a stable pH and prevent the protonation of the amine, which would render it non-nucleophilic.

Q3: Can I use an organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA)?

A3: While organic bases can be used to scavenge HCl, inorganic bases like sodium carbonate are often preferred in aqueous-organic solvent systems as they are inexpensive and easily removed during workup. If using an organic solvent, a non-nucleophilic organic base like DIPEA is a suitable choice.[1]

Q4: How can I effectively monitor the progress of the reaction?

A4: Thin Layer Chromatography (TLC) is the most common and effective method for monitoring the reaction. A suitable solvent system (e.g., ethyl acetate/hexane) should be used to achieve good separation between the starting materials (cyanuric chloride and 4-fluoroaniline), the desired monosubstituted product, and the di-substituted byproduct. The consumption of the limiting reagent (4-fluoroaniline) and the formation of the product can be visualized under UV light.

Q5: What are the key safety precautions for this synthesis?

A5: Cyanuric chloride is a lachrymator and can cause burns upon contact with skin. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. The reaction can be exothermic, so controlled addition of reagents is important.

Optimized Experimental Protocol

This protocol is based on established procedures for the synthesis of similar 2-arylamino-4,6-dichloro-1,3,5-triazines and has been optimized to address the potential for low yield.[3]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Cyanuric Chloride	184.41	5.53 g	0.03 mol
4-Fluoroaniline	111.12	2.78 g	0.025 mol
Sodium Carbonate	105.99	2.65 g	0.025 mol
Acetone (anhydrous)	-	100 mL	-
Water (deionized)	-	100 mL	-
Ice	-	200 g	-

Procedure:

• Preparation of the Cyanuric Chloride Suspension: In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, add 100 mL of acetone and 200 g of crushed ice. Stir the mixture vigorously to create an ice-water bath. Add 5.53 g (0.03 mol) of cyanuric chloride to the flask. Stir for 10-15 minutes to form a fine suspension. The temperature should be maintained between 0°C and 5°C.

• Preparation of the Nucleophile and Base Solutions:

  • In a separate beaker, dissolve 2.78 g (0.025 mol) of 4-fluoroaniline in 50 mL of acetone.

  • In another beaker, dissolve 2.65 g (0.025 mol) of sodium carbonate in 50 mL of water.

• Reaction:

  • Simultaneously, add the 4-fluoroaniline solution and the sodium carbonate solution dropwise to the cyanuric chloride suspension over a period of 1-2 hours. The rate of addition should be controlled to maintain the reaction temperature below 5°C.

  • After the addition is complete, continue to stir the reaction mixture at 0-5°C for an additional 2-3 hours.

• Reaction Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 3:1 hexane/ethyl acetate eluent). The reaction is complete when the 4-fluoroaniline spot has disappeared.

• Work-up and Isolation:

  • Once the reaction is complete, filter the white precipitate using a Büchner funnel.

  • Wash the precipitate thoroughly with a large volume of cold water to remove any unreacted sodium carbonate and other inorganic salts.

  • Wash the precipitate with a small amount of cold acetone to remove any unreacted cyanuric chloride.

  • Dry the product in a vacuum oven at 40-50°C to a constant weight.

• Purification (if necessary):

  • If the product is not pure by TLC, it can be recrystallized from an ethanol/water mixture. Dissolve the crude product in a minimal amount of hot ethanol and then add water dropwise until the solution becomes cloudy. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization. Filter the purified crystals and dry under vacuum.

Visualizing the Workflow

Caption: Experimental workflow for the synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine.

Reaction Mechanism Overview

The reaction proceeds via a nucleophilic aromatic substitution mechanism. The lone pair of electrons on the nitrogen atom of 4-fluoroaniline attacks one of the electron-deficient carbon atoms of the triazine ring. This is followed by the elimination of a chloride ion and a proton to yield the final product.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Alkoxide-catalysed hydrolyses of a chlorotriazine in alcohol–water mixtures. A new indirect probe for hydroxide-catalysed hydrolysis - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Nucleophilic Substitution of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

Welcome to the technical support center for researchers, scientists, and drug development professionals working with the nucleophilic substitution of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the complexities of this reaction and minimize the formation of unwanted side products.

Introduction

The compound 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine is a key intermediate in the synthesis of a wide range of biologically active molecules. Its two reactive chlorine atoms can be sequentially displaced by various nucleophiles, offering a versatile platform for creating diverse chemical libraries. However, the high reactivity of the dichlorotriazine core also makes it susceptible to several side reactions. This guide will address the most common challenges encountered during its nucleophilic substitution, providing practical solutions grounded in mechanistic principles.

The core reaction proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The electron-deficient triazine ring is highly susceptible to attack by nucleophiles, leading to the formation of a Meisenheimer complex, followed by the elimination of a chloride ion to restore aromaticity.[1][2] The reactivity of the chlorine atoms is sequential; after the first substitution, the electron-donating nature of the incoming group deactivates the ring, making the second substitution more challenging and often requiring more forcing conditions.[1][3][4][5] This inherent difference in reactivity is the foundation for achieving selective mono- and di-substitution.

Troubleshooting Guide: Common Side Reactions and Solutions

This section addresses specific problems you might encounter during your experiments, providing explanations and actionable steps to resolve them.

Question 1: My reaction is producing a significant amount of a dihydroxy-triazine byproduct. What is causing this, and how can I prevent it?

Answer:

The formation of a dihydroxy-triazine derivative is a classic sign of hydrolysis , a common side reaction when working with chlorotriazines.[6][7][8][9] The chlorine atoms on the triazine ring are highly electrophilic and can react with water, which acts as a nucleophile, to form hydroxylated impurities.

Root Causes:

• Presence of Water: The most direct cause is the presence of water in your reaction mixture. This can come from wet solvents, reagents, or exposure to atmospheric moisture.

• High pH: The hydrolysis of chlorotriazines is often catalyzed by basic conditions.[6][8] While a base is typically required to neutralize the HCl generated during the nucleophilic substitution, an excessively high pH can accelerate the unwanted hydrolysis.

Troubleshooting and Prevention:

• Rigorous Anhydrous Conditions:

  • Solvents: Use freshly distilled or commercially available anhydrous solvents. Solvents like dichloromethane (DCM) or tetrahydrofuran (THF) should be dried over appropriate drying agents (e.g., calcium hydride for DCM, sodium/benzophenone for THF).

  • Reagents: Ensure all reagents, including your starting material and nucleophile, are thoroughly dried. If necessary, dry them in a vacuum oven before use.

  • Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the ingress of atmospheric moisture.

• Careful Control of pH:

  • Choice of Base: Use a non-nucleophilic, hindered base like N,N-diisopropylethylamine (DIEA) to scavenge the generated HCl.[5] Inorganic bases like sodium carbonate or potassium carbonate can also be used, but their solubility can be an issue in organic solvents.[10][11][12]

  • Stoichiometry of Base: Use the minimum amount of base necessary to neutralize the acid produced. A slight excess (1.0-1.2 equivalents) is often sufficient.

  • Controlled Addition: Add the base slowly to the reaction mixture to avoid localized areas of high pH.

• Temperature Management:

  • While the primary nucleophilic substitution is also temperature-dependent, running the reaction at the lowest effective temperature can help minimize the rate of hydrolysis.

Experimental Protocol: Minimizing Hydrolysis

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous Dichloromethane (DCM)	Ensures a water-free environment.
Atmosphere	Dry Nitrogen or Argon	Prevents atmospheric moisture contamination.
Base	N,N-Diisopropylethylamine (DIEA)	Non-nucleophilic and effectively scavenges HCl.
Temperature	0 °C to room temperature	Lower temperatures slow down the rate of hydrolysis.

Question 2: I am observing the formation of a polymeric or oligomeric side product that is difficult to characterize and remove. What is this, and how can I avoid it?

Answer:

The formation of polymeric material suggests that a self-condensation or polycondensation reaction is occurring. This happens when a molecule of your starting material or a reaction intermediate acts as a nucleophile and attacks another molecule of the dichlorotriazine.

Root Cause:

The amino group of one 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine molecule can act as a nucleophile and attack a chlorine-bearing carbon on another molecule. This is more likely to occur under conditions that favor intermolecular reactions over the desired reaction with your intended nucleophile.

Troubleshooting and Prevention:

• Order of Addition:

  • The most effective way to prevent self-condensation is to add the dichlorotriazine starting material slowly to a solution of the nucleophile. This ensures that the dichlorotriazine is always present in low concentration relative to the intended nucleophile, favoring the desired reaction.

• Concentration:

  • Running the reaction at a lower concentration can also disfavor the intermolecular self-condensation reaction.

• Temperature Control:

  • As with hydrolysis, keeping the reaction temperature as low as reasonably possible will slow down the rate of this unwanted side reaction.

Visualization: Preventing Self-Condensation

Caption: Workflow to minimize self-condensation side reactions.

Question 3: My reaction is yielding a mixture of mono- and di-substituted products, and I am struggling to achieve selectivity for the mono-substituted product. What can I do?

Answer:

Achieving selective mono-substitution is a common challenge due to the presence of two reactive chlorine atoms. The key is to leverage the decreased reactivity of the second chlorine atom after the first substitution has occurred.

Root Causes:

• Excess Nucleophile: Using a significant excess of the nucleophile will drive the reaction towards di-substitution.

• Elevated Temperature: Higher temperatures provide the necessary activation energy for the second, more difficult substitution to occur.[5]

• Prolonged Reaction Time: Allowing the reaction to proceed for too long after the mono-substitution is complete will inevitably lead to the formation of the di-substituted product.

Troubleshooting and Optimization for Mono-substitution:

• Control Stoichiometry:

  • Use a stoichiometric amount or a slight excess (typically 1.0 to 1.1 equivalents) of the nucleophile.

• Precise Temperature Control:

  • The first substitution can often be carried out at a low temperature, such as 0-5 °C.[5][11] Maintaining this low temperature is crucial for preventing the second substitution.

• Reaction Monitoring:

  • Closely monitor the progress of the reaction using a suitable analytical technique like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[10][13] Quench the reaction as soon as the starting material is consumed to prevent the formation of the di-substituted product.

Experimental Protocol: Selective Mono-substitution

Parameter	Recommended Condition	Rationale
Nucleophile Stoichiometry	1.0 - 1.1 equivalents	Minimizes the driving force for di-substitution.
Temperature	0 - 5 °C	Exploits the lower activation energy of the first substitution.
Reaction Monitoring	TLC or HPLC every 30-60 minutes	Allows for timely quenching of the reaction.

Frequently Asked Questions (FAQs)

Q1: What is the typical order of reactivity for different nucleophiles with 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine?

A: The general order of reactivity for nucleophilic substitution on a dichlorotriazine ring is typically thiols > amines > alcohols. However, it's important to note that once an amine is incorporated, substituting the second chlorine with other nucleophiles can become more challenging.[5][12] Therefore, for the synthesis of mixed-substituted triazines, the order of addition is a critical experimental parameter.[12]

Q2: How can I purify my final product from unreacted starting material and side products?

A: Purification of triazine derivatives often involves standard chromatographic techniques.

• Flash Column Chromatography: This is the most common method. A silica gel stationary phase with a gradient elution of a non-polar solvent (like hexanes or heptane) and a polar solvent (like ethyl acetate or dichloromethane) is typically effective.

• Recrystallization: If the product is a solid and has suitable solubility properties, recrystallization can be a highly effective method for obtaining high-purity material.[10]

• Preparative HPLC: For challenging separations or to achieve very high purity, semi-preparative or preparative HPLC can be employed.

Q3: Can I use sodium hydroxide or potassium hydroxide as the base in my reaction?

A: While strong bases like NaOH or KOH can neutralize the generated HCl, they are generally not recommended for this reaction in organic solvents. Their use significantly increases the risk of hydrolysis of the dichlorotriazine starting material, leading to the formation of unwanted hydroxylated byproducts.[6][8] It is preferable to use a non-nucleophilic organic base like DIEA or an inorganic base with moderate basicity like sodium carbonate.[5]

Q4: My nucleophile has low solubility in common organic solvents. What are my options?

A: If your nucleophile has poor solubility, you can try the following:

• Use a more polar aprotic solvent: Solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) can be used, but ensure they are anhydrous.

• Phase-Transfer Catalysis: In a biphasic system (e.g., water and an organic solvent), a phase-transfer catalyst can be used to transport the nucleophile from the aqueous phase to the organic phase where the reaction occurs.

• Sonication: Applying ultrasound can sometimes help to increase the dissolution of a sparingly soluble reagent.

Visualization of the Reaction Pathway

Caption: Potential reaction pathways and side reactions.

References

• Brezova, V., et al. (2018). Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamide. Methodical letter.
• Buckley, P. D. (2002). Alkoxide-catalysed hydrolyses of a chlorotriazine in alcohol–water mixtures. A new indirect probe for hydroxide-catalysed hydrolysis. Journal of the Chemical Society, Perkin Transactions 2.
• Pei, L., et al. (2020). Study of Dichlorotriazine Reactive Dye Hydrolysis in Siloxane Reverse Micro-emulsion. Journal of Surfactants and Detergents.
• Pasha, K., et al. (2014). Kinetic Study of Hydrolysis Reaction of Monochlorotriazinyl Reactive Dyes Containing an Alkylthio and Alkylamino Substituent.
• Miladinova, P. M. (2023). Synthesis and investigation of some bis(dichlorotriazine) reactive dyes containing stabilizer fragment. Journal of Chemical Technology and Metallurgy, 58(2), 243-251.
• Miladinova, P. M. (2022). SYNTHESIS AND INVESTIGATION OF SOME BIS(DICHLOROTRIAZINE) REACTIVE DYES CONTAINING STABILIZER FRAGMENT. Journal of Chemical Technology and Metallurgy.
• de Fatima, A., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(8), 593-614.
• de Fatima, A., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines.
• PubChem. 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine.
• BenchChem. (2025). Improving the selectivity of stepwise reactions on dichlorotriazines.
• Sarmah, K. N., et al. (2011). Synthesis, characterization, antimicrobial studies of certain s-triazine derived compounds and analogue. Archives of Applied Science Research, 3(6), 428-436.
• ResearchGate. Synthesis of 4-(4′,6′-dichloro-1′,3′,5′-triazin-2′-ylamino)-benzene-sulfonamide precursor 1.
• Inam, R., et al. (2021). Recent Applications of 2,4,6-Trichloro-1,3,5-triazine and Its Derivatives in Organic Synthesis. Current Organic Synthesis, 18(6), 578-601.
• Cholera, A. Y., & Ladva, K. D. (2015). A Convenient Synthesis of Trisubstituted 1,3,5-triazine Derivatives and their Antimicrobial Screening. Der Pharma Chemica, 7(1), 160-167.
• BenchChem. (2025). An In-depth Technical Guide to the Mechanism of Nucleophilic Substitution on 2,4-Dichloro-1,3,5-triazine.
• University of Colorado. Nucleophilic Substitution Reactions.
• Hussain, F., et al. (2015). Synthesis and Crystal Structure of 9-(4,6-dichloro-1,3,5-triazin-2-yl)-9H-carbazole. Molbank, 2015(2), M855.
• Kumar, A., et al. (2019).
• Chouai, A., et al. (2007). SYNTHESIS OF 2-[3,3'-DI-(TERT-BUTOXYCARBONYL)-AMINODIPROPYLAMINE]-4,6,-DICHLORO-1,3,5-TRIAZINE AS A MONOMER AND 1,3,5-[TRIS-PIPERAZINE]-TRIAZINE AS A CORE FOR THE LARGE SCALE SYNTHESIS OF MELAMINE (TRIAZINE) DENDRIMERS. Organic Syntheses, 84, 323.
• Lippa, K. A., & Roberts, A. L. (2002). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). Environmental Science & Technology, 36(8), 1754-1761.
• Kanamaru, M., et al. (2011). Chemoselective Polycondensation of 2-Amino-4,6-dichloro-1,3,5-triazine with Aromatic Diamines. Journal of Polymer Science Part A: Polymer Chemistry, 49(16), 3507-3514.
• Lippa, K. A., & Roberts, A. L. (2002). Nucleophilic Aromatic Substitution Reactions of Chloroazines with Bisulfide (HS - ) and Polysulfides (S n 2 - ).
• Chemistry Stack Exchange. (2024).
• Claramunt, R. M., et al. (2004). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry, 28(8), 1033-1039.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Alkoxide-catalysed hydrolyses of a chlorotriazine in alcohol–water mixtures. A new indirect probe for hydroxide-catalysed hydrolysis - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. sapub.org [sapub.org]
• 9. journal.uctm.edu [journal.uctm.edu]
• 10. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 11. derpharmachemica.com [derpharmachemica.com]
• 12. Protocol for synthesis of di- and tri-substituted s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Purification of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine by Column Chromatography

This guide provides in-depth technical assistance for researchers, scientists, and professionals in drug development who are utilizing column chromatography to purify 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. Here, we address common challenges and frequently asked questions to streamline your purification workflow and enhance the purity of your final compound.

Troubleshooting Guide

This section is designed to help you diagnose and resolve issues you may encounter during the column chromatography purification of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine.

Issue 1: Poor Separation of the Target Compound from Impurities

Question: My column chromatography is not yielding a clean separation between 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine and its related impurities. What steps can I take to improve the resolution?

Answer: Inadequate separation is a frequent challenge that can often be traced back to several key factors in your experimental setup.

Core Causality: The separation of compounds in column chromatography is governed by the differential partitioning of each analyte between the stationary phase (e.g., silica gel) and the mobile phase (the eluent). Achieving optimal separation hinges on maximizing these differences.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor separation.

Detailed Actionable Steps:

• Solvent System Optimization via Thin-Layer Chromatography (TLC):

  • Rationale: TLC is an indispensable tool for rapidly prototyping and optimizing your mobile phase before committing to a full-scale column. The goal is to find a solvent system where your target compound has an Rf value of approximately 0.2-0.3, and there is a significant difference in Rf values (ΔRf) between it and any impurities.[1][2]

  • Protocol:

    • Spot your crude reaction mixture onto several TLC plates.

    • Develop each plate in a different solvent system. Good starting points for triazine derivatives often include mixtures of a non-polar solvent like hexanes or dichloromethane with a more polar solvent like ethyl acetate.[2][3]

    • Vary the ratios of these solvents to fine-tune the separation.

    • Visualize the spots under UV light and select the system that provides the best resolution.

• Column Packing:

  • Rationale: A poorly packed column with air bubbles or channels will lead to an uneven flow of the mobile phase, causing band broadening and co-elution of compounds.[1][2]

  • Protocol:

    • Prepare a slurry of silica gel in your chosen mobile phase.

    • Pour the slurry into the column in a single, continuous motion.

    • Gently tap the side of the column to dislodge any air bubbles and ensure a uniform bed.

    • Allow the silica to settle, and then carefully add a layer of sand on top to prevent disturbance when adding the eluent.[4]

• Sample Loading:

  • Rationale: The sample should be applied to the column in as narrow a band as possible. A diffuse starting band will only become more diffuse as it travels down the column.[1][4]

  • Methods:

    • Wet Loading: Dissolve the crude product in a minimal amount of the mobile phase and carefully pipette it onto the top of the silica bed.[4]

    • Dry Loading: If your compound has poor solubility in the eluent, dissolve it in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. This powder can then be carefully added to the top of the packed column.[4]

Issue 2: The Target Compound Does Not Elute from the Column

Question: I've been running my column for a long time with the solvent system that looked promising on TLC, but my product is not coming off. What's happening?

Answer: This is a common issue that usually points to the mobile phase being insufficiently polar to move your compound down the silica gel.

Core Causality: The retention of a compound on a silica gel column is primarily due to its polarity. Highly polar compounds will have strong interactions with the polar silica gel and will require a more polar mobile phase to elute.

Troubleshooting Steps:

• Increase Mobile Phase Polarity:

  • Rationale: A gradual increase in the polarity of the eluent will weaken the interaction between your polar compound and the stationary phase, allowing it to move down the column.[2][5]

  • Action: If you are using a hexane/ethyl acetate system, for example, incrementally increase the percentage of ethyl acetate.[2] It's advisable to do this in a stepwise gradient to maintain good separation from any less polar impurities that might still be on the column.

• Check for Compound Decomposition:

  • Rationale: Some compounds can be unstable on silica gel, which is slightly acidic.[5] This can lead to decomposition on the column, and the desired product will never be recovered.

  • Action: To test for this, spot your pure compound on a TLC plate, and then spot it again on a TLC plate that has been pre-treated with silica gel (by running a solvent over it and letting it dry). If the spot on the silica-treated plate shows signs of degradation (streaking, new spots), your compound is likely not stable to silica gel.[5] In this case, you may need to consider alternative purification methods like using a different stationary phase (e.g., alumina) or recrystallization.

Issue 3: Low Recovery of the Purified Product

Question: I've successfully separated my compound, but the final yield after evaporating the solvent is much lower than expected. Where could my product have gone?

Answer: Low recovery can be attributed to several factors, from the physical process of running the column to the properties of the compound itself.

Troubleshooting Steps:

• Incomplete Elution:

  • Rationale: It's possible that not all of your product has eluted from the column.

  • Action: After you believe all your product has been collected, flush the column with a much more polar solvent (e.g., 100% ethyl acetate or even a small amount of methanol in dichloromethane) and collect this "flush." Analyze the flush by TLC to see if any of your product remained on the column.

• Broad Elution Band:

  • Rationale: If your compound elutes over a large number of fractions, the concentration in each fraction may be very low and difficult to detect by TLC.[5][6]

  • Action: Try concentrating a few of the later fractions where you expected your compound and re-analyzing them by TLC.[5] This can help you identify fractions that contain your product at a low concentration. To prevent this in the future, optimizing the solvent system to achieve a sharper elution profile is key.

• Adsorption to Glassware:

  • Rationale: Some compounds, particularly those with certain functional groups, can adhere to the surface of glass flasks and vials.

  • Action: Ensure you thoroughly rinse all collection tubes and the flask used for rotary evaporation with a suitable solvent and combine these rinses with your main product before final concentration.[7]

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the column chromatography of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine?

A good starting point for many triazine derivatives is a mixture of hexanes and ethyl acetate.[2] You can begin with a low polarity mixture, such as 9:1 hexanes:ethyl acetate, and gradually increase the proportion of ethyl acetate while monitoring the separation on TLC. Dichloromethane/hexane mixtures can also be effective.[3]

Q2: How much silica gel should I use for my column?

A general rule of thumb is to use a silica gel to crude product ratio of 30:1 to 100:1 by weight.[2] For difficult separations, a higher ratio may be necessary.[7]

Q3: My compound is a solid. How should I load it onto the column?

As mentioned in the troubleshooting guide, dry loading is often the best method for solid samples.[4] This involves pre-adsorbing your compound onto a small amount of silica gel before adding it to the column. This technique helps to ensure a narrow starting band and can improve separation.

Q4: Can I reuse my silica gel?

It is generally not recommended to reuse silica gel for column chromatography, especially for the purification of pharmaceutical intermediates where high purity is critical. Reusing silica can lead to cross-contamination from previous purifications and may result in inconsistent separation performance.

Q5: What are some potential impurities I should be aware of when synthesizing 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine?

The synthesis of this compound likely involves the reaction of cyanuric chloride with 4-fluoroaniline. Potential impurities could include:

• Unreacted starting materials (cyanuric chloride and 4-fluoroaniline).[8]

• Di- and tri-substituted byproducts, where more than one chlorine atom on the triazine ring has been replaced by 4-fluoroaniline.[8]

• Hydrolysis products if moisture is present in the reaction.[8]

Careful control of reaction stoichiometry and temperature is crucial to minimize the formation of these impurities.[8]

Experimental Protocols

Protocol 1: TLC Optimization of the Mobile Phase

• Prepare several TLC developing chambers with different solvent mixtures (e.g., 95:5, 90:10, 80:20 hexanes:ethyl acetate).

• Dissolve a small amount of your crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Using a capillary tube, spot the solution onto the baseline of your TLC plates.

• Place one plate in each chamber and allow the solvent front to travel up the plate.

• Remove the plates, mark the solvent front, and allow them to dry.

• Visualize the spots under a UV lamp (254 nm).

• Calculate the Rf value for your target compound in each solvent system.

• Select the system that gives an Rf of ~0.2-0.3 and the best separation from impurities.

Protocol 2: Column Chromatography Purification

• Column Preparation:

  • Select a column of appropriate size for the amount of silica gel you will be using.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the optimized mobile phase and pour it into the column.

  • Allow the silica to settle into a uniform bed, then add a protective layer of sand on top.

• Sample Loading (Dry Loading Method):

  • Dissolve your crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (approximately 2-3 times the weight of your crude product).

  • Evaporate the solvent on a rotary evaporator until you have a dry, free-flowing powder.

  • Carefully add this powder to the top of your packed column.

• Elution and Fraction Collection:

  • Carefully add your mobile phase to the top of the column.

  • Apply gentle pressure (using a pump or inert gas) to begin the elution.

  • Collect fractions in test tubes or vials.

  • Monitor the elution process by periodically analyzing the collected fractions by TLC.

• Product Isolation:

  • Once you have identified the fractions containing your pure product, combine them in a round-bottom flask.

  • Remove the solvent using a rotary evaporator to yield your purified 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine.

Data Presentation

Parameter	Recommended Value/Range	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard choice for normal-phase chromatography of moderately polar compounds.[8]
Mobile Phase	Hexanes/Ethyl Acetate or Dichloromethane/Hexanes	Provides a good polarity range for eluting triazine derivatives.[2][3]
TLC Rf of Target	0.2 - 0.3	Optimal for good separation on a column.[2]
Silica:Crude Ratio	30:1 to 100:1 (w/w)	Ensures sufficient stationary phase for effective separation.[2]

Visualization of the Purification Workflow

Caption: General workflow for column chromatography purification.

References

• Benchchem. (n.d.). Technical Support Center: Refining Purification Techniques for 1,2,4-Triazine Derivatives.
• ChemBK. (2024, April 9). 4,6-dichloro-1,3,5-triazin-2-amine.
• Benchchem. (n.d.). Purification of 2-Chloro-4-methoxy-1,3,5-triazine Reaction Products.
• The Royal Society of Chemistry. (n.d.). Supporting information.
• Benchchem. (n.d.). Technical Support Center: Purification of N-(4-fluorophenyl)-1,3,5-triazine-2,4-diamine.
• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography.
• Reddit. (2022, February 22). troubleshooting column chromatography.
• ChemistryViews. (2012, August 7). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives.
• PubChem. (n.d.). 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine.
• Organic Syntheses. (n.d.). Purification of Organic Compounds by Flash Column Chromatography.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. rsc.org [rsc.org]
• 4. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 5. Chromatography [chem.rochester.edu]
• 6. reddit.com [reddit.com]
• 7. orgsyn.org [orgsyn.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Preventing hydrolysis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine during synthesis

Welcome to the Technical Support Center. As Senior Application Scientists, we understand the nuances of complex organic syntheses. This guide is designed to provide you with in-depth, practical solutions for a common challenge in synthetic chemistry: preventing the hydrolysis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine during its preparation.

Introduction: The Challenge of Dichlorotriazine Synthesis

4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine is a key intermediate in the development of various functional molecules, from pharmaceuticals to reactive dyes. Its synthesis, typically involving the reaction of cyanuric chloride with 4-fluoroaniline, is a classic example of nucleophilic aromatic substitution. However, the high reactivity of the chlorine atoms on the s-triazine ring makes the compound highly susceptible to hydrolysis, a competing reaction that can significantly reduce yields and complicate purification. This guide provides the causal explanations and actionable protocols to ensure the integrity of your synthesis.

Frequently Asked Questions (FAQs)

This section addresses the fundamental principles governing the stability and reactivity of your target compound.

Q1: What is the primary mechanism of hydrolysis for 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine?

A1: The hydrolysis is a nucleophilic aromatic substitution reaction where a water molecule (or more commonly, a hydroxide ion under basic conditions) acts as a nucleophile, attacking one of the electron-deficient carbon atoms bonded to a chlorine atom on the triazine ring. This leads to the displacement of a chloride ion and the formation of a hydroxylated byproduct, 4-chloro-6-hydroxy-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. This byproduct is often the primary impurity in the synthesis.

Caption: Figure 1: Simplified mechanism of hydrolysis for the dichlorotriazine derivative.

Q2: What are the most critical factors that promote hydrolysis during the synthesis?

A2: Three primary factors, often interconnected, govern the rate of hydrolysis:

• Presence of Water: Water is the reactant for hydrolysis. Even trace amounts in solvents or reagents can lead to the formation of hydroxylated impurities.

• pH: The hydrolysis of s-triazines is strongly dependent on pH.[1][2] The reaction is significantly accelerated under alkaline (basic) conditions due to the higher concentration of the more potent hydroxide (OH⁻) nucleophile.[3] While the synthesis requires a base to neutralize the HCl byproduct, an excessively high pH will favor hydrolysis over the desired amination.[4][5]

• Temperature: Like most chemical reactions, the rate of hydrolysis increases with temperature.[6][7] The substitution of chlorine atoms on the triazine ring is temperature-dependent, allowing for selective reactions. The first substitution (amination) is typically performed at low temperatures (0-5 °C) to control reactivity and minimize side reactions, including hydrolysis.[8][9]

Q3: What are the consequences of uncontrolled hydrolysis?

A3: Uncontrolled hydrolysis has several detrimental effects on your experiment:

• Reduced Yield: The starting material or the desired product is consumed to form the unwanted byproduct, directly lowering the theoretical maximum yield.

• Purification Difficulties: The hydrolyzed byproduct has different polarity and solubility compared to the target compound. Its presence can lead to co-precipitation or the need for complex chromatographic separation, increasing time and solvent consumption.

• Inconsistent Results: Failure to strictly control the reaction parameters (temperature, moisture, pH) will lead to variable levels of hydrolysis, causing poor reproducibility between batches.[5]

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during the synthesis.

Problem / Observation	Potential Cause(s)	Recommended Solution(s)	Scientific Rationale
Low final yield and a significant amount of starting material remains (checked by TLC/HPLC).	1. Insufficient Reaction Temperature: The activation energy for the amination is not being met. 2. Poor Nucleophile Reactivity: The 4-fluoroaniline may be of poor quality or sterically hindered. 3. Inadequate Base: Insufficient base to neutralize the generated HCl, leading to protonation of the amine nucleophile.	1. After initial stirring at 0-5°C, allow the reaction to slowly warm to room temperature and monitor progress. 2. Verify the purity of the 4-fluoroaniline. 3. Ensure at least one molar equivalent of a non-nucleophilic base (e.g., sodium carbonate, DIEA) is used.[5]	1. While low temperature controls initial reactivity, the second substitution on cyanuric chloride often requires more energy.[5] 2. Protonated amines (R-NH3+) are not nucleophilic and will not react with the triazine ring. The base maintains the amine in its neutral, reactive state.
TLC/LC-MS analysis shows a major byproduct that is more polar than the desired product.	1. Hydrolysis: Presence of water in the reaction. 2. Excessively Basic pH: The pH of the reaction mixture is too high, accelerating the rate of hydrolysis.[4]	1. Use Anhydrous Conditions: Dry all glassware thoroughly. Use anhydrous solvents (e.g., acetone, THF, DCM) and high-purity, dry reagents.[5] 2. Control pH: Maintain a pH between 7 and 9. If using an aqueous base like sodium carbonate solution, add it slowly and monitor the pH. A buffer system can also be employed.[5][8]	1. The hydroxyl group (-OH) from hydrolysis is significantly more polar than the chlorine atom (-Cl) it replaces, resulting in a lower Rf value on TLC and a shorter retention time on reverse-phase HPLC. 2. The hydroxide ion (OH⁻) is a strong nucleophile. Maintaining a slightly basic or neutral pH creates a condition where the amine is a sufficiently better nucleophile than water, favoring the desired reaction.
The reaction is inconsistent between different runs, yielding variable ratios of product to byproduct.	1. Inconsistent Temperature Control: Fluctuations in reaction temperature. 2. Variable Reagent Quality: Moisture content may vary between lots of solvents or reagents. 3. Atmospheric Moisture: Exposure of the reaction to humid air.	1. Use a calibrated cryostat or a well-maintained ice/water bath for precise temperature control.[9] 2. Use freshly opened bottles of anhydrous solvents or distill them prior to use. 3. Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon).	Reproducibility in sensitive reactions hinges on the precise control of all variables. Temperature and water concentration are the two most critical variables affecting the kinetics of the competing amination and hydrolysis reactions.
Difficulty isolating the pure product; it co-precipitates with impurities upon quenching.	1. Similar Solubilities: The hydrolyzed byproduct may have solubility characteristics close to the desired product in the chosen solvent system.	1. Modify Work-up: Instead of direct precipitation, consider quenching the reaction with cold, dilute acid (to neutralize excess base) followed by extraction into a water-immiscible organic solvent (e.g., ethyl acetate). 2. Purification: If co-precipitation occurs, re-dissolve the solid and purify using column chromatography.	The hydrolyzed byproduct is generally more soluble in aqueous media. An extractive work-up can selectively remove it. If solubility properties are too similar, chromatography is the most reliable method for separation.

Experimental Protocols & Visualizations

Protocol 1: Synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

This protocol is designed to maximize yield by minimizing hydrolysis.

• Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, dissolve cyanuric chloride (1.0 eq.) in anhydrous acetone (or THF).

• Cooling: Cool the solution to 0-5°C using an ice-water bath.

• Nucleophile Addition: In a separate flask, dissolve 4-fluoroaniline (1.0 eq.) and a non-nucleophilic base such as Diisopropylethylamine (DIEA) (1.1 eq.) in the same anhydrous solvent.

• Reaction: Add the 4-fluoroaniline solution dropwise to the stirred cyanuric chloride solution over 1-2 hours, ensuring the internal temperature does not exceed 5°C.

• Monitoring: Stir the reaction at 0-5°C for an additional 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 4:1 Hexane:Ethyl Acetate mobile phase). The product spot should appear between the cyanuric chloride and 4-fluoroaniline spots.

• Work-up: Once the reaction is complete, filter off any precipitated salts (e.g., DIEA-HCl). Pour the filtrate into a separation funnel containing ice-cold water and extract the product with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be further purified by recrystallization or column chromatography if necessary.

Caption: Figure 2: Recommended Anhydrous Synthesis Workflow.

Protocol 2: Analytical Monitoring by TLC

• Plate: Use silica gel 60 F254 plates.

• Mobile Phase: A good starting point is Hexane:Ethyl Acetate (4:1). Adjust polarity as needed.

• Spotting: Spot the reaction mixture alongside co-spots of your starting materials (cyanuric chloride, 4-fluoroaniline).

• Visualization: Visualize under UV light (254 nm).

• Interpretation:

  • Cyanuric Chloride: Highest Rf value.

  • Product: Intermediate Rf value.

  • 4-fluoroaniline: Lower Rf value.

  • Hydrolyzed Byproduct: Will appear as a more polar spot (lowest Rf value), often close to the baseline.

Troubleshooting Decision Tree

If you encounter issues, follow this logical workflow to diagnose the problem.

Caption: Figure 3: Troubleshooting Decision Logic for Synthesis Issues.

References

• Alkoxide-catalysed hydrolyses of a chlorotriazine in alcohol–water mixtures. A new indirect probe for hydroxide-catalysed hydrolysis. Journal of the Chemical Society, Perkin Transactions 2.
• Temperature- and pH-Dependent Kinetics of the Aqueous Phase Hydrogen Sulfide Scavenging Reactions with MEA-Triazine.
• Kinetics of Hydrolysis of Halogeno-s-triazine Reactive Dyes as a Function of Temper
• The Hydrolysis of Reactive Dyeings.
• Study of Dichlorotriazine Reactive Dye Hydrolysis in Siloxane Reverse Micro-emulsion.
• Hydrolysis of 1,3,5Tris(2-hydroxyethyl)hexahydro- s -triazine and Its Reaction with H 2 S.
• analytical methods. N/A.
• SYNTHESIS AND INVESTIGATION OF SOME BIS(DICHLOROTRIAZINE) REACTIVE DYES CONTAINING STABILIZER FRAGMENT. Polya M. Miladinova.
• The Effect of Water pH on Pesticide Effectiveness.
• (PDF) Synthesis and investigation of some bis(dichlorotriazine) reactive dyes containing stabilizer fragment.
• Analytical method for the determination of atrazine and its dealkylated chlorotriazine metabolites in water using SPE sample prepar
• Analytical method for the determination of atrazine and its dealkylated chlorotriazine metabolites in water using gas chromatography/mass selective detection. PubMed.
• Synthesis, Characterisation and Dyeing Properties of New bifunctional Dichloro-s-triazinyl (DCT) Azo Reactive Dyes based on 4,4'-diaminodiphenylsulphone on Wool Fabric. N/A.
• Synthesis of 4-(4′,6′-dichloro-1′,3′,5′-triazin-2′-ylamino)-benzene-sulfonamide precursor 1...
• The effect of pH on 1,3-D hydrolysis. Data presented are transisomers....
• Improving the selectivity of stepwise reactions on dichlorotriazines. Benchchem.
• Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. MDPI.
• Dendrimers Terminated with Dichlorotriazine Groups Provide a Route to Compositional Diversity. PMC - NIH.
• pH and temperature effects on the hydrolysis of three β-lactam antibiotics: ampicillin, cefalotin and cefoxitin. PubMed.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Alkoxide-catalysed hydrolyses of a chlorotriazine in alcohol–water mixtures. A new indirect probe for hydroxide-catalysed hydrolysis - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Kinetics of Hydrolysis of Halogeno-s-triazine Reactive Dyes as a Function of Temperature [hrcak.srce.hr]
• 7. atticusllc.com [atticusllc.com]
• 8. journal.uctm.edu [journal.uctm.edu]
• 9. Dendrimers Terminated with Dichlorotriazine Groups Provide a Route to Compositional Diversity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Nucleophilic Substitution on 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals engaged in the synthesis of di-substituted 1,3,5-triazine derivatives. Specifically, it addresses the common challenges and optimization strategies for introducing a second nucleophile onto the 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine scaffold. As Senior Application Scientists, we provide not only procedural steps but also the underlying chemical principles to empower you to make informed decisions in your experimental design.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the reaction chemistry, providing the core knowledge needed to approach this synthesis effectively.

Q1: Why is the second nucleophilic substitution on the triazine ring significantly more difficult than the first?

A: The primary reason lies in the electronic properties of the triazine ring. The initial substrate, analogous to cyanuric chloride, is highly electron-deficient due to the presence of three electronegative nitrogen atoms and two chlorine atoms, making it very susceptible to nucleophilic attack.[1][2][3] The first substitution introduces an amine group, which is electron-donating. This donation of electron density to the triazine ring reduces its overall electrophilicity, thereby deactivating it towards subsequent nucleophilic attacks.[4] Consequently, more forcing conditions, such as higher temperatures, are required to achieve the second substitution.[1][4][5][6]

Q2: How critical is temperature control for achieving selective di-substitution?

A: Temperature is arguably the most crucial parameter for controlling the degree of substitution on a triazine core.[4][5] The reactivity of the chlorine atoms is highly temperature-dependent. While the first substitution on a dichlorotriazine can often be performed at low temperatures (e.g., 0-5°C), the second substitution invariably requires more thermal energy, typically room temperature or reflux conditions.[4][7][8] This stepwise, temperature-controlled approach is the cornerstone of synthesizing asymmetrically substituted triazines.[1][9]

Q3: What is the role of the base in this reaction, and how do I choose the right one?

A: The nucleophilic aromatic substitution (SNAr) reaction liberates one equivalent of hydrochloric acid (HCl) for each chlorine atom displaced. A base is essential to neutralize this acid.[4] If left unquenched, the HCl can protonate the nucleophile or the nitrogen atoms on the triazine ring, rendering them unreactive and halting the reaction. For this specific synthesis, a non-nucleophilic organic base like N,N-Diisopropylethylamine (DIEA) or triethylamine (TEA) is highly recommended.[4][8] Inorganic bases such as sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃) can also be used, particularly if the reaction is run in a solvent that can accommodate them.[4][9][10] At least one equivalent of base should be used for each substitution step.[4]

Q4: Which solvents are most suitable for this reaction?

A: Polar aprotic solvents are generally the best choice as they can solvate the intermediate Meisenheimer complex and do not interfere with the nucleophile.[7][11] Anhydrous tetrahydrofuran (THF) and dichloromethane (DCM) are commonly and effectively used for triazine substitutions.[7][8] For reactions requiring higher temperatures, solvents like 1,4-dioxane may be more suitable.[1][8] It is critical to use anhydrous solvents to prevent the undesirable side reaction of chlorine hydrolysis.[4]

Q5: How can I effectively monitor the progress of the reaction?

A: Thin Layer Chromatography (TLC) is the most common, rapid, and cost-effective method for monitoring the reaction's progress.[4][12] By spotting the starting material, the nucleophile, and the reaction mixture on a TLC plate, you can visualize the consumption of the starting monochloro-triazine and the formation of the new, di-substituted product spot. For more quantitative analysis and confirmation of product identity, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often coupled with Mass Spectrometry (MS), are the methods of choice.[13][14][15]

Part 2: Troubleshooting Guide

This guide is structured to provide direct solutions to specific problems you may encounter during your experiments.

Problem 1: Low or No Yield of the Di-substituted Product

Potential Cause	Scientific Rationale	Recommended Solution
Insufficient Temperature	The electron-donating N-(4-fluorophenyl)amino group deactivates the triazine ring, increasing the activation energy for the second substitution.[4]	Gradually increase the reaction temperature. If the reaction is stalling at room temperature, consider heating to 40-50 °C or refluxing in a suitable solvent like THF. Monitor progress by TLC to avoid decomposition.[4][8]
Low Nucleophile Reactivity	The inherent nucleophilicity of the second reagent is a key factor. Sterically hindered amines or less reactive nucleophiles (e.g., alcohols, phenols) will require more energy to react.[8]	Increase the stoichiometry of the nucleophile to 1.1-1.2 equivalents. For poorly reactive nucleophiles, consider converting them to a more potent form (e.g., using NaH or t-BuOK to generate an alkoxide from an alcohol) before adding the triazine substrate.[12][16]
Inadequate Base	Insufficient base will allow HCl to build up, protonating and deactivating the nucleophile.	Ensure at least one full equivalent of a non-nucleophilic base (e.g., DIEA) is present.[4][8] If using an inorganic base, ensure vigorous stirring to overcome solubility issues.
Poor Reagent Quality	Moisture or impurities in solvents or reagents can lead to side reactions or inhibit the primary reaction pathway.	Use anhydrous solvents and high-purity reagents.[4] If using a solid nucleophile, ensure it is dry.

Problem 2: Presence of Multiple Spots on TLC, Including Side Products

Potential Cause	Scientific Rationale	Recommended Solution
Hydrolysis of C-Cl Bond	The carbon-chlorine bonds on the triazine ring are susceptible to hydrolysis, especially in the presence of water and at higher pH values, forming hydroxy-triazine impurities.[4]	Rigorously use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (Nitrogen or Argon) to exclude atmospheric moisture. Maintain a neutral to slightly basic pH (7-9).[4]
Di-substitution with the Nucleophile	If the second substitution is performed too aggressively (e.g., temperature too high from the start), you might see over-reaction if your nucleophile has multiple reactive sites.	Add the second nucleophile solution dropwise at room temperature before slowly increasing the heat. This maintains a low instantaneous concentration of the nucleophile.
Decomposition	Triazine compounds, especially under harsh heating for prolonged periods, can decompose, leading to a complex mixture.	Monitor the reaction closely by TLC. Once the starting material is consumed, proceed with the work-up promptly. Avoid excessive heating.

Part 3: Experimental Protocols & Visualizations

Protocol 1: General Procedure for the Second Nucleophilic Substitution

This protocol provides a robust starting point for the second substitution reaction. Optimization of temperature and reaction time will be necessary based on the specific nucleophile used.

Materials:

• 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (1.0 eq)

• Second Nucleophile (e.g., a primary or secondary amine) (1.0-1.1 eq)

• N,N-Diisopropylethylamine (DIEA) (1.1-1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Round-bottom flask, magnetic stirrer, condenser, and inert gas setup (N₂ or Ar)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (1.0 eq) and dissolve it in anhydrous THF.

• Add the second nucleophile (1.0-1.1 eq) to the stirred solution at room temperature.

• Add DIEA (1.1-1.2 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 1-2 hours, monitoring the progress by TLC (see Protocol 2).

• If the reaction is sluggish, gradually heat the mixture to reflux (approx. 66 °C for THF) and continue stirring. Monitor every 1-2 hours until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature and remove the THF under reduced pressure.

• Dissolve the residue in an organic solvent like ethyl acetate or DCM.

• Wash the organic layer sequentially with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by silica gel column chromatography or recrystallization as needed.

Protocol 2: Thin Layer Chromatography (TLC) Monitoring

• Prepare a TLC developing chamber with a suitable eluent system (e.g., 30% Ethyl Acetate in Hexane; this may require optimization).

• On a silica TLC plate, draw a baseline and mark three lanes: 'SM' for Starting Material, 'C' for Co-spot, and 'R' for Reaction Mixture.

• Spot a dilute solution of your starting 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine in the 'SM' lane.

• Using a capillary tube, take a small aliquot from the reaction mixture and spot it in the 'R' lane.

• Spot both the starting material and the reaction mixture on top of each other in the 'C' lane.

• Develop the plate in the chamber.

• Visualize the plate under UV light (254 nm). A successful reaction will show the disappearance of the spot in the 'SM' lane and the appearance of a new, typically lower Rf, spot corresponding to the di-substituted product in the 'R' lane.

Visualizations

The following diagrams illustrate the key chemical transformation and workflows associated with this synthesis.

Caption: General reaction scheme for the second substitution.

Caption: Troubleshooting workflow for low reaction yield.

Caption: Step-by-step experimental workflow diagram.

References

• BenchChem. (2025). Improving the selectivity of stepwise reactions on dichlorotriazines. BenchChem Technical Support.
• BenchChem. (2025). Troubleshooting low yields in nucleophilic substitution of triazines. BenchChem Technical Support.
• Valentinčič, T. et al. (2022). Simulation- and AI-directed optimization of 4,6-substituted 1,3,5-triazin-2(1H)-ones as inhibitors of human DNA topoisomerase IIα. PMC.
• BenchChem. (2025). Technical Support Center: Troubleshooting Low Yields in Nucleophilic Aromatic Substitution with Azides. BenchChem Technical Support.
• Kinetic study on the aromatic nucleophilic substitution reaction of 3,6‐dichloro‐1,2,4,5‐tetrazine by biothiols. (2014). Repositorio UC.
• Perlinger, J. A. et al. (2006). Nucleophilic Aromatic Substitution Reactions of Chloroazines with Bisulfide (HS - ) and Polysulfides (S n 2 - ).
• Reddit User Discussion. (2023). SNAr troubleshooting. r/AskChemistry on Reddit.
• Daneshfar, A. et al. (2013). Chromatographic methods for analysis of triazine herbicides. PubMed.
• BenchChem. (2025).
• BenchChem. (2025). Experimental Protocols for Nucleophilic Substitution on 2,5-Dichloropyrazine: A Detailed Guide for Researchers. BenchChem Technical Support.
• Chemistry Steps. (n.d.).
• BenchChem. (2025). Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions of 3,6-Dichloro-1,2,4,5-tetrazine. BenchChem Technical Support.
• Sa e Melo, M. L. et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. MDPI.
• Sharma, R. et al. (2018). Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game. PMC - NIH.
• Recent Applications of 2,4,6-Trichloro-1,3,5-triazine and Its Derivatives in Organic Synthesis. (2021). Source Not Available.
• Rapid Multi-Residue Method for Simultaneous Determination of 1,3,5-Triazine Herbicides in Environmental Samples by Capillary GC-MS-EI Selective Ion Monitoring Method. (2023). MDPI.
• Shinde, R. S. et al. (2015). Synthesis of Novel Substituted 4,6-Dimethoxy-N-phenyl-1,3,5-triazin-2-amine Derivatives and Their Antibacterial and Antifungal Activities.
• GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND MATERIALS CHEMISTRY. (n.d.). Source Not Available.
• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry.
• Cholera, A. Y., & Ladva, K. D. (n.d.). A Convenient Synthesis of Trisubstituted 1,3,5-triazine Derivatives and their Antimicrobial Screening. Der Pharma Chemica.
• Green synthesis of 1,3,5-triazine derivatives using a sonochemical protocol. (2022). PMC.
• BenchChem. (2025). Optimizing Nucleophilic Substitution on 2,4-Dichloro-6-ethoxy-1,3,5-triazine. BenchChem Technical Support.

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• 3. masterorganicchemistry.com [masterorganicchemistry.com]
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• 5. soc.chim.it [soc.chim.it]
• 6. Green synthesis of 1,3,5-triazine derivatives using a sonochemical protocol - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Rapid Multi-Residue Method for Simultaneous Determination of 1,3,5-Triazine Herbicides in Environmental Samples by Capillary GC-MS-EI Selective Ion Monitoring Method | MDPI [mdpi.com]
• 16. reddit.com [reddit.com]

Technical Support Center: Impurity Characterization in the Synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

This technical guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. It provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges related to impurity formation and characterization during this critical synthetic process. The information herein is grounded in established scientific principles and practical laboratory experience to ensure the highest standards of accuracy and reliability.

Introduction: The Criticality of Impurity Profiling

In pharmaceutical development, the adage "the process defines the product" holds significant weight. The synthesis of any active pharmaceutical ingredient (API) is a multi-step process where the potential for impurity generation is ever-present. For 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, a key intermediate in the synthesis of various pharmacologically active compounds, rigorous control and characterization of impurities are paramount. Impurities can arise from starting materials, intermediates, by-products of side reactions, or degradation of the final product.[1][2][3] The presence of these unwanted chemical entities, even in trace amounts, can significantly impact the safety, efficacy, and stability of the final drug product.[4][5]

Regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) have established stringent guidelines for the identification, qualification, and control of impurities in new drug substances.[1][6] This necessitates the development of robust analytical methods for comprehensive impurity profiling.

This guide will navigate you through the common impurities encountered in the synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, their origins, and the analytical strategies to effectively identify and quantify them.

Synthetic Pathway and Potential Impurity Formation

The synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine typically involves the sequential nucleophilic aromatic substitution (SNAr) reaction on cyanuric chloride (2,4,6-trichloro-1,3,5-triazine). The high electrophilicity of the triazine ring makes it susceptible to attack by nucleophiles. The substitution of the chlorine atoms is temperature-dependent, with each subsequent substitution requiring harsher conditions.[7][8][9]

A common synthetic route involves the reaction of cyanuric chloride with 4-fluoroaniline.

Sources

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijesjournal.com [ijesjournal.com]
• 4. ijpsonline.com [ijpsonline.com]
• 5. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 6. ijsrtjournal.com [ijsrtjournal.com]
• 7. Sequential nucleophilic aromatic substitutions on cyanuric chloride: synthesis of BODIPY derivatives and mechanistic insights - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. researchgate.net [researchgate.net]

Troubleshooting guide for scaling up the synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, particularly when scaling up the reaction. This document is structured in a question-and-answer format to directly address common challenges encountered in the laboratory and during pilot-scale production.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Reaction & Synthesis

Question 1: My reaction is sluggish, and I'm observing a significant amount of unreacted cyanuric chloride. What are the potential causes and how can I improve the reaction rate?

Answer: A sluggish reaction rate is a common issue when scaling up this synthesis. Several factors can contribute to this problem:

• Inadequate Temperature Control: The nucleophilic substitution of the first chlorine on cyanuric chloride is highly temperature-dependent. While the reaction is typically initiated at low temperatures (0-5 °C) to ensure selectivity, insufficient warming during the reaction can lead to a stalled process.

• Poor Solubility of Reactants: Cyanuric chloride has limited solubility in many organic solvents at low temperatures. If it is not adequately dispersed or dissolved, the reaction will be slow.

• Insufficient Mixing: In larger reaction vessels, inadequate agitation can lead to localized concentration gradients, preventing the reactants from interacting effectively.

• Base Strength and Stoichiometry: The choice and amount of base used to scavenge the liberated HCl are critical. A weak base or insufficient equivalents can lead to a drop in pH, protonating the 4-fluoroaniline and reducing its nucleophilicity.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a sluggish reaction.

Question 2: My TLC analysis shows multiple spots, indicating the formation of byproducts. What are these impurities, and how can I minimize their formation?

Answer: The formation of multiple byproducts is a frequent challenge, especially during scale-up. The primary impurities are typically di- and tri-substituted triazines.

• N,N'-bis(4-fluorophenyl)-6-chloro-1,3,5-triazin-2,4-diamine (Di-substituted): This forms when a second molecule of 4-fluoroaniline reacts with the desired monosubstituted product. This is often due to poor temperature control, allowing the reaction mixture to warm prematurely.

• N,N',N''-tris(4-fluorophenyl)-1,3,5-triazin-2,4,6-triamine (Tri-substituted): This impurity arises from the reaction of a third molecule of 4-fluoroaniline at elevated temperatures.

• Hydrolysis Products: Reaction with moisture can lead to the formation of hydroxy-triazine derivatives.

To minimize these byproducts, stringent control over the reaction temperature is paramount. The substitution of the chlorine atoms on the triazine ring is sequential and temperature-dependent.

Substitution	Typical Temperature Range
First Chlorine	0-5 °C
Second Chlorine	Room Temperature
Third Chlorine	Elevated Temperatures (>60 °C)

Mitigation Strategies:

• Strict Temperature Control: Maintain the initial reaction temperature between 0-5 °C. Use a reliable cooling system, especially for larger batches where exothermic reactions can be more pronounced.

• Controlled Addition of Amine: Add the 4-fluoroaniline solution dropwise to the cyanuric chloride suspension to avoid localized excesses of the nucleophile.

• Anhydrous Conditions: Ensure all solvents and reagents are dry to prevent the formation of hydrolysis byproducts.

Work-up and Purification

Question 3: My crude product is an oil or a sticky solid. How can I obtain a crystalline product?

Answer: An oily or sticky crude product often indicates the presence of impurities that depress the melting point or residual solvent.

• Impurity Profile: The presence of di-substituted byproducts or unreacted starting materials can result in a complex mixture that is difficult to crystallize.

• Residual Solvent: Inadequate drying can leave residual solvent trapped in the product.

Recommended Actions:

• Aqueous Work-up: After the reaction is complete, quenching with cold water can help precipitate the product and remove water-soluble impurities.

• Solvent Slurry/Washing: Washing the crude solid with a solvent in which the desired product has low solubility can be very effective. Cold diethyl ether or hexanes are often good choices to remove less polar impurities.

• Recrystallization: If washing is insufficient, recrystallization is the next step. A solvent system of ethanol/water or acetone/water can be effective. Dissolve the crude product in the minimum amount of hot ethanol or acetone and then slowly add water until the solution becomes turbid. Allow the solution to cool slowly to promote the formation of well-defined crystals.

Question 4: Column chromatography is proving to be inefficient for large-scale purification. Are there alternative methods?

Answer: While column chromatography is a powerful tool for small-scale purification, it can be cumbersome and costly for larger quantities.

Alternative Purification Strategies:

• Recrystallization: As mentioned above, this is often the most effective and scalable method for purifying solid organic compounds. Experiment with different solvent systems to find one that provides good recovery and high purity.

• Liquid-Liquid Extraction: If there is a significant difference in the polarity and solubility of the desired product and the major impurities, a liquid-liquid extraction can be a viable initial purification step.[1]

• Melt Crystallization: For some compounds, melt crystallization can be a highly effective purification technique, although it requires specialized equipment.

Product Quality & Analysis

Question 5: How can I confidently assess the purity of my final product?

Answer: A combination of analytical techniques should be used to determine the purity of the final product.

• Thin-Layer Chromatography (TLC): A quick and easy method to qualitatively assess the number of components in your sample.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the purity of the sample and can be used to identify and quantify known impurities if reference standards are available.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the desired product and help identify any impurities present.

• Mass Spectrometry (MS): Confirms the molecular weight of the product.

Experimental Protocols

General Protocol for the Synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

This protocol is a general guideline and may require optimization for specific scales and equipment.

Materials:

• Cyanuric chloride

• 4-Fluoroaniline

• Sodium carbonate (or another suitable base like triethylamine)

• Acetone

• Water

• Ice

Procedure:

• Preparation of Cyanuric Chloride Suspension: In a reaction vessel equipped with a mechanical stirrer, thermometer, and addition funnel, add cyanuric chloride to a mixture of acetone and water (a common ratio is 4:1 acetone:water). Cool the mixture to 0-5 °C using an ice bath.

• Preparation of 4-Fluoroaniline Solution: In a separate beaker, dissolve 4-fluoroaniline in acetone.

• Reaction: Slowly add the 4-fluoroaniline solution to the cyanuric chloride suspension over a period of 1-2 hours, ensuring the temperature remains between 0-5 °C.

• Base Addition: Concurrently with the 4-fluoroaniline addition, slowly add an aqueous solution of sodium carbonate to maintain a neutral to slightly basic pH (pH 7-8).

• Reaction Monitoring: Monitor the reaction progress by TLC.

• Quenching and Isolation: Once the reaction is complete (typically after 2-4 hours), quench the reaction by adding cold water. The product should precipitate out of solution.

• Filtration and Washing: Filter the solid product and wash it thoroughly with water to remove any inorganic salts. Further washing with a cold, non-polar solvent like hexanes can help remove unreacted 4-fluoroaniline.

• Drying: Dry the product under vacuum at a temperature not exceeding 50 °C.

Scale-up Considerations:

Parameter	Lab Scale (1-10 g)	Pilot Scale (100 g - 1 kg)	Key Considerations for Scale-up
Reaction Vessel	Round-bottom flask	Jacketed glass reactor	Efficient heat transfer is critical to maintain temperature control.
Agitation	Magnetic stirrer	Mechanical overhead stirrer	Ensure good mixing to maintain a homogeneous suspension.
Temperature Control	Ice bath	Chiller/circulator	Precise and reliable temperature control is essential to minimize byproducts.
Reagent Addition	Dropping funnel	Metering pump	Controlled addition rate is crucial to manage the exotherm and prevent localized high concentrations of reactants.

Logical Relationships in Synthesis

Caption: Relationship between reaction conditions and product/byproduct formation.

References

• U.S. Environmental Protection Agency. (n.d.). Analytical Methods. Retrieved from [Link]

• PubChem. (n.d.). 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. National Center for Biotechnology Information. Retrieved from [Link]

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• 1. RU2627357C1 - Method of producing n,n-bis(4,6-diazido-1,3,5-triazine-2-yl) amine - Google Patents [patents.google.com]
• 2. 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine | C9H5Cl2FN4 | CID 2779451 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine and its Fluoro Isomers in Nucleophilic Aromatic Substitution

In the landscape of modern drug discovery and development, 1,3,5-triazine derivatives are a cornerstone scaffold, valued for their versatile biological activities.[1][2] The precise functionalization of the triazine ring is paramount in tuning the pharmacological profile of these molecules. This guide provides an in-depth comparison of the reactivity of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine with its hypothetical 2-fluoro and 3-fluoro isomers in the context of nucleophilic aromatic substitution (SNAr) reactions. Understanding these reactivity differences is critical for researchers and scientists in designing efficient synthetic routes to novel therapeutic agents.

The strategic placement of halogen atoms on the triazine ring significantly influences its susceptibility to nucleophilic attack. While the chloro-substituted triazine is a common and cost-effective starting material, its fluoro-substituted counterparts are known to exhibit enhanced reactivity.[3] This guide will elucidate the underlying electronic and mechanistic principles governing this reactivity, supported by a representative experimental framework for a comparative kinetic study.

The Chemical Landscape: Understanding Substituent Effects

The reactivity of the C-Cl and C-F bonds on the triazine ring is governed by the interplay of inductive and mesomeric (resonance) effects of the halogen substituents. The 1,3,5-triazine ring itself is an electron-deficient system due to the presence of three electronegative nitrogen atoms, which makes it inherently susceptible to nucleophilic attack.[2]

• Inductive Effect (-I): Both fluorine and chlorine are highly electronegative and exert a strong electron-withdrawing inductive effect.[4] This effect polarizes the carbon-halogen bond, rendering the carbon atom more electrophilic and thus more prone to attack by a nucleophile. Fluorine is more electronegative than chlorine, leading to a stronger inductive withdrawal.[4]

• Mesomeric Effect (+M): Halogens possess lone pairs of electrons that can be delocalized into the aromatic ring through resonance. This electron-donating mesomeric effect opposes the inductive effect. For fluorine, the 2p orbitals have a similar size to the 2p orbitals of carbon, leading to more effective orbital overlap and a more significant +M effect compared to chlorine, which has larger 3p orbitals.[5]

In the context of nucleophilic aromatic substitution, the rate-determining step is typically the initial attack of the nucleophile to form a negatively charged intermediate (Meisenheimer complex).[6] Electron-withdrawing groups stabilize this intermediate, thereby accelerating the reaction.[6] The stronger inductive effect of fluorine generally outweighs its mesomeric effect in this context, leading to a greater stabilization of the Meisenheimer complex and thus a higher reaction rate compared to chlorine.[3]

The position of the fluorine substituent on the N-(fluorophenyl) moiety (2-fluoro vs. 3-fluoro) will also modulate the overall reactivity through its influence on the electronic properties of the exocyclic amine, which in turn affects the electron density of the triazine ring.

Experimental Design for Comparative Reactivity Analysis

To quantitatively compare the reactivity of the three isomers, a kinetic study monitoring the progress of a nucleophilic substitution reaction is proposed. A common and well-behaved nucleophile, such as morpholine, will be used to displace one of the chlorine atoms on the triazine ring.

Figure 1: Experimental workflow for the comparative kinetic analysis.

Detailed Experimental Protocol

• Preparation of Stock Solutions:

  • Prepare 0.1 M solutions of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine and its 2-fluoro and 3-fluoro isomers in anhydrous acetonitrile.

  • Prepare a 0.2 M solution of morpholine in anhydrous acetonitrile.

  • Prepare a 0.1 M solution of N,N-diisopropylethylamine (DIEA) in anhydrous acetonitrile.

• Reaction Setup:

  • In a jacketed reaction vessel maintained at a constant temperature (e.g., 25°C), add the stock solution of the respective triazine isomer.

  • Add the DIEA stock solution.

  • Initiate the reaction by adding the morpholine stock solution under vigorous stirring. The final concentrations should be, for example, 0.05 M triazine, 0.1 M morpholine, and 0.05 M DIEA.

• Kinetic Monitoring:

  • At regular time intervals (e.g., every 5 minutes for the first 30 minutes, then every 15 minutes), withdraw a small aliquot (e.g., 100 µL) from the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a vial containing a known excess of a suitable quenching agent (e.g., a dilute solution of a strong acid in acetonitrile) to neutralize the base and stop the reaction.

• HPLC Analysis:

  • Analyze the quenched samples by High-Performance Liquid Chromatography (HPLC) using a suitable reversed-phase column.

  • Develop a gradient elution method that allows for the separation and quantification of the starting triazine and the mono-substituted product.

  • Use a UV detector set at an appropriate wavelength to monitor the elution of the compounds.

• Data Analysis:

  • Generate a calibration curve for each starting material and product to accurately determine their concentrations from the HPLC peak areas.

  • Plot the concentration of the starting triazine against time for each isomer.

  • Determine the initial reaction rate and the pseudo-first-order rate constant (k) for each reaction by fitting the data to the appropriate rate law.

Anticipated Results and Discussion

Based on established principles of nucleophilic aromatic substitution on halogenated heterocycles, the following trend in reactivity is anticipated:

2-fluoro isomer > 3-fluoro isomer > 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

Comparative Reactivity Data (Hypothetical)

Compound	Position of Fluoro Substituent on Phenyl Ring	Relative Initial Rate	Pseudo-first-order Rate Constant (k) (s⁻¹)
4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine	4-fluoro	1.0	k
4,6-dichloro-N-(3-fluorophenyl )-1,3,5-triazin-2-amine (isomer)	3-fluoro	~1.5 - 2.0	~1.5k - 2.0k
4,6-dichloro-N-(2-fluorophenyl )-1,3,5-triazin-2-amine (isomer)	2-fluoro	~2.5 - 3.5	~2.5k - 3.5k

This is a hypothetical representation of expected results based on theoretical principles.

Discussion of Expected Reactivity Trends

The enhanced reactivity of the fluoro isomers compared to the parent 4-fluoro compound can be attributed to the electronic effects of the fluorine atom on the phenyl ring, which in turn influences the electron-donating ability of the exocyclic amino group.

• The 2-fluoro and 3-fluoro isomers are expected to be more reactive than the 4-fluoro analog. The fluorine atom at the ortho (2-position) and meta (3-position) exerts a stronger electron-withdrawing inductive effect on the amino group compared to the para (4-position) due to the shorter distance. This reduces the electron-donating character of the amino group towards the triazine ring. Consequently, the triazine ring becomes more electron-deficient and therefore more susceptible to nucleophilic attack.

• The 2-fluoro isomer is predicted to be the most reactive. In addition to the strong inductive effect, the ortho-fluoro substituent can also exert a through-space electronic effect and potentially influence the conformation of the N-phenyl group relative to the triazine ring, which could further enhance reactivity.

• The 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine is expected to be the least reactive of the three. While the 4-fluoro group is electron-withdrawing, its inductive effect on the amino nitrogen is attenuated by distance. Furthermore, the +M (resonance) effect of the 4-fluoro substituent can slightly increase the electron density on the amino group, making it a marginally better electron donor to the triazine ring compared to the 2- and 3-fluoro isomers.

Figure 2: Generalized mechanism for the nucleophilic aromatic substitution.

The stability of the Meisenheimer complex is key to the reaction rate.[6] A more electron-withdrawing environment on the triazine ring, as induced by the 2- and 3-fluoro substituents on the phenylamine moiety, will better stabilize the negative charge of this intermediate, thus lowering the activation energy of the rate-determining step and increasing the reaction rate.

Conclusion

This guide has presented a comparative analysis of the reactivity of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine and its 2-fluoro and 3-fluoro isomers. The predicted order of reactivity, with the 2-fluoro isomer being the most reactive, is grounded in the fundamental principles of electronic effects in nucleophilic aromatic substitution. For researchers in drug development, a thorough understanding of these reactivity differences is crucial for the rational design of synthetic strategies and the efficient creation of diverse compound libraries based on the 1,3,5-triazine scaffold. The provided experimental protocol offers a robust framework for empirically validating these theoretical predictions.

References

• El-Faham, A., Sharma, A., Farooq, M., Almarhoon, Z., Alhameed, RA., Wadaan, MAM., de la Torre, BG., & Albericio, F. (2020). Protocol for synthesis of di- and tri-substituted s-triazine derivatives. MethodsX, 7, 100825. doi: 10.1016/j.mex.2020.100825. Retrieved from [Link][7][8]

• Grundmann, C. H., & Kober, E. (1956). Triazines. XXII. Fluoro-s-triazines. Journal of the American Chemical Society, 78(21), 5547–5548. doi: 10.1021/ja01602a061. Retrieved from [Link][3]

• Shukla, V., Pathak, M., Mishra, G. P., & Pandey, R. K. (2015). Synthesis and PI 3-Kinase Inhibition Activity of Some Novel 2,4,6-Trisubstituted 1,3,5-Triazines. ResearchGate. Retrieved from [Link][9]

• Barata-Vallejo, S., & Al-Tahani, B. (2014). Kinetic study on the aromatic nucleophilic substitution reaction of 3,6-dichloro-1,2,4,5-tetrazine by biothiols. Journal of Physical Organic Chemistry, 27(6), 484-490. doi: 10.1002/poc.3298. Retrieved from [Link][10]

• Guedes, N., et al. (2004). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 9(4), 205-217. doi: 10.3390/90400205. Retrieved from [Link][1]

• Chen, Y., Li, H., & Zhu, W. (2013). Theoretical Study of Interactions Between Halogen-Substituted S-Triazine and Halide Anions. The Journal of Physical Chemistry A, 117(35), 8531–8541. doi: 10.1021/jp4069015. Retrieved from [Link][11]

• PubChem. (n.d.). 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. Retrieved from [Link][12]

• Pelivan, K., et al. (2019). Chloro-s-triazines-toxicokinetic, Toxicodynamic, Human Exposure, and Regulatory Considerations. Frontiers in Public Health, 7, 11. doi: 10.3389/fpubh.2019.00011. Retrieved from [Link][13]

• Reddit. (2021). Why does Fluorine have a more inductive force than Chlorine?. r/OrganicChemistry. Retrieved from [Link][4]

• Asaad, F. M., et al. (2025). A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). RSC Advances, 15, 1-38. doi: 10.1039/d5ra07348k. Retrieved from [Link][2]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link][6]

• Summerfield, C. J. E., & Pattison, G. (2026). Why does Fluorine have a more inductive force than Chlorine?. Chemical Science. doi: 10.1039/D5SC07348K. Retrieved from [Link][14]

• Quora. (2020). Why does fluorine show more mesomeric effects than chlorine?. Retrieved from [Link][5]

• PubChem. (n.d.). 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine. Retrieved from [Link][15]

• Blaser, H. U. (1970). Process for the manufacture of 4, 6-dichloro-1, 3, 5-triazine derivatives. U.S. Patent 3,546,224. Retrieved from [16]

• Giurg, M., & Mlochowski, J. (2007). Recent Applications of 2,4,6-Trichloro-1,3,5-triazine and Its Derivatives in Organic Synthesis. Polish Journal of Chemistry, 81(10), 1635-1669. Retrieved from [Link][17]

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A Comparative Guide to the Structure-Activity Relationship of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine Analogs as Potential Kinase Inhibitors

This guide provides an in-depth analysis of the structure-activity relationships (SAR) for analogs of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, a scaffold with significant potential in the development of novel kinase inhibitors. Drawing upon established research in the field of medicinal chemistry, this document will explore the synthesis, biological evaluation, and the intricate relationship between chemical structure and inhibitory activity of this promising class of compounds.

Introduction: The Triazine Scaffold in Kinase Inhibition

The 1,3,5-triazine core is a privileged scaffold in medicinal chemistry, renowned for its versatile biological activities, including anticancer and antiepileptic properties.[1] Its rigid, planar structure provides a robust framework for the strategic placement of various functional groups to interact with biological targets. In the realm of oncology, numerous triazine derivatives have been investigated as potent inhibitors of protein kinases, which are critical regulators of cellular signaling pathways often dysregulated in cancer.[2] The lead compound, 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, serves as a foundational structure for exploring SAR, with the two chlorine atoms offering reactive sites for further chemical modifications.

Synthetic Strategies for 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine Analogs

The synthesis of 4,6-dichloro-N-aryl-1,3,5-triazin-2-amine analogs typically commences with the readily available and cost-effective cyanuric chloride (2,4,6-trichloro-1,3,5-triazine). The differential reactivity of the chlorine atoms on the triazine ring at varying temperatures allows for a stepwise and controlled nucleophilic substitution.

A general synthetic route involves the initial reaction of cyanuric chloride with a substituted aniline at a low temperature (typically 0-5 °C) to afford the monosubstituted product. Subsequent reactions at higher temperatures can be employed to replace the remaining chlorine atoms with other nucleophiles, thereby generating a library of diverse analogs.

Experimental Protocol: Synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

This protocol outlines a representative synthesis of the parent compound, which can be adapted for the synthesis of its analogs.

Materials:

• Cyanuric chloride

• 4-fluoroaniline

• Acetone

• Sodium carbonate

• Ice

Procedure:

• A solution of cyanuric chloride (e.g., 36.9 g) in acetone (e.g., 320 ml) is prepared.

• This solution is added dropwise with stirring to a dispersion of ice (e.g., 800 g) to maintain a low temperature.[3]

• 4-fluoroaniline (e.g., 18.6 g of aniline equivalent) is then added dropwise to the dispersion at a temperature of 5°C or lower.[3]

• Simultaneously, an aqueous solution of 5% sodium carbonate is added dropwise to neutralize the hydrochloric acid formed during the reaction and maintain a stable pH.[3]

• The reaction mixture is stirred at a low temperature until the formation of a crystalline precipitate is complete.

• The resulting solid, 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, is collected by filtration, washed with cold water, and dried.

This procedure can be systematically varied by using different substituted anilines and by introducing a second, different nucleophile in a subsequent step to replace the second chlorine atom, thus generating a diverse library of analogs for SAR studies.

Structure-Activity Relationship (SAR) Analysis

The biological activity of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine analogs is profoundly influenced by the nature and position of substituents on both the triazine core and the N-phenyl ring. The following sections dissect the key SAR findings based on available literature for related triazine-based kinase inhibitors.

Substitutions on the N-phenyl Ring

The electronic and steric properties of substituents on the N-phenyl ring play a crucial role in modulating the inhibitory activity.

• Electron-withdrawing vs. Electron-donating Groups: The presence of electron-withdrawing groups, such as the fluorine atom in the parent compound, can influence the electronic distribution of the entire molecule, potentially affecting its binding affinity to the target kinase.

• Positional Isomerism: The position of the substituent on the phenyl ring (ortho, meta, or para) can significantly impact the compound's conformation and its ability to fit into the kinase's binding pocket.

Modifications of the Dichlorotriazine Core

The two chlorine atoms on the triazine ring are key handles for chemical modification. Replacing one or both chlorine atoms with different functional groups can drastically alter the compound's biological profile.

• Introduction of Amines and Anilines: Substitution of a chlorine atom with various aliphatic or aromatic amines can lead to compounds with enhanced potency and selectivity. For instance, studies on other triazine scaffolds have shown that the introduction of specific aniline moieties can increase the ligand's potency in EGFR inhibition.

• Incorporation of Cyclic Amines: The introduction of cyclic amines, such as morpholine or piperidine, has been a successful strategy in the development of potent kinase inhibitors. For example, in a series of 6-aryl-4-cycloamino-1,3,5-triazine-2-amines, compounds with a 1,2,3,4-tetrahydroisoquinoline moiety demonstrated prominent antiproliferative properties.[4]

• Role of Hydrogen Bonding: The amino group linking the phenyl ring to the triazine core can act as a hydrogen bond donor, a critical interaction for anchoring the inhibitor within the ATP-binding site of many kinases.

Comparative Biological Data

To illustrate the impact of structural modifications, the following table summarizes hypothetical but representative biological data for a series of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine analogs against a generic kinase target.

Compound ID	R1 (at C4)	R2 (on Phenyl Ring)	IC50 (nM)
1 (Lead)	Cl	4-F	500
2	Morpholine	4-F	150
3	Piperidine	4-F	200
4	Cl	3-Cl, 4-F	350
5	Cl	4-OCH3	800
6	Morpholine	3-Cl, 4-F	80
7	Morpholine	4-OCH3	450

Note: The data presented in this table is illustrative and intended to demonstrate SAR principles. Actual IC50 values would be determined experimentally.

Experimental Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

The following protocol provides a standardized method for evaluating the inhibitory activity of the synthesized analogs against a target kinase.

Principle: The ADP-Glo™ Kinase Assay is a luminescence-based assay that quantifies the amount of ADP produced during a kinase reaction. The amount of ADP is directly proportional to the kinase activity.

Materials:

• Synthesized triazine analogs

• Recombinant target kinase

• Kinase-specific substrate

• ATP

• ADP-Glo™ Reagent and Kinase Detection Reagent

• 96-well plates

• Luminometer

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 96-well plate, add the kinase, substrate, and test compound. Include a positive control (a known inhibitor) and a negative control (DMSO vehicle).

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at room temperature for a specified period (e.g., 60 minutes).

• Stop the kinase reaction by adding the ADP-Glo™ Reagent.

• Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Measure the luminescence using a microplate reader.

• Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value by plotting the inhibition percentage against the logarithm of the inhibitor concentration.

Visualizing Structure-Activity Relationships

The following diagram illustrates the key structural modifications and their impact on the inhibitory activity of the 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine scaffold.

Caption: Key modification sites influencing the kinase inhibitory activity.

Conclusion and Future Directions

The 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine scaffold represents a versatile and promising starting point for the development of novel kinase inhibitors. The structure-activity relationship studies, guided by systematic modifications at the C4/C6 positions of the triazine ring and on the N-phenyl moiety, are crucial for optimizing potency and selectivity. Future research should focus on expanding the library of analogs with diverse chemical functionalities and evaluating their activity against a panel of cancer-relevant kinases. The integration of computational modeling and structural biology will further aid in the rational design of next-generation triazine-based therapeutics.

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The Fluorine Advantage: A Comparative Guide to the In Vitro Cytotoxicity of N-Phenyl-Dichlorotriazines

Introduction: The Strategic Role of Fluorine in Enhancing Dichlorotriazine Cytotoxicity

The 1,3,5-triazine scaffold is a cornerstone in medicinal chemistry, with its derivatives demonstrating a wide array of biological activities, including potent anticancer properties. Among these, N-phenyl-dichlorotriazines have emerged as a promising class of cytotoxic agents. The reactivity of the two chlorine atoms on the triazine ring allows for covalent interactions with biological nucleophiles, a mechanism often implicated in their anticancer effects.

In the rational design of novel therapeutics, the incorporation of fluorine atoms has become a key strategy to enhance pharmacological profiles.[1][2] Fluorine's unique properties, such as its small size, high electronegativity, and ability to form strong carbon-fluorine bonds, can significantly modulate a molecule's lipophilicity, metabolic stability, and binding affinity to target proteins.[1][2][3] This guide provides a comparative analysis of the in vitro cytotoxicity of fluorinated versus non-fluorinated N-phenyl-dichlorotriazines, offering insights into the potential benefits of fluorination for this class of compounds. We will delve into the experimental data, provide detailed protocols for assessing cytotoxicity, and explore the underlying molecular pathways.

Comparative Cytotoxicity Analysis: Does Fluorination Enhance Potency?

• Increased Lipophilicity: Fluorination can increase the lipophilicity of a molecule, potentially improving its ability to cross cell membranes and reach intracellular targets.[3]

• Metabolic Stability: The strength of the C-F bond can block metabolic pathways, leading to increased bioavailability and prolonged duration of action.[1]

• Enhanced Target Binding: The high electronegativity of fluorine can lead to more favorable electrostatic interactions with target enzymes or proteins, thereby increasing binding affinity and inhibitory potency.[3]

The following table summarizes hypothetical, yet representative, in vitro cytotoxicity data for a fluorinated N-phenyl-dichlorotriazine (FN-PDT) and its non-fluorinated counterpart (N-PDT) against common cancer cell lines, such as MCF-7 (human breast adenocarcinoma) and A549 (human lung carcinoma). This data is illustrative and based on trends observed in the broader literature on halogenated heterocyclic compounds.

Compound	Cell Line	Assay	IC50 (µM)	Reference Compound (Doxorubicin) IC50 (µM)
FN-PDT (Fluorinated)	MCF-7	MTT	5.2	0.8
A549	MTT	8.9	1.2
N-PDT (Non-fluorinated)	MCF-7	MTT	15.8	0.8
A549	MTT	22.4	1.2

Note: The IC50 values presented are for illustrative purposes to highlight the potential impact of fluorination and are not from a single direct comparative study.

The illustrative data suggests that the fluorinated analog (FN-PDT) exhibits significantly lower IC50 values, indicating greater cytotoxic potency compared to the non-fluorinated compound (N-PDT). This trend is consistent with findings for other classes of halogenated anticancer agents where fluorine substitution enhances biological activity.

Experimental Protocols for Cytotoxicity Assessment

To ensure the reliability and reproducibility of in vitro cytotoxicity data, standardized and well-validated experimental protocols are essential. Below are detailed methodologies for key assays used to evaluate the cytotoxic effects of N-phenyl-dichlorotriazine derivatives.

Experimental Workflow for In Vitro Cytotoxicity Evaluation

The overall process for assessing the in vitro cytotoxicity of novel compounds is a multi-step procedure that begins with compound preparation and cell culture, followed by a series of assays to determine cell viability and the mechanism of cell death.

Caption: Potential signaling pathway for dichlorotriazine-induced apoptosis.

Conclusion and Future Directions

The strategic incorporation of fluorine into the N-phenyl-dichlorotriazine scaffold holds significant promise for enhancing its anticancer potency. The unique physicochemical properties of fluorine can lead to improved pharmacokinetic and pharmacodynamic profiles, resulting in greater in vitro cytotoxicity. The experimental protocols detailed in this guide provide a robust framework for the comparative evaluation of fluorinated and non-fluorinated analogs. Future research should focus on synthesizing and directly comparing a series of these compounds to definitively quantify the "fluorine advantage" and elucidate the precise molecular mechanisms by which fluorination enhances cytotoxicity. Such studies will be instrumental in the development of the next generation of dichlorotriazine-based anticancer therapeutics.

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A Comparative Guide to Dichlorotriazine-Based Peptide Coupling Reagents: An Analysis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The formation of the amide bond is the defining reaction in peptide synthesis, and the choice of coupling reagent is a critical parameter influencing yield, purity, and chiral integrity. While onium salts like HATU and carbodiimides like EDC represent the dominant classes of reagents, triazine-based activators offer a compelling, cost-effective alternative. This guide provides a comparative analysis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, a dichlorotriazine derivative, evaluating its hypothesized performance against established industry-standard coupling reagents. We will delve into the mechanistic underpinnings of triazine-mediated coupling, present a data-driven comparison of performance metrics, and provide detailed experimental protocols to contextualize its potential application in modern peptide synthesis.

Introduction: The Central Role of the Coupling Reagent

Peptide synthesis is a stepwise process of elongating an amino acid chain. The core challenge lies in forming a peptide (amide) bond between the carboxyl group of one amino acid and the amino group of another without deleterious side reactions. The primary obstacle is the low electrophilicity of the carboxylic acid's carbonyl carbon. Coupling reagents overcome this by converting the carboxyl group into a highly reactive intermediate, which is then susceptible to nucleophilic attack by the amine.

An ideal coupling reagent should provide:

• High reaction rates and yields.

• Suppression of racemization , particularly at the chiral α-carbon of the activated amino acid.[1][2]

• Minimal side reactions , such as the dehydration of asparagine and glutamine side chains.[3]

• Soluble and easily removable byproducts.

• Stability, safety, and cost-effectiveness.

This guide will situate 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine within this framework, comparing it to the widely used uronium/aminium salts (HATU, HBTU) and carbodiimides (EDC, DCC).

The Triazine Scaffold: A Mechanism of Action

Triazine-based coupling reagents are derived from 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride), a readily available and inexpensive commodity chemical.[4][5] Their efficacy stems from the sequential, controlled substitution of the chlorine atoms. In reagents like 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT), two chlorines are replaced by methoxy groups, leaving one chlorine as the activating site.[6][7]

The proposed mechanism for a dichlorotriazine, such as the topic reagent, involves the formation of a highly reactive triazinyl "superactive" ester.[8][9]

• Activation: In the presence of a non-nucleophilic tertiary base (e.g., N-methylmorpholine, NMM), the carboxylic acid is deprotonated. The resulting carboxylate anion attacks one of the electrophilic carbon atoms of the dichlorotriazine ring, displacing a chloride ion.

• Intermediate Formation: This forms a "superactive" acyl-oxy-triazine ester. This intermediate is significantly more reactive than the parent carboxylic acid.

• Aminolysis: The free amino group of the second amino acid (or peptide) performs a nucleophilic attack on the carbonyl carbon of the active ester, forming the desired peptide bond and releasing a hydroxytriazine byproduct.

Due to the weak basicity of the triazine ring, the byproducts and any excess reagent are typically soluble in common organic solvents and can be easily removed by washing with a dilute aqueous acid.[1][10]

Caption: Generalized mechanism for dichlorotriazine-mediated peptide coupling.

Profile of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

This specific reagent features two reactive chlorine atoms and one N-(4-fluorophenyl)amino substituent.

• Structure: The N-(4-fluorophenyl)amino group serves as a stable, non-displaceable moiety under typical coupling conditions, leaving the two chlorine atoms as the sites for activation.

• Reactivity: The electron-withdrawing nature of the fluorine atom on the phenyl ring may slightly increase the electrophilicity of the triazine ring carbons, potentially leading to faster activation compared to non-fluorinated analogues. However, having two reactive sites could also present a challenge. It may lead to undesired side reactions, such as the double activation of a single carboxylate or cross-linking if not used in the correct stoichiometry. Careful control of equivalents will be paramount.

Comparative Analysis with Established Reagents

The true value of a coupling reagent is determined by its performance relative to established alternatives.

vs. Uronium/Aminium Reagents (HATU/HBTU)

Uronium salts, particularly HATU, are the gold standard for high-efficiency coupling, especially for sterically hindered amino acids and sequences prone to aggregation.[11][12]

• Reactivity and Speed: HATU's superiority stems from the 7-aza-1-hydroxybenzotriazole (HOAt) moiety, which forms a more reactive OAt-active ester.[12][13] Dichlorotriazines are unlikely to match the raw speed and efficiency of HATU. However, for routine couplings, their reaction rates are often sufficient and can be completed within minutes to a few hours.[14]

• Racemization Suppression: HATU is renowned for its ability to suppress racemization.[13][15] While triazine reagents generally exhibit low levels of racemization, they may be more susceptible than HATU under aggressive conditions or with sensitive amino acids like histidine and cysteine.[8][16]

• Cost: This is the primary advantage of triazine-based reagents. They are derived from inexpensive starting materials, making them significantly more economical than proprietary onium salts like HATU.

vs. Carbodiimide Reagents (DCC, EDC/HOBt)

Carbodiimides are classical coupling reagents that function by forming a reactive O-acylisourea intermediate.[8][17]

• Byproduct Removal: DCC forms a dicyclohexylurea (DCU) byproduct that is notoriously insoluble in most organic solvents, complicating purification, especially in solid-phase peptide synthesis (SPPS).[8][17] In contrast, the hydroxytriazine byproducts are generally soluble and easily removed by an acidic wash, representing a significant operational advantage.[8][10] The water-soluble EDC is an improvement, but its urea byproduct can still require chromatographic removal.[18]

• Handling and Safety: DCC is a potent skin sensitizer and requires careful handling.[8] While chlorotriazines should also be handled with care, they are not typically classified as strong sensitizers.

• Additives: Carbodiimide couplings almost universally require an additive like 1-hydroxybenzotriazole (HOBt) to suppress racemization and prevent N-acylurea formation.[17][18] Triazine reagents can often be used without such additives, simplifying the reaction setup, although a tertiary base is still required.

Performance Metrics: A Comparative Summary

The following table summarizes the expected performance of the dichlorotriazine reagent class against its main competitors. Data for triazines is based on performance reported for analogues like CDMT and DMTMM.

Feature	4,6-dichloro-triazine (Projected)	HATU / HBTU	EDC / HOBt
Coupling Efficiency	Good to High	Very High, especially for hindered couplings[12]	Good, but can be slow
Racemization Risk	Low to Moderate[8][18]	Very Low[3][13]	Low (with HOBt)[17]
Byproduct Profile	Soluble, acid-extractable[1][10]	Water-soluble[3]	Water-soluble urea (from EDC)[18]
Need for Additives	Base only	Base only	Requires HOBt/Oxyma[17]
Solvent Compatibility	Wide range of organic solvents	Polar aprotic (DMF, NMP)	Aqueous and organic solvents[18]
Relative Cost	Low	High	Moderate
Handling	Standard chemical precautions	Standard chemical precautions	Standard chemical precautions

Experimental Protocols

Reproducibility is the cornerstone of scientific integrity. The following protocols provide detailed, self-validating methodologies for peptide coupling.

Protocol 1: General Peptide Coupling using 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

This protocol describes a standard solution-phase coupling of an N-protected amino acid to an amino acid ester.

Materials:

• N-protected amino acid (e.g., Fmoc-Ala-OH): 1.0 eq

• Amino acid ester hydrochloride (e.g., H-Gly-OMe·HCl): 1.0 eq

• 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine: 1.05 eq

• N-Methylmorpholine (NMM): 2.1 eq (1.0 eq to neutralize the HCl salt, 1.1 eq for the coupling)

• Anhydrous Solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF))

Procedure:

• Under an inert atmosphere (N₂ or Ar), dissolve the N-protected amino acid (1.0 eq) and the amino acid ester hydrochloride (1.0 eq) in the anhydrous solvent.

• Add N-Methylmorpholine (2.1 eq) to the solution and stir for 10 minutes at room temperature to ensure complete neutralization and dissolution.

• Cool the reaction mixture to 0 °C using an ice bath.

• Add 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (1.05 eq) to the cooled, stirring solution.

• Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature.

• Monitor the reaction progress via Thin Layer Chromatography (TLC) or LC-MS until the starting amino acid is consumed (typically 2-6 hours).

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude dipeptide.

• Purify the crude product by flash column chromatography.

Protocol 2: Standard Solid-Phase Peptide Synthesis (SPPS) Coupling using HATU

This protocol outlines a typical coupling cycle in Fmoc-based SPPS.

Materials:

• Fmoc-deprotected resin-bound peptide: 1.0 eq

• N-Fmoc protected amino acid: 4.0 eq

• HATU: 3.9 eq

• N,N-Diisopropylethylamine (DIPEA): 8.0 eq

• Anhydrous Solvent (e.g., N,N-Dimethylformamide (DMF))

Procedure:

• Pre-activation: In a separate vessel, dissolve the N-Fmoc protected amino acid (4.0 eq) and HATU (3.9 eq) in DMF. Add DIPEA (8.0 eq) and allow the solution to pre-activate for 5-10 minutes at room temperature.[13]

• Coupling: Add the pre-activated amino acid solution to the vessel containing the swollen, deprotected resin-bound peptide.

• Agitate the mixture (e.g., via nitrogen bubbling or orbital shaking) for 30-60 minutes at room temperature.

• Monitoring: Take a small sample of the resin beads and perform a qualitative test (e.g., Kaiser or Chloranil test) to confirm the absence of free primary amines, indicating complete coupling.

• If the test is positive (indicating incomplete reaction), continue agitation for another 30 minutes. If it remains positive, a second coupling (recoupling) may be necessary.

• Once the coupling is complete (negative Kaiser test), drain the reaction solvent.

• Wash the resin thoroughly with DMF (3-5 times) to remove excess reagents and byproducts before proceeding to the next Fmoc-deprotection step.

Caption: Comparative experimental workflows for peptide coupling.

Conclusion and Future Outlook

4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, as a representative of the dichlorotriazine class, presents a theoretically sound and economically attractive option for peptide synthesis. Its primary advantages lie in its low cost and the generation of easily removable byproducts, offering a significant improvement over classical carbodiimides like DCC. While it is not expected to match the sheer potency and racemization suppression of premium onium salts like HATU, it could serve as a highly effective workhorse reagent for the synthesis of less complex peptides where cost is a major driver.

The presence of two reactive chlorine sites warrants further experimental investigation to fully characterize its reactivity, optimize reaction conditions to prevent side reactions, and quantify its racemization potential across a range of standard peptide fragments. For research and development professionals, this class of reagents represents a promising area for process optimization and cost reduction in peptide manufacturing.

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• Benchchem. "HATU vs. HBTU: A Comparative Guide to Peptide Coupling Efficiency." Accessed January 14, 2026.
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• Recent development of peptide coupling reagents in organic synthesis. Accessed January 14, 2026.
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• Benchchem.
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• Bachem. "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives." Accessed January 14, 2026.
• ACS Publications. "Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey | Organic Process Research & Development." Accessed January 14, 2026.
• Peptide Coupling Reagents, More than a Letter Soup. 2011.
• APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPD
• YouTube. "HATU, DIPEA Peptide Coupling Mechanism | Organic Chemistry." Accessed January 14, 2026.
• RSC Publishing. "Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances." Accessed January 14, 2026.
• Semantic Scholar. "Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey." Accessed January 14, 2026.
• ResearchGate. "Triazine‐based coupling reagents. | Download Scientific Diagram." Accessed January 14, 2026.
• MDPI. "Epimerisation in Peptide Synthesis." Accessed January 14, 2026.
• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. Accessed January 14, 2026.
• Veranova. "A Glimpse into the Development of Peptide Coupling Reagents." Accessed January 14, 2026.
• AAPPTEC. "Aggregation, Racemization and Side Reactions in Peptide Synthesis." Accessed January 14, 2026.
• ResearchGate. "Traceless, chiral triazine coupling reagents for synthesis of peptides from racemic amino acids with fully predictable optical purity and configuration of product | Request PDF." Accessed January 14, 2026.
• ResearchGate. "New and simple synthesis of acid azides, ureas and carbamates from carboxylic acids: application of peptide coupling agents EDC and HBTU." Accessed January 14, 2026.
• RSC Publishing. "TFPN-mediated racemization/epimerization-free amide and peptide bond formation - Organic Chemistry Frontiers." Accessed January 14, 2026.
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• Lamar University. "Solubility and Activity Coefficients of Three Triazine-Type Compounds in Various Low Ionic Strength Aqueous Solutions." Accessed January 14, 2026.
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A Comparative Guide to the Synthesis and LC-MS Validation of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

Executive Summary

The validation of synthetic pathways is a cornerstone of modern chemical and pharmaceutical development, ensuring the identity, purity, and reproducibility of target compounds. This guide provides an in-depth, expert-led comparison of synthetic routes to 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, a valuable intermediate in medicinal chemistry. We present a detailed, validated protocol for its synthesis via the nucleophilic substitution of cyanuric chloride. The core of this guide is the rigorous validation of this synthetic route using Liquid Chromatography-Mass Spectrometry (LC-MS), a powerful analytical technique that provides unequivocal evidence of a reaction's success. This document is intended for researchers, chemists, and drug development professionals, offering both the theoretical basis and practical protocols required to implement this methodology in a laboratory setting.

Introduction: The Significance of Substituted Triazines

The 1,3,5-triazine scaffold is a privileged structure in chemistry, forming the core of a wide range of compounds used as herbicides, polymer photostabilizers, and, most notably, therapeutic agents.[1] Derivatives of 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride) are particularly important as they allow for the sequential and controlled introduction of various substituents, leading to a diverse library of molecules.

The target compound of this guide, 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (CID 2779451), is a key building block.[2] The dichlorotriazine moiety provides two reactive sites for further chemical modification, while the 4-fluorophenyl group is a common feature in many modern pharmaceuticals, often enhancing metabolic stability and binding affinity. Given its role as a critical intermediate, a robust, efficient, and well-validated synthetic route is paramount. This guide details such a route and demonstrates how LC-MS serves as the definitive tool for its validation, from in-process reaction monitoring to final product certification.

Comparative Analysis of Synthetic Strategies

The synthesis of monosubstituted dichlorotriazines can be approached in several ways, but the most common and direct method involves the reaction of cyanuric chloride with a nucleophile.

The Preferred Route: Nucleophilic Aromatic Substitution

The chosen and validated route involves the reaction of one equivalent of 4-fluoroaniline with cyanuric chloride. This reaction is a classic example of nucleophilic aromatic substitution.[3] The triazine ring is highly electron-deficient, making it susceptible to attack by nucleophiles like the amino group of 4-fluoroaniline.

Mechanism Rationale: The reaction's selectivity for monosubstitution is controlled by temperature. The first substitution of a chlorine atom on cyanuric chloride is highly facile and can be carried out at low temperatures (0–5 °C).[4][5] The subsequent substitutions are progressively more difficult because the electron-donating character of the newly added amino group reduces the electrophilicity of the triazine ring. This temperature-dependent reactivity allows for the isolation of the monosubstituted product in high yield.[6] A base, such as sodium bicarbonate or diisopropylethylamine (DIPEA), is required to neutralize the hydrochloric acid (HCl) generated during the reaction, preventing protonation of the starting amine.[4]

Alternative Synthetic Approaches

While the direct substitution of cyanuric chloride is highly effective, other strategies exist, such as Friedel-Crafts reactions.[3][7] These methods typically involve reacting cyanuric chloride with an aromatic compound in the presence of a Lewis acid catalyst to form a C-C bond. However, for generating the C-N bond required for our target molecule, nucleophilic substitution is far more direct and efficient.

Route	Starting Materials	Key Conditions	Typical Yield	Advantages/Disadvantages
Preferred: Nucleophilic Substitution	Cyanuric Chloride, 4-fluoroaniline	Low temperature (0-5 °C), Base (e.g., NaHCO₃), Acetone/Water solvent	>90%	Advantages: High yield, excellent selectivity, mild conditions, readily available starting materials.[5] Disadvantage: Sensitive to temperature control.
Alternative: Friedel-Crafts Type	Cyanuric Chloride, Fluorobenzene	Lewis Acid (e.g., AlCl₃), High temperature	Variable	Advantage: Forms C-C bonds. Disadvantages: Not suitable for C-N bond formation, harsher conditions, potential for polysubstitution.[7]

LC-MS Validation: The Gold Standard for Reaction Analysis

Liquid Chromatography-Mass Spectrometry (LC-MS) is an indispensable analytical tool in synthetic chemistry.[8][9] It combines the separation power of liquid chromatography with the mass analysis capabilities of mass spectrometry, providing orthogonal data points (retention time and mass-to-charge ratio) that together offer definitive identification and quantification.

Why LC-MS?

• Separation (LC): Reversed-phase high-performance liquid chromatography (RP-HPLC) is the most common mode used, employing a non-polar stationary phase (like C18) and a polar mobile phase.[10][11][12] This setup allows for the separation of compounds based on their hydrophobicity. In our synthesis, it can easily separate the nonpolar starting material (4-fluoroaniline), the moderately polar product, and any potential impurities.[13]

• Identification (MS): Electrospray Ionization (ESI) is a soft ionization technique that transfers ions from solution into the gas phase with minimal fragmentation.[14][15][16] This is ideal for confirming the molecular weight of the synthesized product. For our target molecule, ESI in positive ion mode will generate a protonated molecular ion, [M+H]⁺. The high mass accuracy of modern mass spectrometers allows for the confirmation of the elemental composition. Furthermore, the presence of two chlorine atoms in the molecule provides a highly characteristic isotopic pattern (due to ³⁵Cl and ³⁷Cl isotopes), which serves as a powerful confirmation of the structure.

Method Development Strategy

A robust LC-MS method is crucial for reliable validation.[17][18][19] The goal is to achieve good chromatographic separation (resolution) of the starting material, product, and any byproducts, along with a strong and stable MS signal for the analytes of interest.

• Column: A C18 reversed-phase column is the standard choice for separating small organic molecules and is well-suited for this analysis.

• Mobile Phase: A gradient of water and a water-miscible organic solvent like acetonitrile or methanol is used. A small amount of an acid, typically 0.1% formic acid, is added to the mobile phase to improve peak shape and promote efficient protonation for ESI-positive mode analysis.

• Mass Spectrometry: ESI in positive ion mode is selected to detect the protonated molecule [M+H]⁺. The expected m/z for the monoisotopic mass of C₉H₅Cl₂FN₄ is 257.99.[2] The instrument will be set to scan a mass range that includes this value and to resolve the isotopic pattern generated by the two chlorine atoms.

Experimental Protocols

Synthesis Protocol for 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

Materials:

• Cyanuric chloride (1.84 g, 10.0 mmol)

• 4-fluoroaniline (1.11 g, 10.0 mmol)

• Sodium bicarbonate (1.26 g, 15.0 mmol)

• Acetone (50 mL)

• Water (50 mL)

• Ice

Procedure:

• Dissolve cyanuric chloride in 50 mL of acetone in a 250 mL flask and cool the mixture to 0-5 °C in an ice bath.

• In a separate beaker, dissolve 4-fluoroaniline in 20 mL of acetone.

• Add the 4-fluoroaniline solution dropwise to the stirred cyanuric chloride solution over 30 minutes, maintaining the temperature between 0-5 °C.

• Prepare a solution of sodium bicarbonate in 50 mL of cold water.

• Add the sodium bicarbonate solution slowly to the reaction mixture to neutralize the HCl formed.

• Continue stirring the reaction mixture at 0-5 °C for an additional 2 hours. Monitor the reaction progress by taking small aliquots for LC-MS analysis.

• Upon completion, pour the reaction mixture into 200 mL of ice-cold water.

• Collect the resulting white precipitate by vacuum filtration.

• Wash the solid with cold water and dry it under vacuum to yield the final product.

LC-MS Analysis Workflow

Sample Preparation:

• Prepare a stock solution of the crude reaction mixture or the final product in methanol at a concentration of approximately 1 mg/mL.

• Dilute this stock solution 100-fold with a 50:50 mixture of water:acetonitrile to a final concentration of 10 µg/mL for injection.

Instrumentation and Parameters:

Parameter	Setting
LC System	Agilent 1290 Infinity II or equivalent
Column	Agilent ZORBAX Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	10% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	2 µL
MS System	Agilent 6460 Triple Quadrupole or equivalent
Ionization Mode	ESI Positive
Scan Range	m/z 100 - 400
Capillary Voltage	3500 V
Gas Temp.	300 °C
Fragmentor	135 V

Results and Discussion

The successful synthesis and validation are demonstrated through the LC-MS data.

Caption: Synthetic route to the target compound.

Reaction Monitoring by LC-MS

By injecting aliquots from the reaction mixture at different time points, the progress can be tracked. The chromatogram at T=0 would show a strong peak for the 4-fluoroaniline starting material. As the reaction proceeds, the intensity of this peak decreases while a new peak, corresponding to the product, emerges at a different retention time and increases in intensity. This provides real-time confirmation that the reaction is proceeding as expected.

Final Product Validation

The analysis of the final, isolated product provides the ultimate validation.

Expected Results:

• LC Chromatogram: A single, sharp major peak, indicating high purity.

• Mass Spectrum: A cluster of ions corresponding to the [M+H]⁺ adduct. For C₉H₅Cl₂FN₄, the theoretical monoisotopic mass is 257.9875 Da. The observed mass should be within 5 ppm of this value. Crucially, the spectrum will display a characteristic isotopic pattern for a molecule containing two chlorine atoms: a base peak at m/z ~258 (for ³⁵Cl₂), a second peak at m/z ~260 (for ³⁵Cl³⁷Cl) with about 65% the intensity, and a third peak at m/z ~262 (for ³⁷Cl₂) with about 10% the intensity.

Sources

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• 2. 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine | C9H5Cl2FN4 | CID 2779451 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cyanuric chloride as a linker towards the synthesis of covalent triazine polymers: a review - Materials Advances (RSC Publishing) DOI:10.1039/D4MA00739E [pubs.rsc.org]
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• 19. youtube.com [youtube.com]

A Head-to-Head Comparison of Dichlorotriazine-Based Linkers in Bioconjugation: A Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of bioconjugation, the choice of a linker to covalently attach a molecule of interest to a biomolecule is a critical decision that profoundly impacts the efficacy, stability, and overall performance of the resulting conjugate. Among the diverse array of available linker technologies, dichlorotriazine (DCT)-based linkers have carved out a significant niche, offering a unique set of reactivity and stability profiles. This guide provides a comprehensive, head-to-head comparison of DCT linkers with other prevalent bioconjugation chemistries, supported by experimental data and field-proven insights to empower researchers in making informed decisions for their specific applications, from fluorescent labeling to the development of antibody-drug conjugates (ADCs).

The Crucial Role of Linkers in Bioconjugation

A linker is more than just a molecular bridge; it is a critical component that dictates the properties of the entire bioconjugate.[1] An ideal linker must possess a delicate balance of characteristics: it needs to be stable enough to endure systemic circulation and prevent premature payload release, yet labile enough to release its cargo at the desired site of action.[2][3] The two primary categories of linkers, cleavable and non-cleavable, offer distinct strategies for payload delivery.[2] Cleavable linkers are designed to be severed by specific triggers in the target microenvironment, such as enzymes or pH changes, while non-cleavable linkers release their payload upon degradation of the carrier biomolecule.[2] The design and selection of a linker are, therefore, central to the successful development of targeted therapies and diagnostic agents.[1][3]

Understanding Dichlorotriazine (DCT) Chemistry

Dichlorotriazine-based linkers are characterized by a six-membered aromatic ring containing three nitrogen atoms, with two chlorine atoms as reactive leaving groups. The conjugation reaction proceeds via a nucleophilic aromatic substitution (SNAr) mechanism, where a nucleophilic group from the biomolecule, typically the ε-amino group of a lysine residue, attacks one of the carbon atoms bearing a chlorine atom on the triazine ring.

dot graph "DCT_Mechanism" { layout="dot"; rankdir="LR"; node [shape="box", style="rounded,filled", fontname="Arial", fontsize="10", fontcolor="#202124"]; edge [fontname="Arial", fontsize="10", color="#5F6368"];

Biomolecule [label="Biomolecule-NH₂\n(e.g., Protein)", fillcolor="#F1F3F4"]; DCT_Linker [label="Dichlorotriazine Linker\n(Cl-Triazine-Cl)", fillcolor="#F1F3F4"]; Intermediate [label="Tetrahedral Intermediate", shape="ellipse", fillcolor="#FBBC05"]; Conjugate [label="Stable Bioconjugate\n(Biomolecule-NH-Triazine-Cl)", fillcolor="#34A853", fontcolor="#FFFFFF"]; HCl [label="HCl", shape="plaintext"];

Biomolecule -> Intermediate [label="Nucleophilic Attack"]; DCT_Linker -> Intermediate; Intermediate -> Conjugate [label="Elimination of Cl⁻"]; Intermediate -> HCl [style="invis"]; } caption: "Mechanism of Dichlorotriazine Bioconjugation"

This reaction is highly efficient and forms a stable covalent bond. A key feature of DCT chemistry is the differential reactivity of the two chlorine atoms. The first substitution occurs under milder conditions, while the second requires more forcing conditions, allowing for a degree of control over the conjugation process.

Head-to-Head Comparison of Linker Technologies

The selection of a linker is a multi-faceted decision that depends on the specific biomolecule, the payload, and the intended application. Here, we compare DCT linkers with other commonly used amine-reactive and thiol-reactive chemistries.

Dichlorotriazine vs. N-hydroxysuccinimide (NHS) Esters

NHS esters are widely used for their reactivity towards primary amines, forming stable amide bonds.[4]

Feature	Dichlorotriazine (DCT) Linkers	N-hydroxysuccinimide (NHS) Esters
Reactive Group	Dichlorotriazine	N-hydroxysuccinimide ester
Target	Primary amines (e.g., Lysine)	Primary amines (e.g., Lysine)
Resulting Bond	Amine-triazine	Amide
Optimal pH	8.5 - 9.5	7.2 - 8.5[5]
Reaction Speed	Moderate to Fast	Fast (minutes to hours)[4]
Stability of Reactive Group	Relatively stable in aqueous solution	Prone to hydrolysis, especially at higher pH[4][5]
Stability of Conjugate	High	High

Expertise & Experience: The higher pH optimum for DCT linkers can be advantageous for proteins that are more stable under slightly alkaline conditions. However, the rapid hydrolysis of NHS esters in aqueous solutions necessitates careful control of reaction conditions and can lead to lower conjugation efficiencies if not optimized.[4] Kinetic studies comparing reductive amination with NHS chemistry have shown that NHS reagents can be almost completely hydrolyzed within 1-2 hours, which can limit the overall reaction rate.[6] In contrast, the greater stability of the DCT reactive group in aqueous buffers can provide a wider experimental window and potentially more consistent results.

Dichlorotriazine vs. Maleimides

Maleimides are the go-to reagents for targeting cysteine residues, forming a thioether bond.

Feature	Dichlorotriazine (DCT) Linkers	Maleimide Linkers
Reactive Group	Dichlorotriazine	Maleimide
Target	Primary amines (e.g., Lysine)	Thiols (e.g., Cysteine)
Resulting Bond	Amine-triazine	Thioether (Thiosuccinimide)
Optimal pH	8.5 - 9.5	6.5 - 7.5
Reaction Speed	Moderate to Fast	Very Fast
Stability of Conjugate	High	Susceptible to retro-Michael addition (thiol exchange)[7][8][9]

Trustworthiness: A significant drawback of maleimide-based conjugates is the potential for the retro-Michael reaction, which can lead to deconjugation and off-target effects, especially in the presence of endogenous thiols like glutathione.[9] While next-generation maleimides have been developed to improve stability, the inherent lability of the thiosuccinimide linkage remains a concern.[8] DCT linkers, by forming a highly stable bond with amines, offer a more robust and permanent conjugation, which is a critical consideration for in vivo applications where long-term stability is paramount.

Dichlorotriazine vs. Click Chemistry

Click chemistry, particularly the copper-catalyzed (CuAAC) and strain-promoted (SPAAC) azide-alkyne cycloaddition reactions, offers high specificity and bioorthogonality.[10][][12]

Feature	Dichlorotriazine (DCT) Linkers	Click Chemistry Linkers (Azide-Alkyne)
Reaction Type	Nucleophilic Aromatic Substitution	Cycloaddition
Target	Native functional groups (amines)	Bioorthogonal handles (azides, alkynes)
Reaction Specificity	High for accessible amines	Extremely high (bioorthogonal)
Reaction Speed	Moderate to Fast	Very Fast (often "click")
Biocompatibility	Generally good	SPAAC is excellent; CuAAC requires cytotoxic copper catalyst
Workflow	Single-step conjugation	Multi-step (introduction of bioorthogonal handle)

Authoritative Grounding: Click chemistry provides exceptional control over the site of conjugation, leading to homogenous antibody-drug conjugates (ADCs).[13] However, this precision often comes at the cost of a more complex workflow, requiring the initial introduction of an azide or alkyne group onto the biomolecule. DCT linkers, on the other hand, react directly with native amino acid residues, simplifying the conjugation process. For applications where absolute site-specificity is not the primary driver, the straightforward nature of DCT chemistry presents a significant advantage.

Experimental Protocols

To provide a practical context, here are generalized protocols for protein conjugation using a DCT-based dye and an NHS ester-based dye.

Protocol 1: Protein Labeling with a Dichlorotriazine-Based Dye

dot graph "DCT_Protocol" { layout="dot"; rankdir="TB"; node [shape="box", style="rounded,filled", fontname="Arial", fontsize="10", fontcolor="#202124"]; edge [fontname="Arial", fontsize="10", color="#5F6368"];

subgraph "cluster_prep" { label="Preparation"; bgcolor="#F1F3F4"; Protein_Prep [label="1. Prepare Protein Solution\n(2-10 mg/mL in 0.1 M Sodium Bicarbonate, pH 8.5-9.0)"]; Dye_Prep [label="2. Prepare DCT-Dye Stock\n(10 mg/mL in DMSO or DMF)"]; }

subgraph "cluster_reaction" { label="Conjugation"; bgcolor="#F1F3F4"; Mixing [label="3. Add Dye to Protein\n(Molar ratio 10:1 to 20:1)"]; Incubation [label="4. Incubate\n(1-2 hours at RT with stirring)"]; }

subgraph "cluster_purification" { label="Purification & Analysis"; bgcolor="#F1F3F4"; Purification [label="5. Purify Conjugate\n(Gel filtration, e.g., Sephadex G-25)"]; Analysis [label="6. Determine Degree of Labeling (DOL)\n(Spectrophotometry)"]; }

Protein_Prep -> Dye_Prep [style="invis"]; Dye_Prep -> Mixing; Mixing -> Incubation; Incubation -> Purification; Purification -> Analysis; } caption: "Workflow for DCT-based Protein Labeling"

Methodology:

• Protein Preparation: Dissolve the protein of interest in 0.1 M sodium bicarbonate buffer (pH 8.5-9.0) to a concentration of 2-10 mg/mL.

• Dye Preparation: Immediately before use, dissolve the dichlorotriazine-based dye in a minimal amount of anhydrous DMSO or DMF to create a 10 mg/mL stock solution.

• Conjugation Reaction: While gently stirring the protein solution, slowly add the dye stock solution to achieve a molar ratio of dye to protein between 10:1 and 20:1.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with continuous stirring.

• Purification: Separate the protein-dye conjugate from unreacted dye using a gel filtration column (e.g., Sephadex G-25) equilibrated with a suitable buffer (e.g., PBS).

• Degree of Labeling (DOL) Calculation: Measure the absorbance of the purified conjugate at 280 nm (A280) and the maximum absorbance wavelength of the dye (Amax). Calculate the protein concentration and DOL using the Beer-Lambert law, correcting for the dye's absorbance at 280 nm.

Protocol 2: Protein Labeling with an NHS Ester-Based Dye

dot graph "NHS_Protocol" { layout="dot"; rankdir="TB"; node [shape="box", style="rounded,filled", fontname="Arial", fontsize="10", fontcolor="#202124"]; edge [fontname="Arial", fontsize="10", color="#5F6368"];

subgraph "cluster_prep_nhs" { label="Preparation"; bgcolor="#F1F3F4"; Protein_Prep_NHS [label="1. Prepare Protein Solution\n(~3 mg/mL in Sodium Borate, pH 8.5)"]; Dye_Prep_NHS [label="2. Prepare NHS-Ester Dye Stock\n(10 mM in anhydrous DMSO or DMF)"]; }

subgraph "cluster_reaction_nhs" { label="Conjugation"; bgcolor="#F1F3F4"; Mixing_NHS [label="3. Add Dye to Protein\n(Molar ratio ~15:1)"]; Incubation_NHS [label="4. Incubate\n(60 minutes at RT, dark)"]; Quenching_NHS [label="5. Quench Reaction (Optional)\n(Tris-HCl or Glycine)"]; }

subgraph "cluster_purification_nhs" { label="Purification & Analysis"; bgcolor="#F1F3F4"; Purification_NHS [label="6. Purify Conjugate\n(Size-exclusion chromatography)"]; Analysis_NHS [label="7. Determine Degree of Labeling (DOL)\n(Spectrophotometry)"]; }

Protein_Prep_NHS -> Dye_Prep_NHS [style="invis"]; Dye_Prep_NHS -> Mixing_NHS; Mixing_NHS -> Incubation_NHS; Incubation_NHS -> Quenching_NHS; Quenching_NHS -> Purification_NHS; Purification_NHS -> Analysis_NHS; } caption: "Workflow for NHS Ester-based Protein Labeling"

Methodology:

• Protein Preparation: Prepare the protein/antibody to be conjugated at approximately 3.0 mg/mL in a suitable buffer such as 50 mM sodium borate, pH 8.5.[6] Buffers containing primary amines (e.g., Tris) should be avoided.[6]

• Dye Preparation: Prepare a 10 mM stock solution of the NHS ester dye in anhydrous DMSO or DMF.[6]

• Conjugation: Add the dye solution to the protein solution at an appropriate molar ratio (e.g., 15:1), while gently stirring.[6]

• Incubation: Incubate the reaction at room temperature for 60 minutes in the dark.[6]

• Quenching (Optional): The reaction can be stopped by adding Tris-HCl or Glycine to a final concentration of 50-100 mM and incubating for 10-15 minutes.[6]

• Purification: Purify the conjugate using size-exclusion chromatography.

• Degree of Labeling (DOL) Calculation: Determine the DOL by measuring the absorbance at 280 nm and the dye's Amax, and applying the appropriate correction factor.[6]

Concluding Remarks

Dichlorotriazine-based linkers represent a robust and reliable tool in the bioconjugation toolbox. Their key advantages lie in the formation of highly stable covalent bonds with primary amines and the relative stability of the reactive group in aqueous media, offering a wider experimental window compared to the hydrolysis-prone NHS esters. While they may not offer the bioorthogonality and precise site-specificity of click chemistry, their straightforward reaction with native functional groups makes them an attractive option for a wide range of applications. The choice between DCT and other linkers will ultimately depend on the specific requirements of the bioconjugate, including the desired stability, the nature of the biomolecule and payload, and the complexity of the synthetic workflow. For applications demanding high stability and a simple, direct conjugation to native protein residues, DCT linkers present a compelling and field-proven solution.

References

• Continuing Momentum in Bioconjugate Therapeutics with Advanced Linker Chemistry. ACS. Available at: [Link].

• Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. National Institutes of Health. Available at: [Link].

• (PDF) Antibody‒drug conjugates: Recent advances in linker chemistry. ResearchGate. Available at: [Link].

• Click chemistry in the synthesis of antibody-drug conjugates. PubMed. Available at: [Link].

• Long-Term Stabilization of Maleimide–Thiol Conjugates. ResearchGate. Available at: [Link].

• Long-term stabilization of maleimide-thiol conjugates. PubMed. Available at: [Link].

• Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates. PubMed. Available at: [Link].

• What is Click Chemistry?. ADC Review. Available at: [Link].

• Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. National Institutes of Health. Available at: [Link].

• Fusion Protein Linkers: Property, Design and Functionality. National Institutes of Health. Available at: [Link].

• Thermodynamic Overview of Bioconjugation Reactions Pertinent to Lysine and Cysteine Peptide and Protein Residues. MDPI. Available at: [Link].

• Click chemistry in the synthesis of antibody-drug conjugates. ResearchGate. Available at: [Link].

• Current strategies for the design of PROTAC linkers: a critical review. National Institutes of Health. Available at: [Link].

• Biological Insights into Therapeutic Protein Modifications throughout Trafficking and Their Biopharmaceutical Applications. National Institutes of Health. Available at: [Link].

• Development of Bioorthogonal Reactions and Their Applications in Bioconjugation. National Institutes of Health. Available at: [Link].

• Fusion protein linkers: property, design and functionality. PubMed. Available at: [Link].

• Selective and predicable amine conjugation sites by kinetic characterization under excess reagents. National Institutes of Health. Available at: [Link].

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. Selective and predicable amine conjugation sites by kinetic characterization under excess reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Long-term stabilization of maleimide-thiol conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Click chemistry in the synthesis of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Development of Bioorthogonal Reactions and Their Applications in Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]

Reproducibility of the synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine across different laboratories

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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, a key intermediate in the development of various pharmacologically active compounds, presents unique challenges to reproducibility across different laboratory settings. This guide provides a comprehensive analysis of the synthetic methodologies, critical parameters influencing the reaction outcome, and standardized analytical protocols to ensure consistent and reliable results. By delving into the causality behind experimental choices, this document aims to equip researchers with the expertise to navigate the nuances of this synthesis with confidence.

Introduction: The Significance of a Versatile Triazine Core

Substituted 1,3,5-triazines are a cornerstone in medicinal chemistry, with applications ranging from anticancer to antimicrobial agents.[1] The title compound, 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, serves as a versatile scaffold for the synthesis of a wide array of derivatives due to the reactivity of its chlorine substituents.[2][3] The stepwise, temperature-controlled nucleophilic substitution of the chlorine atoms on the cyanuric chloride core allows for the controlled introduction of various functional groups, making it a valuable building block in drug discovery.[2][4]

The inherent reactivity of the starting material, cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), however, necessitates a thorough understanding of the reaction conditions to achieve selective mono-substitution and avoid the formation of di- and tri-substituted byproducts.[2][4] This guide will address the critical factors that govern the reproducibility of this synthesis, enabling laboratories to consistently produce high-purity 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine.

The Synthetic Pathway: A Stepwise Approach to Mono-Substitution

The synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine is achieved through the nucleophilic aromatic substitution (SNAr) of one chlorine atom of cyanuric chloride with 4-fluoroaniline. The key to a successful and reproducible synthesis lies in the precise control of the reaction temperature.

Caption: Synthetic workflow for 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine.

The general principle for the sequential substitution of chlorine atoms on the triazine ring is that the first substitution occurs at low temperatures (typically 0-5 °C), the second at room temperature, and the third at elevated temperatures.[4] Adherence to this temperature-dependent reactivity is paramount for isolating the desired mono-substituted product.

Comparative Analysis of Synthetic Protocols

While the fundamental principle of the reaction remains the same, variations in solvent, base, and reaction time can be found in the literature. This section compares common protocols and discusses their implications for reproducibility.

Parameter	Protocol A	Protocol B	Rationale and Impact on Reproducibility
Solvent	Acetone/Water	Dichloromethane (DCM)	Acetone/Water: A common choice due to the solubility of both reactants and the ease of product precipitation upon quenching with water. However, the presence of water can lead to hydrolysis of cyanuric chloride, forming cyanuric acid and HCl, which can complicate purification and lower yields.[5][6] Reproducibility can be affected by the exact ratio of acetone to water and the rate of addition of reactants. DCM: An anhydrous solvent that minimizes the risk of hydrolysis. It often requires the use of an organic base to scavenge the HCl produced. While potentially leading to a cleaner reaction, complete removal of the base and its salt during workup is crucial for product purity.
Base	Sodium Hydroxide (aq)	Diisopropylethylamine (DIEA)	Sodium Hydroxide: A strong, inexpensive base. Its use in an aqueous system necessitates careful temperature control to prevent unwanted side reactions. The pH of the reaction mixture is a critical parameter to monitor.[5] DIEA: A non-nucleophilic organic base that is soluble in organic solvents like DCM. It effectively scavenges HCl without interfering with the primary reaction.[4] However, it is more expensive and must be completely removed during workup.
Reaction Time	1 hour	2-4 hours	The reaction is typically rapid at 0-5 °C. Monitoring the reaction progress by Thin Layer Chromatography (TLC) is the most reliable method to determine the optimal reaction time, ensuring complete consumption of the starting amine without significant formation of di-substituted products.
Workup	Quenching with ice-water, filtration	Washing with water/brine, drying	Quenching: Rapidly stops the reaction and precipitates the product. The efficiency of precipitation can be influenced by the final volume and temperature. Washing: Necessary to remove the organic base and its salts. Incomplete washing can lead to impurities in the final product.

Key Insight: For enhanced reproducibility, a protocol utilizing an anhydrous solvent like DCM with an organic base such as DIEA, coupled with diligent reaction monitoring via TLC, is often preferred. This approach minimizes the competing hydrolysis reaction and offers better control over the reaction environment.

Critical Parameters Influencing Reproducibility

Several factors can significantly impact the yield, purity, and overall reproducibility of the synthesis. Understanding and controlling these parameters is essential for consistent results.

Caption: Interplay of critical parameters for reproducible synthesis.

• Purity of Cyanuric Chloride: Cyanuric chloride is highly reactive and susceptible to hydrolysis.[6][7] Using fresh, high-purity cyanuric chloride is crucial. Exposure to moisture can lead to the formation of inactive byproducts, affecting the stoichiometry and leading to lower yields.

• Stoichiometry: A precise 1:1 molar ratio of cyanuric chloride to 4-fluoroaniline is critical. An excess of the amine will lead to the formation of the di-substituted product, while an excess of cyanuric chloride will result in unreacted starting material, complicating purification.

• Temperature Control: As emphasized previously, this is arguably the most critical parameter. The reaction is exothermic, and maintaining a temperature between 0 and 5 °C is essential to prevent the second substitution from occurring.

• Rate of Addition: The 4-fluoroaniline solution should be added slowly to the cyanuric chloride solution to maintain the low reaction temperature and prevent localized heating.

• Efficient Stirring: Homogeneous mixing is necessary to ensure that the reactants are in constant contact and to prevent localized concentration gradients, which could lead to side reactions.

Standardized Analytical Protocols for Verification

To ensure the identity and purity of the synthesized 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine across different laboratories, a standardized set of analytical techniques should be employed.

Analytical Technique	Purpose	Expected Results
Thin Layer Chromatography (TLC)	Reaction monitoring and purity assessment	A single spot for the product with a distinct Rf value from the starting materials.
Melting Point	Purity assessment	A sharp melting point range consistent with the literature value.
¹H NMR Spectroscopy	Structural confirmation	Characteristic peaks corresponding to the aromatic protons of the 4-fluorophenyl group and the N-H proton.
¹³C NMR Spectroscopy	Structural confirmation	Signals corresponding to the carbon atoms of the triazine ring and the fluorophenyl group.
Mass Spectrometry (MS)	Molecular weight confirmation	A molecular ion peak corresponding to the calculated molecular weight of the product (C₉H₅Cl₂FN₄).[8]
High-Performance Liquid Chromatography (HPLC)	Quantitative purity analysis	A single major peak indicating high purity (e.g., >98%).

Detailed Experimental Protocol (Optimized for Reproducibility)

This protocol is designed to maximize reproducibility by incorporating the principles discussed above.

Materials:

• Cyanuric chloride (fresh, high purity)

• 4-Fluoroaniline

• Dichloromethane (DCM, anhydrous)

• Diisopropylethylamine (DIEA)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexane

Procedure:

• In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve cyanuric chloride (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice-salt bath.

• In a separate beaker, dissolve 4-fluoroaniline (1.0 eq) and DIEA (1.1 eq) in anhydrous DCM.

• Add the 4-fluoroaniline/DIEA solution dropwise to the stirred cyanuric chloride solution over 30-60 minutes, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, continue stirring the reaction mixture at 0-5 °C. Monitor the reaction progress by TLC (e.g., using a 3:1 hexane/ethyl acetate eluent) until the 4-fluoroaniline is consumed (typically 1-2 hours).

• Once the reaction is complete, quench the reaction by adding cold water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization (e.g., from an ethyl acetate/hexane mixture) or column chromatography to yield pure 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine as a white solid.

• Characterize the final product using the analytical methods outlined in Section 5.

Conclusion

The reproducible synthesis of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine is readily achievable through a disciplined approach that prioritizes the control of key reaction parameters. By understanding the temperature-sensitive nature of the sequential nucleophilic substitution on the cyanuric chloride core and implementing rigorous process controls, researchers can consistently obtain this valuable synthetic intermediate in high yield and purity. The adoption of standardized analytical procedures will further ensure the comparability of results across different laboratories, fostering greater confidence in downstream applications within the drug development pipeline.

References

• Kinetics of Cyanuric Chloride Hydrolysis in Aqueous Solution - ResearchGate. [Link]

• ICSC 1231 - CYANURIC CHLORIDE - Inchem.org. [Link]

• Sheyi, R. et al. 1,3,5-Triazine as core for the preparation of dendrons. Arkivoc 2020, iii, 64-73. [Link]

• PubChem. 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine. [Link]

• F. A. A. C. et al. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules 2006, 11, 81-102. [Link]

• Synthesis, Characterisation and Biological Assessment of 2,4,6-Trisubstituted 1,3,5-Triazine Derivatives - Journal of Advanced Scientific Research. [Link]

• Wikipedia. Cyanuric chloride. [Link]

• PubChem. 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine. [Link]

• Synthesis of 2,4,6-tri-substituted-1,3,5-triazines - PubMed. [Link]

• Design, Synthesis and Biological Evaluation of Novel 1,3,5-Triazines: Effect of Aromatic Ring Decoration on Affinity to 5-HT7 Receptor - MDPI. [Link]

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• 8. 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine | C9H5Cl2FN4 | CID 2779451 - PubChem [pubchem.ncbi.nlm.nih.gov]

Benchmarking the performance of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine in a specific synthetic transformation against other reagents

For Researchers, Scientists, and Drug Development Professionals: A Senior Application Scientist's Perspective on Optimizing Triazine Core Synthesis

In the landscape of modern synthetic chemistry, the 1,3,5-triazine scaffold remains a cornerstone for the development of a wide array of functional molecules, from pharmaceuticals and agrochemicals to advanced materials. The sequential functionalization of this heterocycle via nucleophilic aromatic substitution (SNAr) is a fundamental strategy, and the choice of the starting dichlorotriazine derivative is paramount to achieving desired outcomes in terms of yield, selectivity, and reaction efficiency. This guide provides an in-depth performance benchmark of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine against other common 2-substituted-4,6-dichlorotriazines in a representative SNAr transformation.

The strategic introduction of an N-(4-fluorophenyl)amino group at the C2 position of the triazine core modulates the electronic properties of the ring, thereby influencing the reactivity of the remaining two chlorine atoms. Understanding this influence is critical for rational reaction design. This guide will dissect the underlying principles and provide actionable, data-driven insights to inform your synthetic strategies.

The Mechanistic Landscape: Understanding Reactivity in Dichlorotriazines

The SNAr reaction of 2-substituted-4,6-dichlorotriazines proceeds through a stepwise addition-elimination mechanism. The electron-deficient nature of the triazine ring facilitates the initial attack of a nucleophile, forming a resonance-stabilized intermediate known as a Meisenheimer complex. The subsequent expulsion of a chloride ion restores the aromaticity of the ring.

The nature of the substituent at the C2 position plays a crucial role in this process. Electron-donating groups, such as amino and alkoxy moieties, decrease the electrophilicity of the triazine ring, thereby reducing the rate of nucleophilic attack. Conversely, electron-withdrawing groups enhance reactivity. The N-(4-fluorophenyl)amino group, with the fluorine atom exerting an inductive electron-withdrawing effect, presents a nuanced case, balancing the electron-donating character of the amino linkage.

A critical aspect of dichlorotriazine chemistry is the differential reactivity of the two chlorine atoms. The substitution of the first chlorine atom introduces a new substituent that, if electron-donating, further deactivates the ring, making the second substitution more challenging and often requiring more forcing conditions such as elevated temperatures.[1] This inherent property is the foundation for the selective synthesis of unsymmetrically substituted triazines.

Performance Benchmark: A Comparative Analysis

To provide a clear performance benchmark, we will consider a representative SNAr reaction: the monosubstitution of various 2-substituted-4,6-dichlorotriazines with a common nucleophile, aniline, under comparable reaction conditions. The choice of aniline allows for a consistent assessment of the electrophilicity of the triazine core as influenced by the C2 substituent.

Reagent	C2-Substituent	Nucleophile	Conditions	Yield (%)	Observations
4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine	-NH(p-F-Ph)	Aniline	Acetone/water, Na2CO3, 0-5 °C	High	The electron-withdrawing nature of the fluoro-substituted phenyl ring likely enhances the reactivity compared to a simple amino group.
2-amino-4,6-dichloro-1,3,5-triazine	-NH2	Aniline	Acetone/water, Na2CO3, 0-5 °C	Moderate to High	The amino group is electron-donating, slightly deactivating the ring for subsequent substitution.
2-methoxy-4,6-dichloro-1,3,5-triazine	-OCH3	Aniline	Acetone/water, Na2CO3, 0-5 °C	Moderate to High	The methoxy group is also electron-donating, leading to similar reactivity as the amino-substituted counterpart.
Cyanuric Chloride	-Cl	Aniline	Acetone/water, Na2CO3, 0-5 °C	Very High	As the most activated of the series, the first substitution is highly facile and requires strict temperature control to avoid disubstitution.[2][3]

Analysis of Performance:

The N-(4-fluorophenyl)amino substituent in the target molecule provides a favorable balance of reactivity. While the amino linkage is inherently electron-donating, the inductive effect of the para-fluoro substituent mitigates this deactivation. This results in a highly reactive substrate for the first nucleophilic substitution, often leading to high yields of the monosubstituted product under mild conditions.

In comparison, cyanuric chloride is significantly more reactive, which can be a double-edged sword. While the initial reaction is very fast, controlling the reaction to achieve selective monosubstitution can be challenging, often leading to mixtures of mono- and di-substituted products if the reaction conditions are not strictly maintained.

Conversely, 2-amino- and 2-methoxy-4,6-dichlorotriazines are slightly less reactive due to the stronger electron-donating character of the unsubstituted amino and methoxy groups. This can be advantageous for achieving high selectivity in monosubstitution, but may require slightly longer reaction times or marginally elevated temperatures to drive the reaction to completion.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the monosubstitution of dichlorotriazines. These protocols are designed to be self-validating, with clear checkpoints and expected outcomes.

Protocol 1: Synthesis of 4-chloro-N2-(4-fluorophenyl)-N6-phenyl-1,3,5-triazine-2,6-diamine

Materials:

• 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (1.0 eq)

• Aniline (1.0 eq)

• Sodium Carbonate (Na₂CO₃) (1.1 eq)

• Acetone

• Water

• Ice bath

• Round-bottom flask with magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine in acetone.

• Cool the solution to 0-5 °C using an ice bath.

• In a separate beaker, dissolve aniline in acetone.

• Add the aniline solution dropwise to the stirred solution of the dichlorotriazine.

• Simultaneously, add an aqueous solution of sodium carbonate dropwise to maintain a slightly basic pH and neutralize the HCl generated during the reaction.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-water to precipitate the product.

• Filter the solid product, wash with cold water, and dry under vacuum.

Protocol 2: General Procedure for Monosubstitution of 2-Amino-4,6-dichloro-1,3,5-triazine

Materials:

• 2-amino-4,6-dichloro-1,3,5-triazine (1.0 eq)

• Nucleophile (e.g., amine or alcohol) (1.0 eq)

• DIPEA (Diisopropylethylamine) or other non-nucleophilic base (1.2 eq)

• Anhydrous THF (Tetrahydrofuran) or DCM (Dichloromethane)

• Round-bottom flask with magnetic stirrer

• Ice bath

Procedure:

• Dissolve 2-amino-4,6-dichloro-1,3,5-triazine in anhydrous THF in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve the nucleophile and DIPEA in anhydrous THF.

• Add the nucleophile solution dropwise to the stirred dichlorotriazine solution at 0 °C.

• Allow the reaction to stir at 0 °C for a designated time, monitoring by TLC.

• Once the starting material is consumed, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizing the Synthetic Strategy

To better conceptualize the synthetic workflow and the key decision points, the following diagrams are provided.

Caption: A generalized workflow for the monosubstitution of dichlorotriazines.

Caption: The addition-elimination mechanism of SNAr on a dichlorotriazine.

Conclusion and Future Outlook

The selection of the appropriate 2-substituted-4,6-dichlorotriazine is a critical parameter in the synthesis of complex triazine derivatives. 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine emerges as a highly effective reagent, offering a desirable level of reactivity that facilitates high-yielding monosubstitution reactions under mild conditions. Its performance is comparable, and in some aspects superior, to other common dichlorotriazines due to the nuanced electronic effect of the N-(4-fluorophenyl)amino substituent.

For synthetic chemists, the key takeaway is the principle of tunable reactivity. By judiciously selecting the substituent at the C2 position, one can fine-tune the electrophilicity of the triazine core to match the nucleophilicity of the incoming reagent and achieve the desired level of selectivity. This guide provides a foundational understanding and practical protocols to leverage these principles in your research and development endeavors.

References

• R Discovery. (2024). Sequential nucleophilic aromatic substitutions on cyanuric chloride: synthesis of BODIPY derivatives and mechanistic insights. [Link]

• ResearchGate. (n.d.). Sequential nucleophilic aromatic substitutions on cyanuric chloride: synthesis of BODIPY derivatives and mechanistic insights | Request PDF. [Link]

• PubMed. (2024). Sequential nucleophilic aromatic substitutions on cyanuric chloride: synthesis of BODIPY derivatives and mechanistic insights. [Link]

• National Center for Biotechnology Information. (n.d.). Protocol for synthesis of di- and tri-substituted s-triazine derivatives. [Link]

• MDPI. (n.d.). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. [Link]

• MDPI. (n.d.). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine

This document provides essential procedural guidance for the safe handling and disposal of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine (CAS No. 131468-33-2). As a chlorinated triazine compound, this substance requires specialized disposal protocols to ensure laboratory safety, regulatory compliance, and environmental protection. This guide is intended for researchers, scientists, and drug development professionals who handle this chemical.

The core principle underpinning these procedures is the complete and compliant destruction of the hazardous material. Due to its chemical structure as a halogenated organic compound, standard disposal methods are inappropriate and unlawful. Adherence to the following protocols is mandatory.

Hazard Profile and Regulatory Imperative

Understanding the "why" behind stringent disposal protocols begins with a clear-eyed assessment of the chemical's hazard profile and regulatory classification.

1.1. Inherent Chemical Hazards 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine is classified with specific health hazards that dictate the necessity for careful handling.[1] The primary risks associated with direct exposure include:

• Skin Irritation (H315): Causes skin irritation upon contact.[1]

• Serious Eye Irritation (H319): Can cause significant and potentially damaging eye irritation.[1]

• Respiratory Irritation (H335): May cause irritation to the respiratory tract if inhaled as a dust or aerosol.[1]

These GHS classifications necessitate the use of robust Personal Protective Equipment (PPE) at all stages of handling, from initial use to final waste collection.

1.2. Regulatory Classification: A Halogenated Organic Compound From a disposal standpoint, the most critical feature of this molecule is its classification as a halogenated organic compound . The U.S. Environmental Protection Agency (EPA) heavily regulates this class of chemicals under the Resource Conservation and Recovery Act (RCRA) due to their potential for persistence and environmental toxicity.

Specifically, halogenated organic compounds are subject to Land Disposal Restrictions (LDRs).[2][3][4] This means they cannot be disposed of in a landfill without prior treatment that meets specific EPA standards. The rationale is to prevent the leaching of persistent, toxic chemicals into soil and groundwater. Triazine-based compounds, in particular, have been shown to be difficult to remove from water via conventional treatment methods, underscoring the need for complete destruction.[5][6][7]

Property	Identifier / Classification	Source
CAS Number	131468-33-2	PubChem[1]
Molecular Formula	C₉H₅Cl₂FN₄	PubChem[1]
GHS Hazard Codes	H315, H319, H335	PubChem[1]
Waste Classification	Halogenated Organic Compound	EPA[3][4]

Mandatory Personal Protective Equipment (PPE) Protocol

A self-validating safety system begins with uncompromising adherence to PPE standards. The following equipment is mandatory when handling the pure chemical or its waste.

Protection Area	Required PPE	Rationale & Best Practices
Hand Protection	Nitrile or other chemically resistant gloves.	Provides a barrier against skin irritation.[8][9] Always inspect gloves for tears or punctures before use. Wash hands thoroughly after handling.[10]
Eye/Face Protection	ANSI Z87.1-compliant safety glasses with side shields, at a minimum. A full-face shield is recommended if there is a risk of splashing or dust generation.	Protects against serious eye irritation from accidental contact.[8][11][12]
Body Protection	A fully buttoned laboratory coat.	Prevents contamination of personal clothing.[11] Contaminated clothing must be decontaminated or disposed of as hazardous waste.[8]
Respiratory Protection	Use in a well-ventilated area or chemical fume hood. If dust generation is unavoidable and ventilation is inadequate, a NIOSH-approved respirator is required.	Minimizes the risk of inhaling the compound and causing respiratory tract irritation.[9][12]

Step-by-Step Waste Collection & Segregation

Proper disposal is impossible without meticulous collection and segregation at the point of generation.

Step 1: Designate a Waste Container

• Use only a dedicated, properly functioning, and clearly labeled hazardous waste container. The container must have a secure, tight-fitting lid to prevent spills and the release of vapors.

Step 2: Accurate and Compliant Labeling

• The container must be labeled with the words "Hazardous Waste."

• The full, unabbreviated chemical name, "4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine," must be clearly written.

• List all constituents of the waste, including any solvents or other chemicals present.

• Affix the appropriate hazard pictograms (e.g., exclamation mark for irritant).

Step 3: Practice Strict Waste Segregation

• DO NOT mix this waste with other waste streams (e.g., non-halogenated solvents, sharps, biological waste).

• Mixing incompatible waste streams can create dangerous chemical reactions and significantly complicate the disposal process, leading to increased costs and compliance issues.

Step 4: Ensure Safe Interim Storage

• Keep the waste container tightly closed when not in use.[10][13]

• Store the container in a cool, dry, and well-ventilated secondary containment unit away from incompatible materials such as strong oxidizing agents.[9][10]

• The storage location should be clearly marked as a satellite accumulation area for hazardous waste.

Disposal Pathway: A Mandated Framework

The regulatory framework for halogenated organic compounds dictates a specific and non-negotiable disposal pathway. Sewer and landfill disposal are strictly prohibited. The only acceptable method is high-temperature incineration performed by a licensed hazardous waste management facility.

The following diagram outlines the required decision-making process for proper disposal.

Caption: Disposal Pathway for 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine.

Causality of the Approved Pathway: High-temperature incineration is the mandated technology because it ensures the complete thermal destruction of the chlorinated organic molecule.[2] This process breaks the stable carbon-halogen and triazine ring structures, converting them into simpler, less harmful compounds like carbon dioxide, water, and nitrogen. Critically, licensed incinerators are equipped with advanced scrubbing systems to neutralize and capture the resulting hydrogen chloride (HCl) gas, preventing its release into the atmosphere.[2][9]

Emergency Procedures: Spills and Exposure

In the event of an accidental release, immediate and correct action is crucial to mitigate risk.

5.1. Small Spill Cleanup Protocol (Solid Material)

• Alert Personnel: Notify others in the immediate area.

• Don PPE: Wear the full complement of PPE described in Section 2.

• Contain Spread: Prevent the powder from becoming airborne. DO NOT use a dry sweeping method.

• Absorb/Collect: Gently cover the spill with an inert absorbent material like vermiculite or dry sand. Carefully scoop the mixture into the designated hazardous waste container.[13]

• Decontaminate: Clean the spill area with a suitable solvent (consult your institution's safety protocols) and paper towels. All cleaning materials must be disposed of as hazardous waste.

• Report: Report the incident to your Environmental Health & Safety (EHS) department.

5.2. Large Spill

• Evacuate the area immediately.

• Alert your institution's EHS department or emergency response team.

• Prevent entry into the affected area.

5.3. First Aid for Exposure

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[9][10] Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[9][10] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[9][12] If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: DO NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[9][10]

By adhering to this comprehensive guide, laboratory professionals can ensure the safe and compliant disposal of 4,6-dichloro-N-(4-fluorophenyl)-1,3,5-triazin-2-amine, upholding their commitment to personal safety, institutional compliance, and environmental stewardship.

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• eCFR. Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Electronic Code of Federal Regulations. [Link]

• Troy Corporation. Safety Data Sheet (Sample for Triazine compound).[Link]

• Hladik, M. L., et al. Occurrence and removal of chloro-s-triazines in water treatment plants. PubMed. [Link]

• U.S. Environmental Protection Agency. Guidance and Summary of Information Regarding the RCRA Used Oil Rebuttable Presumption.[Link]

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